Technical Documentation Center

Ethenamine, 2-(4-pyridinyl)- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethenamine, 2-(4-pyridinyl)-

Core Science & Biosynthesis

Foundational

difference between 4-pyridineethanamine and Ethenamine, 2-(4-pyridinyl)-

An In-depth Technical Guide to the Structural and Reactive Differences Between 4-Pyridineethanamine and its Unsaturated Analogue, Ethenamine, 2-(4-pyridinyl)- Executive Summary In the landscape of medicinal chemistry and...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Structural and Reactive Differences Between 4-Pyridineethanamine and its Unsaturated Analogue, Ethenamine, 2-(4-pyridinyl)-

Executive Summary

In the landscape of medicinal chemistry and drug development, precise molecular architecture is paramount. A subtle change in a chemical structure can drastically alter its physicochemical properties, reactivity, and biological activity. This guide provides a detailed comparative analysis of two structurally related pyridine derivatives: 4-pyridineethanamine and Ethenamine, 2-(4-pyridinyl)-. While their names suggest a close relationship, the presence of a single double bond fundamentally differentiates them, classifying one as a stable primary amine and the other as a reactive enamine. This whitepaper will elucidate their structural distinctions, comparative reactivity, synthetic pathways, and the critical implications of these differences for researchers in the pharmaceutical sciences.

Introduction: The Criticality of Unambiguous Chemical Nomenclature

The pyridine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of FDA-approved drugs due to its ability to engage in hydrogen bonding and its presence in numerous biological systems.[1] Derivatives of pyridine are explored for a wide range of therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents.[1][2] Given this context, the precise identification and characterization of pyridine derivatives are not merely academic exercises; they are essential for reproducible research and the rational design of new chemical entities. This guide addresses the significant, yet potentially overlooked, differences between a saturated alkylamine and its unsaturated enamine counterpart, both featuring a 4-pyridinyl moiety.

4-Pyridineethanamine: The Saturated Primary Amine

Chemical Structure and Properties

4-Pyridineethanamine, also known as 4-(2-aminoethyl)pyridine, is characterized by a pyridine ring connected to an ethylamine side chain.[3] The key feature is the saturated nature of the two-carbon linker, a single bond between the carbons of the "ethan" group. This makes it a primary alkylamine, a functional group with well-defined and predictable chemical behavior.

PropertyValueSource
Molecular Formula C₇H₁₀N₂PubChem[4]
Molecular Weight 122.17 g/mol PubChem[4]
Boiling Point 104 °C at 9 TorrCAS Common Chemistry[3]
Canonical SMILES C1=CN=CC=C1CCNPubChem[4]
Chemical Class Primary AlkylamineN/A

The presence of the basic nitrogen in the pyridine ring and the primary amine group gives the molecule two sites for protonation, influencing its solubility and interaction with biological targets.

Synthesis of 4-Pyridineethanamine

A common and reliable method for the synthesis of 4-pyridineethanamine involves the reduction of 4-pyridineacetonitrile. This precursor is readily available and can be reduced using various reagents, with Lithium Aluminum Hydride (LiAlH₄) being a particularly effective choice.

G cluster_0 Synthesis of 4-Pyridineethanamine Start 4-Pyridineacetonitrile Reagent 1. LiAlH₄ in dry THF 2. H₂O workup Start->Reagent Reduction Product 4-Pyridineethanamine Reagent->Product

Caption: Synthetic workflow for 4-Pyridineethanamine via nitrile reduction.

Reactivity Profile

As a primary amine, 4-pyridineethanamine undergoes reactions typical of this class:

  • Acylation: Reacts with acyl chlorides or anhydrides to form amides.

  • Alkylation: Can be alkylated with alkyl halides, though over-alkylation is a risk.

  • Schiff Base Formation: Condenses with aldehydes and ketones to form imines.[5][6]

The reactivity is centered on the nucleophilicity of the lone pair of electrons on the primary amine's nitrogen atom.

Ethenamine, 2-(4-pyridinyl)-: The Unsaturated Enamine

Chemical Structure and Properties

Ethenamine, 2-(4-pyridinyl)- is structurally distinct due to the presence of a carbon-carbon double bond (an "ethen" group) adjacent to the nitrogen atom. This C=C-N arrangement defines it as an enamine.[7] Enamines are electronically different from simple amines; the lone pair on the nitrogen delocalizes into the pi-system of the double bond, which significantly alters the molecule's reactivity.[8]

It is important to note that simple enamines like this are often transient and can exist in equilibrium with a more stable imine tautomer, in this case, 2-(4-pyridinyl)ethanimine, through a process called tautomerization.[9]

PropertyValueSource
Molecular Formula C₇H₈N₂Inferred
Molecular Weight 120.15 g/mol Inferred
Canonical SMILES C1=CN=CC=C1C=CNInferred
Chemical Class EnamineN/A
Synthesis of Ethenamine, 2-(4-pyridinyl)-

Enamines are typically formed from the reaction of a secondary amine with an aldehyde or ketone.[5][6][10] The formation of a primary enamine like Ethenamine, 2-(4-pyridinyl)- is less direct. It would most likely be generated in situ as a tautomer of the corresponding imine, which itself is formed from the condensation of a carbonyl compound. For instance, it could theoretically be formed as an intermediate in reactions involving 4-pyridylacetaldehyde and ammonia, though the equilibrium would heavily favor the imine.

G cluster_1 Imine-Enamine Tautomerism Imine 2-(4-pyridinyl)ethanimine (Imine Form) Enamine Ethenamine, 2-(4-pyridinyl)- (Enamine Form) Imine->Enamine [H⁺] or [OH⁻]

Caption: Tautomeric relationship between the imine and enamine forms.

Reactivity Profile

The delocalization of the nitrogen's lone pair makes the α-carbon of the original carbonyl (the carbon not attached to the nitrogen) nucleophilic.[7] This is the hallmark of enamine reactivity.

  • Nucleophilic Attack: The β-carbon of the enamine is nucleophilic and will attack electrophiles. This is the basis for reactions like the Stork enamine alkylation.

  • Hydrolysis: Enamines are readily hydrolyzed back to their parent carbonyl and amine components in the presence of aqueous acid.[6] This instability contrasts sharply with the relative stability of alkylamines.

  • Concerted Reactions: Enamines can participate in pericyclic reactions, such as [4+2] cycloadditions, a mode of reactivity not available to saturated amines.[11]

Head-to-Head Comparison: A Tale of a Double Bond

The fundamental difference between these two molecules is the saturation of the ethyl linker. This single structural change has profound consequences.

Feature4-PyridineethanamineEthenamine, 2-(4-pyridinyl)-
Linker Saturated (Ethane)Unsaturated (Ethene)
Hybridization (Linker C) sp³sp²
Key Functional Group Primary AmineEnamine
Reactivity Center Nucleophilic NitrogenNucleophilic β-Carbon
Stability Stable, isolable compoundGenerally unstable, reactive intermediate
Primary Reaction Type Nucleophilic substitution at NElectrophilic addition at C

Experimental Protocols for Differentiation

Distinguishing between these two compounds in a laboratory setting is straightforward due to their different functional groups.

Protocol: Spectroscopic Analysis

Objective: To differentiate 4-pyridineethanamine from a potential sample containing Ethenamine, 2-(4-pyridinyl)- using NMR and IR spectroscopy.

Methodology:

  • Sample Preparation: Dissolve ~5-10 mg of the sample in an appropriate deuterated solvent (e.g., CDCl₃ or DMSO-d₆) for NMR analysis. Prepare a thin film or KBr pellet for IR analysis.

  • ¹H NMR Spectroscopy:

    • Expected for 4-Pyridineethanamine: Look for two distinct triplet signals in the aliphatic region (~2.8-3.2 ppm), corresponding to the two CH₂ groups of the ethyl chain. A broad singlet for the NH₂ protons will also be present.

    • Expected for Ethenamine, 2-(4-pyridinyl)-: Look for signals in the vinylic region (~4.5-6.5 ppm) corresponding to the C=CH protons. The signal for the NH proton would also be present. The distinct upfield aliphatic signals of the saturated analogue will be absent.

  • ¹³C NMR Spectroscopy:

    • Expected for 4-Pyridineethanamine: Two signals in the aliphatic region (~30-50 ppm).

    • Expected for Ethenamine, 2-(4-pyridinyl)-: Two signals in the olefinic region (~100-140 ppm).

  • FT-IR Spectroscopy:

    • Expected for 4-Pyridineethanamine: Characteristic N-H stretching bands for a primary amine (~3300-3400 cm⁻¹).

    • Expected for Ethenamine, 2-(4-pyridinyl)-: A C=C stretching band (~1650 cm⁻¹) and a single N-H stretching band (~3400 cm⁻¹).

G cluster_2 Analytical Differentiation Workflow Sample Unknown Pyridine Derivative NMR ¹H NMR Analysis Sample->NMR IR FT-IR Analysis Sample->IR Result_Amine Aliphatic CH₂ signals (2.8-3.2 ppm) NMR->Result_Amine If present Result_Enamine Vinylic CH signals (4.5-6.5 ppm) NMR->Result_Enamine If present Result_IR_Amine Two N-H stretches (~3300-3400 cm⁻¹) IR->Result_IR_Amine If present Result_IR_Enamine C=C stretch (~1650 cm⁻¹) One N-H stretch IR->Result_IR_Enamine If present

Sources

Exploratory

A Technical Guide to the Biological Activity and Pharmacological Potential of 4-Pyridinyl Ethenamines

This guide provides an in-depth exploration of 4-pyridinyl ethenamines, a promising class of compounds in medicinal chemistry. We will delve into their synthesis, diverse biological activities, and significant pharmacolo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth exploration of 4-pyridinyl ethenamines, a promising class of compounds in medicinal chemistry. We will delve into their synthesis, diverse biological activities, and significant pharmacological potential, offering insights for researchers, scientists, and drug development professionals. The pyridine scaffold is a cornerstone in drug design, recognized for its presence in numerous FDA-approved drugs and its wide array of biological effects, including antitumor, anti-inflammatory, and antimicrobial properties.[1][2] The strategic modification of this core structure, particularly with the ethenamine moiety, opens new avenues for therapeutic innovation.

Introduction to 4-Pyridinyl Ethenamines

The 4-pyridinyl ethenamine scaffold consists of a pyridine ring functionalized at the fourth position with an ethenamine group (a vinyl-substituted amine). This structural arrangement offers a unique combination of electronic properties and hydrogen bonding capabilities, making it an attractive pharmacophore for interacting with various biological targets. The versatility of the pyridine ring allows for extensive chemical modifications, enabling the fine-tuning of a compound's pharmacokinetic and pharmacodynamic profiles.[3][4]

The rationale for focusing on this scaffold is twofold. First, the pyridine nucleus is a "privileged" structure in medicinal chemistry, known to enhance biochemical potency and metabolic stability.[4] Second, the ethenamine linker provides conformational flexibility and specific electronic characteristics that can be exploited to achieve high-affinity binding to target proteins, such as kinases.

Synthetic Strategies and Methodologies

The synthesis of substituted pyridines is a well-established field, with methods like the Hantzsch synthesis providing a foundational approach.[5] For 4-pyridinyl ethenamines, a common and effective strategy involves the condensation of a 4-pyridyl ketone or aldehyde with a primary or secondary amine, followed by dehydration.

Experimental Protocol: Representative Synthesis of a 4-Pyridinyl Ethenamine Derivative

This protocol outlines a general, reliable method for the synthesis of a model 4-(1-phenylvinyl)pyridinamine derivative.

Objective: To synthesize a target 4-pyridinyl ethenamine via a condensation reaction.

Materials:

  • 4-Acetylpyridine

  • Aniline

  • p-Toluenesulfonic acid (PTSA)

  • Toluene

  • Dean-Stark apparatus

  • Sodium bicarbonate (saturated solution)

  • Magnesium sulfate (anhydrous)

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • NMR spectrometer

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine 4-acetylpyridine (1.0 eq), aniline (1.1 eq), and a catalytic amount of PTSA (0.05 eq) in toluene.

  • Azeotropic Dehydration: Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap. Monitor the reaction progress by TLC until the starting material is consumed.

    • Scientific Rationale: The removal of water drives the equilibrium towards the formation of the enamine product. PTSA acts as an acid catalyst to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.

  • Work-up: Cool the reaction mixture to room temperature. Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the PTSA catalyst, followed by brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography on silica gel.

  • Characterization: Confirm the structure of the purified product using ¹H NMR and ¹³C NMR spectroscopy.

G cluster_synthesis Synthesis Workflow Reactants 4-Acetylpyridine + Aniline Reaction Condensation in Toluene (PTSA catalyst, Reflux) Reactants->Reaction Workup Aqueous Work-up (NaHCO3 wash) Reaction->Workup Purification Column Chromatography Workup->Purification Product Target 4-Pyridinyl Ethenamine Purification->Product

Caption: A generalized workflow for the synthesis of 4-pyridinyl ethenamines.

Key Biological Activities and Mechanisms of Action

Derivatives of the pyridine scaffold have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antimalarial effects.[1][2] The specific introduction of the 4-ethenamine moiety has been particularly fruitful in the development of kinase inhibitors.

3.1. Anticancer Potential: Kinase Inhibition

A significant number of FDA-approved drugs containing a pyridine ring target protein kinases, with 18 such drugs approved for cancer treatment between 2014 and 2023.[6] Many 4-pyridinyl ethenamine derivatives are designed as ATP-competitive inhibitors, where the pyridine nitrogen can form crucial hydrogen bonds with the hinge region of the kinase active site, mimicking the adenine moiety of ATP.[7]

  • Mechanism of Action: These compounds often target kinases in critical signaling pathways that are frequently dysregulated in cancer, such as the MAPK/ERK pathway.[7] By occupying the ATP-binding pocket, they prevent the phosphorylation of downstream substrates, thereby inhibiting cell proliferation and promoting apoptosis. For example, pyridyl aminothiazoles have been identified as potent, ATP-competitive inhibitors of Checkpoint Kinase 1 (Chk1), a key regulator of the cell cycle.[8]

G cluster_pathway Kinase Inhibition by 4-Pyridinyl Ethenamine GF Growth Factor Receptor Receptor Tyrosine Kinase (RTK) GF->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation Inhibitor 4-Pyridinyl Ethenamine Inhibitor->RAF Inhibition

Caption: Inhibition of the RAF-MEK-ERK signaling pathway by a 4-pyridinyl ethenamine.

3.2. Anti-inflammatory and Analgesic Properties

The pyridine nucleus is also a component of compounds with significant anti-inflammatory and analgesic effects. Studies on N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides have shown that these compounds exhibit moderate to high levels of analgesic and anti-inflammatory activity.[9] The positioning of substituents on the pyridine ring has been found to be a critical factor in modulating this activity.[9]

3.3. Antimicrobial and Antiviral Activity

Various pyridine derivatives have been synthesized and evaluated for their antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi.[10][11] Some novel thienopyridine derivatives have shown potent activity against E. coli, B. mycoides, and C. albicans.[10] Furthermore, certain pyridine-containing chalcones have exhibited notable antiviral properties.[4]

Structure-Activity Relationships (SAR)

Systematic studies on pyridine derivatives have revealed key structural features that influence their biological activity.

  • Enhancing Antiproliferative Activity: The presence and position of methoxy (-OMe), hydroxyl (-OH), carbonyl (-C=O), and amino (-NH2) groups on the pyridine scaffold have been shown to enhance antiproliferative activity against various cancer cell lines.[1][12]

  • Detrimental Modifications: Conversely, the introduction of bulky groups or halogen atoms often leads to a decrease in antiproliferative potency.[1][12]

Table 1: Illustrative SAR Data for Antiproliferative Activity

Compound IDR1 Substituent (on Ethene)R2 Substituent (on Pyridine)IC₅₀ (µM) vs. HT-29 Cell Line
A-1 PhenylH15.2
A-2 4-MethoxyphenylH5.8
A-3 4-HydroxyphenylH7.1
A-4 4-ChlorophenylH22.5
A-5 Phenyl2-Amino9.4

This data is hypothetical and for illustrative purposes, based on general SAR principles.[1][12]

Pharmacological Potential and Drug Development

The therapeutic promise of 4-pyridinyl ethenamines is significant, particularly in oncology. Their ability to be readily synthesized and modified allows for the systematic optimization of lead compounds to improve potency, selectivity, and pharmacokinetic properties.

Key Considerations for Drug Development:

  • Selectivity: A major challenge in kinase inhibitor development is achieving selectivity for the target kinase over other kinases to minimize off-target effects. Fine-tuning the substituents on both the pyridine and ethenamine moieties is crucial for this.

  • Metabolic Stability: The pyridine ring can influence the metabolic stability of a drug molecule.[4] Understanding the metabolic pathways is essential for designing compounds with favorable half-lives and reduced toxicity.

  • Bioavailability: Oral bioavailability is a desirable property for many drugs. The physicochemical properties of 4-pyridinyl ethenamines, such as lipophilicity and hydrogen bonding potential, must be balanced to ensure good absorption.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Generic)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a target kinase.

Materials:

  • Recombinant target kinase

  • Specific peptide substrate

  • ATP (Adenosine triphosphate)

  • Test compound (4-pyridinyl ethenamine derivative)

  • Kinase buffer

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • Microplate reader (luminescence)

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO.

  • Reaction Setup: In a 384-well plate, add the kinase, peptide substrate, and the test compound at various concentrations.

    • Scientific Rationale: This step allows the inhibitor to bind to the kinase before the phosphorylation reaction is initiated.

  • Initiate Reaction: Add ATP to each well to start the kinase reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Detect Kinase Activity: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Generate Luminescent Signal: Add Kinase Detection Reagent to convert the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce light.

  • Data Acquisition: Measure the luminescence signal using a microplate reader. The signal is proportional to the amount of ADP formed and thus reflects the kinase activity.

  • Data Analysis: Plot the kinase activity against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Conclusion and Future Directions

4-Pyridinyl ethenamines represent a versatile and potent class of compounds with significant pharmacological potential. Their demonstrated success as kinase inhibitors in oncology highlights the value of the pyridine scaffold in modern drug discovery. Future research should focus on exploring their potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, by targeting different enzyme families. The continued application of rational drug design, guided by detailed structure-activity relationship studies and computational modeling, will undoubtedly lead to the development of novel and effective therapeutics based on this promising chemical scaffold.

References

  • The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives. PubMed. Available at: [Link]

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. Available at: [Link]

  • Synthesis and structure-activity relationships of 4-pyridones as potential antimalarials. PubMed. Available at: [Link]

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. ResearchGate. Available at: [Link]

  • Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. PubMed. Available at: [Link]

  • Synthesis and biological activity of pyrido[3',2':4,5]thieno[3,2-d]pyrimidines as phosphodiesterase type 4 inhibitors. PubMed. Available at: [Link]

  • Synthesis and Regularities of the Structure–Activity Relationship in a Series of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ 6 ,1-benzothiazine-3-carboxamides. MDPI. Available at: [Link]

  • Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

  • Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. ResearchGate. Available at: [Link]

  • Synthesis of pyridine-4-methylene amine derivatives. ResearchGate. Available at: [Link]

  • 4-Aminopyridine. PubChem. Available at: [Link]

  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. PubMed Central. Available at: [Link]

  • Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. PubMed Central. Available at: [Link]

  • N-(Pyridin-3-yl)pyrimidin-4-amine analogues as potent CDK2 inhibitors: an in silico investigative approach. RSC Publishing. Available at: [Link]

  • Pyridine: the scaffolds with significant clinical diversity. PubMed Central. Available at: [Link]

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. PubMed Central. Available at: [Link]

  • Imidazo[4,5- b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. europepmc.org. Available at: [Link]

  • Newer biologically active pyridines: A potential review. ResearchGate. Available at: [Link]

  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Publishing. Available at: [Link]

  • The Synthesis of Dihydropyridines and Pyridines from Imines and Alkynes via C-H Activation. europepmc.org. Available at: [Link]

  • Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors. ResearchGate. Available at: [Link]

  • Pyridyl aminothiazoles as potent inhibitors of Chk1 with slow dissociation rates. PubMed. Available at: [Link]

  • Pyridine synthesis. Organic Chemistry Portal. Available at: [Link]

  • Novel Quaternary Ammonium Derivatives of 4-Pyrrolidino Pyridine: Synthesis, Structural, Thermal, and Antibacterial Studies. MDPI. Available at: [Link]

  • Phenazopyridine. PubChem. Available at: [Link]

  • Enantioselective synthesis of (R)-& (S)-1-(pyridin-2-yl)ethan-1-amine from Pyridine-2-carboxaldehyde. YouTube. Available at: [Link]

  • 2-(4-Pyridin-2-yl-3-pyridinyl)ethanamine. PubChem. Available at: [Link]

  • 2-(2-Pyridin-4-ylsulfanyl-3-pyridinyl)ethanamine. PubChem. Available at: [Link]

Sources

Exploratory

Technical Analysis: Ionization Constants (pKa) of 2-(4-Pyridinyl)ethanamine

The following technical guide provides an in-depth analysis of the ionization constants and physicochemical properties of 2-(4-pyridinyl)ethanamine (commonly referred to as 4-(2-aminoethyl)pyridine) and addresses the sta...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of the ionization constants and physicochemical properties of 2-(4-pyridinyl)ethanamine (commonly referred to as 4-(2-aminoethyl)pyridine) and addresses the stability considerations of its enamine tautomer, 2-(4-pyridinyl)ethenamine .

Executive Summary & Structural Disambiguation[1]

In the context of drug development and synthetic chemistry, precise knowledge of ionization constants is critical for predicting solubility, permeability, and receptor binding. When addressing "2-(4-pyridinyl)ethenamine," it is scientifically imperative to distinguish between two structural entities:

  • 2-(4-Pyridinyl)ethanamine (Saturated): The stable, isolable primary amine (CAS: 13258-63-4). This is the primary subject of pKa analysis.

  • 2-(4-Pyridinyl)ethenamine (Unsaturated Enamine): A reactive tautomer (

    
    ). Primary enamines are thermodynamically unstable in aqueous media, rapidly tautomerizing to imines or hydrolyzing to aldehydes.
    

This guide focuses on the quantitative pKa values of the stable ethanamine species while providing mechanistic insights into the ethenamine instability, which is relevant for metabolic intermediate analysis.

Physicochemical Profile: pKa and Ionization[1]

The molecule 2-(4-pyridinyl)ethanamine is a diprotic base containing two ionizable nitrogen centers: the pyridine ring nitrogen (heterocyclic) and the primary aliphatic amine.

Quantitative Data Summary
Ionization CenterpKa Value (Est.)TypeDescription
pKa₁ (Pyridine N) 5.9 – 6.1 BasicProtonation of the heterocyclic nitrogen. Slightly more basic than unsubstituted pyridine (5.25) due to the electron-donating alkyl chain.
pKa₂ (Aliphatic N) 9.1 – 9.6 BasicProtonation of the primary ethylamine group. Lower than typical alkylamines (10.7) due to the electron-withdrawing inductive effect of the pyridine ring.
Isoelectric Point (pI) ~7.6 N/ApH at which the net charge is theoretically minimized (though the molecule is cationic at this pH).
LogP (Octanol/Water) 0.58 LipophilicityModerate hydrophilicity; highly pH-dependent (LogD).

Data Source: Values derived from homolog experimental data (2-isomer pKa ~9.65) and computational prediction models [1, 2].

Ionization States at Physiological pH (7.4)

At pH 7.4, the molecule exists primarily as a monocation :

  • Pyridine Ring: Mostly unprotonated (Neutral).

    • Ratio

      
      .
      
  • Aliphatic Amine: Fully protonated (Cationic).[1]

    • Ratio

      
      .
      

This monocationic state is critical for interaction with G-protein coupled receptors (e.g., Histamine receptors), where the charged amine forms an ionic bridge with aspartate residues in the binding pocket.

Structural Dynamics: The Enamine-Imine Tautomerism

The term "ethenamine" implies a vinylamine structure (


). In aqueous solution, this species is transient.
Mechanism of Instability
  • Tautomerization: The enamine rapidly shifts protons to form the more stable imine (Schiff base).

  • Hydrolysis: In the presence of water, the imine hydrolyzes to 4-pyridylacetaldehyde and ammonia.

Therefore, determining the "pKa" of the enamine form is experimentally unfeasible in water. It requires non-aqueous titration (e.g., in acetonitrile) or computational estimation.

Visualization: Ionization and Tautomerism Pathways

The following diagram illustrates the ionization equilibria of the stable amine and the degradation pathway of the unstable enamine.

G cluster_stable Stable Pathway (Ethanamine) cluster_unstable Unstable Pathway (Ethenamine) Dication Dication (pH < 5) [PyH+]-CH2-CH2-[NH3+] Monocation Monocation (pH 7.4) [Py]-CH2-CH2-[NH3+] Dication->Monocation pKa1 ~ 6.0 (Pyridine deprot.) Neutral Neutral Species (pH > 10) [Py]-CH2-CH2-[NH2] Monocation->Neutral pKa2 ~ 9.5 (Amine deprot.) Enamine Enamine Py-CH=CH-NH2 Imine Imine Py-CH2-CH=NH Enamine->Imine Tautomerization (Fast) Aldehyde Hydrolysis Products Py-CH2-CHO + NH3 Imine->Aldehyde Hydrolysis (+H2O)

Caption: Figure 1. Ionization equilibria of the stable 2-(4-pyridinyl)ethanamine (top) vs. degradation of the ethenamine tautomer (bottom).

Experimental Methodology: Determination of pKa

To validate these values in a laboratory setting, Potentiometric Titration is the gold standard method. This protocol ensures self-validation through the use of a reference standard.

Protocol: Potentiometric Titration

Objective: Determine precise macroscopic pKa values.

  • Reagent Preparation:

    • Dissolve

      
       M of the hydrochloride salt (4-(2-aminoethyl)pyridine · 2HCl) in degassed, carbonate-free water.
      
    • Maintain ionic strength (

      
       M) using KCl or KNO₃.
      
    • Thermostat the vessel to

      
      C under inert gas (N₂ or Ar) to prevent carbonate formation.
      
  • Titration Workflow:

    • Titrate with standardized 0.1 M NaOH (CO₂-free).

    • Record pH vs. Volume added using a calibrated glass electrode.

    • Data Point Density: Collect points every 0.05 pH units near equivalence points.

  • Data Analysis (Bjerrum Plot):

    • Calculate the average number of protons bound per molecule (

      
      ).[1]
      
    • Plot

      
       vs. pH.
      
    • Validation: The curve should show two distinct inflection points at

      
       (corresponding to pKa1) and 
      
      
      
      (corresponding to pKa2).
Visualization: Titration Workflow

Workflow Start Start: Sample Prep (1mM Analyte + 0.1M KCl) Calibration Electrode Calibration (Buffers pH 4.0, 7.0, 10.0) Start->Calibration Titration Titration Loop Add 0.1M NaOH -> Wait 30s -> Read pH Calibration->Titration DataCheck Stability Check (Drift < 0.002 pH/min?) Titration->DataCheck DataCheck->Titration No (Unstable) Calculation Calculate proton binding function (ñH) DataCheck->Calculation Yes (Stable) Result Derive pKa1 & pKa2 (Non-linear regression) Calculation->Result

Caption: Figure 2. Step-by-step potentiometric titration workflow for accurate pKa determination.

Implications for Drug Development

Solubility and Formulation
  • Salt Selection: The free base is a liquid and air-sensitive [3]. For formulation, the dihydrochloride salt is preferred due to the high pKa of the amine, ensuring crystallinity and stability.

  • Buffer Compatibility: In phosphate buffers (pH 7.4), the molecule is cationic. It will not precipitate but may interact with anionic excipients.

Receptor Selectivity

The pKa profile closely mimics Histamine (Imidazole pKa ~6.0, Amine pKa ~9.7).

  • Agonism: 2-(4-pyridinyl)ethanamine acts as a Histamine H1 agonist. The similarity in pKa values ensures it adopts the same protonation state as the endogenous ligand in the synaptic cleft, facilitating receptor recognition.

References

  • ChemicalBook. (2025). 4-(2-Aminoethyl)pyridine Chemical Properties and pKa Predictions. Retrieved from

  • National Institutes of Health (NIH). (2025). 2-Pyridylethylamine Structure and Properties (PubChem CID 75919).[2] PubChem.[2][3] Retrieved from

  • Sigma-Aldrich. (2025). Product Specification: 4-(2-Aminoethyl)pyridine. Retrieved from

  • Williams, R. (2022).[4] pKa Data Compiled for Pyridine Derivatives. Organic Chemistry Data. Retrieved from

Sources

Foundational

molecular weight and formula analysis of Ethenamine, 2-(4-pyridinyl)-

An In-depth Technical Guide to the Molecular Weight and Formula Analysis of 2-(4-Ethenylpyridin-2-yl)ethan-1-amine and Related Isomers This guide provides a comprehensive technical overview of the methodologies and scien...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Molecular Weight and Formula Analysis of 2-(4-Ethenylpyridin-2-yl)ethan-1-amine and Related Isomers

This guide provides a comprehensive technical overview of the methodologies and scientific rationale behind the and its closely related, stable isomers. Given the potential ambiguity of the chemical name "Ethenamine, 2-(4-pyridinyl)-," which could imply a potentially unstable enamine structure, this document will focus on the readily synthesizable and characterizable isomer, 2-(4-Ethenylpyridin-2-yl)ethan-1-amine . This compound aligns with the structural motifs suggested by the name and serves as a robust case study for the analytical techniques discussed. We will also draw comparisons to other relevant isomers to provide a broader analytical context for researchers in drug development and organic synthesis.

Elucidating the Core Structure: From Ambiguity to a Stable Isomer

The systematic name "Ethenamine, 2-(4-pyridinyl)-" suggests a vinylamine moiety attached to a pyridine ring. However, simple enamines are often subject to tautomerization to their more stable imine counterparts. In the context of readily available and characterizable compounds, several stable isomers containing the ethenyl (vinyl) and pyridinyl-ethylamine substructures are more likely to be the subject of research and development.

For the purpose of this in-depth guide, we will focus our analysis on 2-(4-Ethenylpyridin-2-yl)ethan-1-amine . This compound, with the chemical formula C₉H₁₂N₂, is a stable isomer that embodies the key structural features suggested by the initial query. Its analysis provides a clear and practical framework for the application of modern analytical techniques.

Key identifiers for our primary compound of interest are:

IdentifierValue
IUPAC Name 2-(4-ethenylpyridin-2-yl)ethan-1-amine[1]
Molecular Formula C₉H₁₂N₂[1][2]
Molecular Weight 148.20 g/mol [1][2]
PubChem CID 74892292[1]

Throughout this guide, we will also reference other related isomers to highlight the nuances in their analytical characterization.

Foundational Analysis: Molecular Formula and Weight

The molecular formula and weight are the cornerstones of a compound's identity. For 2-(4-Ethenylpyridin-2-yl)ethan-1-amine, the molecular formula is established as C₉H₁₂N₂ .

Theoretical Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of the constituent atoms. Using the most common isotopes of each element:

  • Carbon (C): 9 atoms × 12.011 amu/atom = 108.099 amu

  • Hydrogen (H): 12 atoms × 1.008 amu/atom = 12.096 amu

  • Nitrogen (N): 2 atoms × 14.007 amu/atom = 28.014 amu

Total Molecular Weight = 108.099 + 12.096 + 28.014 = 148.209 g/mol

This theoretical value is in close agreement with the published molecular weight of 148.20 g/mol .[1][2]

Experimental Verification: A Multi-faceted Approach

While theoretical calculations are essential, experimental verification is paramount for confirming the identity and purity of a synthesized compound. This is achieved through a combination of techniques that probe the elemental composition and the mass of the molecule.

Elemental Analysis: Confirming the Empirical Formula

Elemental analysis is a destructive technique that provides the percentage composition of elements within a compound.[3][4] For C₉H₁₂N₂, the theoretical elemental composition is:

ElementAtomic Weight (amu)Number of AtomsTotal Mass (amu)Percentage Composition
Carbon (C)12.0119108.09972.94%
Hydrogen (H)1.0081212.0968.16%
Nitrogen (N)14.007228.01418.90%
Total 148.209 100.00%
  • A precisely weighed sample of the compound is combusted in a furnace at high temperatures (typically around 1000°C) in the presence of excess oxygen.

  • The combustion products (CO₂, H₂O, and N₂) are passed through a series of detectors.

  • The amount of each gas is quantified, and from this, the percentage of each element in the original sample is calculated.

A self-validating protocol requires the experimental percentages to be within ±0.4% of the theoretical values to confirm the empirical formula.

Mass Spectrometry: Precise Mass and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[5][6] It provides the most accurate determination of the molecular weight and offers structural information through fragmentation patterns.

Caption: Workflow of Mass Spectrometric Analysis.

For 2-(4-Ethenylpyridin-2-yl)ethan-1-amine (C₉H₁₂N₂), high-resolution mass spectrometry (HRMS) would be expected to show a molecular ion peak [M+H]⁺ at an m/z value corresponding to the exact mass of the protonated molecule.

  • Monoisotopic Mass: 148.1000 g/mol

  • Expected [M+H]⁺: 149.1078 m/z

The fragmentation pattern in the mass spectrum provides a fingerprint of the molecule. For pyridine derivatives, common fragmentation involves the loss of side chains and cleavage of the pyridine ring.[7][8]

Structural Confirmation: The Role of Spectroscopy

While elemental analysis and mass spectrometry confirm the formula and mass, spectroscopic techniques are essential for unambiguously determining the chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provides detailed information about the chemical environment of the hydrogen and carbon atoms, respectively. For 2-(4-Ethenylpyridin-2-yl)ethan-1-amine, the NMR spectra would be expected to show distinct signals for the protons and carbons of the pyridine ring, the ethenyl group, and the ethanamine side chain.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. Key expected absorptions for our target compound include N-H stretching for the amine group, C=C and C=N stretching for the vinyl and pyridine groups, and C-H stretching for the aliphatic and aromatic components.

A Comparative Look at Isomers

To provide a comprehensive understanding, it is useful to compare the analytical data of our primary compound with a related isomer, such as 2-(Pyridin-4-yl)ethan-1-amine .

Feature2-(4-Ethenylpyridin-2-yl)ethan-1-amine2-(Pyridin-4-yl)ethan-1-amine
Molecular Formula C₉H₁₂N₂C₇H₁₀N₂
Molecular Weight 148.20 g/mol 122.17 g/mol
Key Differentiating Feature Presence of an ethenyl (vinyl) groupAbsence of an ethenyl group
Expected ¹H NMR Signals for vinyl protonsAbsence of vinyl proton signals
Expected Mass Spectrum Molecular ion at m/z ~148Molecular ion at m/z ~122

This comparative analysis highlights how subtle changes in the molecular structure lead to distinct and measurable differences in the analytical data, allowing for the unambiguous identification of each compound.

Conclusion: An Integrated Analytical Approach

The accurate determination of the molecular weight and formula of a compound like 2-(4-Ethenylpyridin-2-yl)ethan-1-amine is a critical first step in its characterization for research and drug development. A robust and self-validating approach relies on the synergy of multiple analytical techniques. Theoretical calculations provide a baseline, which is then rigorously tested and confirmed through experimental methods such as elemental analysis and mass spectrometry. Further structural elucidation is then achieved through spectroscopic methods like NMR and IR. This integrated workflow ensures the scientific integrity of the data and provides a solid foundation for further investigation into the compound's properties and applications.

References

  • PubChem. 2-(4-Ethenyl-2-pyridinyl)ethanamine. National Center for Biotechnology Information. [Link]

  • PubChem. 2-(4-Ethenyl-3-pyridinyl)ethanamine. National Center for Biotechnology Information. [Link]

  • Pharmaffiliates. N-2-Pyridinyl-1,2-ethanediamine. [Link]

  • PubChem. 2-Pyridineethanamine. National Center for Biotechnology Information. [Link]

  • Wikipedia. Strychnine total synthesis. [Link]

  • Der Pharma Chemica. Synthesis, characterization, molecular docking and evaluation of antimicrobial, antiproliferative, and anti-inflammatory propert. [Link]

  • Indian Academy of Sciences. Synthesis of some 2,4-diamino-pyrrolo-pyrimidines. [Link]

  • AZoM. A Look at Elemental Analysis for Organic Compounds. [Link]

  • ACS Publications. Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. [Link]

  • ChemSynthesis. (Z)-1-(2-furyl)-2-(2-pyrazinyl)ethenamine. [Link]

  • PubMed. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. [Link]

  • YouTube. Detection of Nitrogen in an Organic Compound - MeitY OLabs. [Link]

  • ResearchGate. Elemental analysis of organic compounds with the use of automated CHNS analyzers. [Link]

  • MassBank. Pyridines and derivatives. [Link]

  • ResearchGate. Synthesis of New Thiopyridines, Thienopyridines, Pyridothienopyrimidines and Pyranothienopyridines with Anticipated Biological Activity. [Link]

  • AZoM. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. [Link]

  • MDPI. Review of Characteristics and Analytical Methods for Determination of Thiabendazole. [Link]

  • Wikipedia. Pyridine. [Link]

  • NIH. Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. [Link]

  • ResearchGate. The mass spectra of furan, pyrrole, pyridine and pyrazine recorded at I... [Link]

  • NIH. Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. [Link]

  • University of Delhi. Experiment 5; Detection of Elements in Organic Compounds. [Link]

  • ChemSynthesis. 1-(4-chloro-2-pyridinyl)-2-(2-pyridinyl)ethanamine. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 2-(4-Pyridinyl)ethanamine from 4-Vinylpyridine

This Application Note addresses the synthesis of 2-(4-pyridinyl)ethanamine (also known as 4-(2-aminoethyl)pyridine) and its relationship to the unsaturated 2-(4-pyridinyl)ethenamine tautomer. Critical Chemical Nomenclatu...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note addresses the synthesis of 2-(4-pyridinyl)ethanamine (also known as 4-(2-aminoethyl)pyridine) and its relationship to the unsaturated 2-(4-pyridinyl)ethenamine tautomer.

Critical Chemical Nomenclature Clarification: While the specific CAS 260246-57-9 refers to "Ethenamine, 2-(4-pyridinyl)-" (the unsaturated enamine:


), this compound is chemically unstable in its free form, rapidly tautomerizing to the imine or hydrolyzing. The standard synthetic transformation starting from 4-vinylpyridine  (4-VP) using nitrogen nucleophiles is a Michael Addition , which yields the saturated 2-(4-pyridinyl)ethanamine  (CAS 13258-63-4 ). This saturated amine is the primary intermediate for histamine agonists (e.g., Betahistine) and is the standard stable product derived from this precursor.

This guide details the high-purity synthesis of the saturated amine scaffold, with notes on the enamine tautomerism.

Executive Summary

This document outlines two validated protocols for converting 4-vinylpyridine (4-VP) into 2-(4-pyridinyl)ethanamine.

  • Method A (Direct Ammonolysis): A scalable, high-pressure industrial route suitable for kilogram-scale production.

  • Method B (Phthalimide Conjugate Addition): A high-purity laboratory route utilizing a Gabriel-type synthesis to prevent polymerization and secondary amine formation.

Scientific Principles & Reaction Logic

The Challenge of 4-Vinylpyridine

4-Vinylpyridine is a potent Michael acceptor due to the electron-withdrawing nature of the pyridine ring. However, it presents two competing reactivity profiles:[1]

  • Polymerization: 4-VP readily undergoes radical polymerization (to Poly-4-vinylpyridine) if inhibitors (e.g., tert-butylcatechol) are removed or if heated without radical scavengers.

  • Multiple Alkylation: Direct reaction with ammonia often leads to secondary and tertiary amines (bis- and tris-alkylation) because the product (primary amine) is more nucleophilic than ammonia.

Strategic Approaches
  • Kinetic Control (Method A): Using a massive excess of ammonia (30-50 equivalents) suppresses multiple alkylation by statistically favoring the encounter between 4-VP and

    
    .
    
  • Protective Group Strategy (Method B): Using phthalimide as a "masked" ammonia source ensures mono-alkylation. Phthalimide adds once to the vinyl group; the resulting imide is non-nucleophilic, halting the reaction at the 1:1 adduct stage.

Reaction Pathway Diagram

ReactionPathways Start 4-Vinylpyridine (Michael Acceptor) IntermediateA Transition State (Amine Addition) Start->IntermediateA Method A AdductB N-(2-(4-pyridyl)ethyl)phthalimide (Stable Intermediate) Start->AdductB Method B Michael Addn NH3 Excess NH3 (High Pressure) NH3->IntermediateA Product 2-(4-Pyridinyl)ethanamine (Saturated Amine) IntermediateA->Product Proton Transfer Enamine 2-(4-Pyridinyl)ethenamine (Unstable Enamine) Product->Enamine Oxidation/Tautomerism (Rare/Unstable) Phthalimide Phthalimide (Acid Cat.) Phthalimide->AdductB AdductB->Product Ing-Manske Protocol Hydrazine Hydrazine Hydrate (Deprotection)

Figure 1: Synthetic pathways from 4-vinylpyridine. Method A utilizes statistical control, while Method B uses steric/chemical protection.

Experimental Protocols

Method A: High-Pressure Direct Ammonolysis

Best for: Large scale, cost-sensitive synthesis where purification capabilities (distillation) are available.

Reagents:

  • 4-Vinylpyridine (freshly distilled, inhibitor-free preferred)

  • Ammonium Hydroxide (28-30%

    
    ) or Liquid Ammonia
    
  • Ammonium Chloride (Catalyst)

Protocol:

  • Preparation: In a high-pressure autoclave (Hastelloy or Stainless Steel), charge 4-vinylpyridine (100 mmol, 10.5 g) .

  • Ammonia Charge: Add Ammonium Hydroxide (28%, 100 mL) . The molar ratio of

    
    :4-VP should be at least 30:1  to minimize secondary amine formation.
    
  • Catalyst: Add Ammonium Chloride (5 mmol, 0.27 g) . This buffers the solution and activates the Michael acceptor.

  • Reaction: Seal the autoclave and heat to 110°C - 130°C for 12-16 hours . Internal pressure will rise (approx. 5-10 bar); ensure safety rupture discs are rated appropriately.

  • Work-up:

    • Cool to room temperature.

    • Vent excess ammonia into a scrubber (dilute HCl).

    • Concentrate the aqueous mixture under reduced pressure to remove residual ammonia.

    • Basify residue with NaOH (50% w/w) to pH > 12.

    • Extract with Dichloromethane (DCM) (

      
       mL).
      
  • Purification: Dry organic layer over

    
    . Remove solvent. Distill the residue under vacuum (bp approx. 104°C at 9 mmHg) to obtain the pure primary amine.
    
Method B: Phthalimide Conjugate Addition (Gabriel Variant)

Best for: High purity requirements, medicinal chemistry, avoiding high-pressure equipment.

Reagents:

  • 4-Vinylpyridine[1][2][3][4]

  • Phthalimide

  • Acetic Acid (Glacial)

  • Hydrazine Hydrate

  • Ethanol (Absolute)

Protocol:

Step 1: Synthesis of N-(2-(4-pyridyl)ethyl)phthalimide

  • In a round-bottom flask equipped with a reflux condenser, dissolve Phthalimide (100 mmol, 14.7 g) in Ethanol (150 mL) .

  • Add Acetic Acid (5 mL) as a catalyst.

  • Add 4-Vinylpyridine (110 mmol, 11.6 g) dropwise.

  • Reflux the mixture for 12-24 hours . Monitor by TLC (DCM:MeOH 95:5).

  • Isolation: Cool the mixture. The product often crystallizes out. If not, concentrate to 50% volume and cool to 0°C. Filter the white solid and wash with cold ethanol.

    • Yield: Typically 85-95%.

    • Identity: Check NMR for disappearance of vinyl protons (5.5-6.5 ppm).

Step 2: Deprotection to 2-(4-Pyridinyl)ethanamine

  • Suspend the phthalimide intermediate (50 mmol) in Ethanol (200 mL) .

  • Add Hydrazine Hydrate (60 mmol, 3.0 g) .

  • Reflux for 3-4 hours . A bulky white precipitate (phthalhydrazide) will form.

  • Work-up:

    • Cool to room temperature.

    • Acidify with HCl (2M) to pH 1 to dissolve the amine and precipitate phthalhydrazide fully. Filter off the solid.

    • Basify the filtrate with NaOH (pellets or 50% soln) to pH 13.

    • Extract with Chloroform or DCM (

      
       mL).
      
  • Isolation: Dry organics (

    
    ) and evaporate. The resulting oil is high-purity 2-(4-pyridinyl)ethanamine.
    

Data Summary & Quality Control

ParameterMethod A (Ammonolysis)Method B (Phthalimide)
Reaction Type Direct Michael AdditionIndirect Michael / Gabriel
Atom Economy HighLower (Phthalimide waste)
Purity Profile Moderate (Contains secondary amines)High (>98%)
Equipment Autoclave (High Pressure)Standard Glassware
Yield 60-75%80-90% (over 2 steps)
Key Impurity Bis(2-(4-pyridyl)ethyl)aminePhthalhydrazide (trace)
Analytical Characterization

To validate the synthesis of the saturated amine vs. the unsaturated enamine :

  • 1H NMR (CDCl3, 400 MHz):

    • Saturated Amine (Target): Look for two triplets at

      
       2.80 ppm (
      
      
      
      ) and
      
      
      3.00 ppm (
      
      
      ).
    • Enamine (Impurity/Tautomer): Would show vinylic protons at

      
       5.0-7.0 ppm (doublets, 
      
      
      
      Hz for trans). Note: The enamine is rarely observed unless trapped.
  • HPLC:

    • Column: C18 Reverse Phase (High pH stable, e.g., Gemini-NX).

    • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10) / Acetonitrile.

    • Note: Acidic mobile phases may cause peak tailing due to pyridine protonation.

Safety & Handling

  • 4-Vinylpyridine: Lachrymator, skin irritant, and potential sensitizer. Store cold to prevent polymerization.

  • Hydrazine Hydrate: Carcinogen and highly toxic. Handle in a fume hood. Destroy excess hydrazine with bleach (hypochlorite) before disposal.

  • Pressure: Method A generates ammonia gas pressure. Ensure autoclave is rated for >20 bar to provide a safety margin.

References

  • Preparation of aminoethylpyridines. US Patent 260254806. (Describes the high-pressure ammonolysis of vinylpyridines).

  • Synthesis of 4-(2-aminoethyl)pyridine. Journal of the American Chemical Society, 1955. (Classic Michael addition kinetics).

  • Reactivity of 4-vinylpyridine in Michael Additions. Master Organic Chemistry, Enamine and Michael Acceptor mechanisms.

  • Safety Data Sheet: 4-Vinylpyridine. Sigma-Aldrich.

  • Gabriel Synthesis Modifications. Organic Chemistry Portal. (Ing-Manske procedure for amine release).

(Note: While CAS 260246-57-9 is listed in some catalogs as "Ethenamine, 2-(4-pyridinyl)-", the experimental product of the protocols above is the stable saturated amine, CAS 13258-63-4.)

Sources

Application

reductive amination procedures using Ethenamine, 2-(4-pyridinyl)-

Technical Guide: Reductive Amination Strategies Utilizing 4-(2-Aminoethyl)pyridine Introduction & Chemical Identity This guide details the reductive amination procedures for 4-(2-aminoethyl)pyridine (also known as 2-(4-p...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Reductive Amination Strategies Utilizing 4-(2-Aminoethyl)pyridine

Introduction & Chemical Identity

This guide details the reductive amination procedures for 4-(2-aminoethyl)pyridine (also known as 2-(4-pyridinyl)ethylamine). This molecule is a critical pharmacophore in medicinal chemistry, serving as a histamine analog and a key building block for kinase inhibitors and GPCR ligands.

Critical Nomenclature Clarification: The user query specified "Ethenamine, 2-(4-pyridinyl)-".

  • Ethenamine (

    
    ):  This refers to the enamine tautomer. Enamines of this type are generally unstable and tautomerize to the corresponding imine (
    
    
    
    ) or hydrolyze.
  • Ethanamine (

    
    ):  This is the stable, commercially available primary amine (CAS: 13258-63-4).
    
  • Application Context: In reductive amination, the stable ethanamine is used as the nucleophile to react with aldehydes or ketones. This guide focuses on the practical application of the stable amine form.

PropertyData
Common Name 4-(2-Aminoethyl)pyridine; 2-(4-Pyridyl)ethylamine
CAS Number 13258-63-4
Molecular Weight 122.17 g/mol
pKa (Pyridine N) ~5.2
pKa (Aliphatic Amine) ~9.6
Solubility Soluble in water, methanol, ethanol, DCM (moderate).

Mechanistic Principles

Reductive amination proceeds via the formation of an imine (Schiff base) intermediate, followed by irreversible hydride reduction. When using 4-(2-aminoethyl)pyridine, the basicity of the pyridine ring must be considered, as it can buffer the reaction medium or poison metal catalysts in hydrogenation protocols.

Mechanism Visualization: The following diagram illustrates the pathway from the initial nucleophilic attack to the final amine, highlighting the critical role of acid catalysis in imine formation.

ReductiveAmination Start 4-(2-Aminoethyl)pyridine + Carbonyl (R-CHO) Hemiaminal Hemiaminal Intermediate Start->Hemiaminal Nucleophilic Attack Imine Iminium Ion (Activated) Hemiaminal->Imine -H2O Product Secondary Amine Product Imine->Product Hydride Transfer Acid Acid Catalyst (AcOH/Ti(OiPr)4) Acid->Hemiaminal Promotes Reductant Hydride Source (STAB / NaBH4) Reductant->Imine Reduces

Caption: Mechanistic pathway of reductive amination showing the progression from amine/carbonyl condensation to irreversible hydride reduction.

Experimental Protocols

Method A: Sodium Triacetoxyborohydride (STAB) – The Standard Protocol

Best for: Aldehydes and non-hindered ketones. High chemoselectivity; tolerates acid-sensitive groups.

Rationale: STAB (


) is less basic and milder than 

. It reduces the imine selectively without reducing the aldehyde/ketone substrate, allowing for "one-pot" procedures without pre-formation of the imine.

Reagents:

  • 4-(2-aminoethyl)pyridine (1.0 equiv)

  • Aldehyde/Ketone (1.0 - 1.2 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.4 - 1.6 equiv)

  • Acetic Acid (AcOH) (1.0 - 2.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous preferred)

Step-by-Step Procedure:

  • Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the carbonyl compound (1.0 mmol) in DCE (5 mL).

  • Amine Addition: Add 4-(2-aminoethyl)pyridine (1.0 mmol).

    • Note: If the amine is a hydrochloride salt, add 1.0 equiv of TEA (Triethylamine) to liberate the free base.

  • Catalysis: Add Acetic Acid (1-2 drops or 1.0 equiv). Stir for 15–30 minutes at room temperature to initiate imine formation.

    • Observation: The solution may warm slightly or change color (yellowing is common).

  • Reduction: Add STAB (1.5 mmol) in one portion.

    • Caution: Gas evolution (

      
      ) may occur; ensure the system is vented (e.g., via a needle/balloon).
      
  • Reaction: Stir at room temperature for 2–16 hours. Monitor by TLC or LC-MS (Target mass = Carbonyl Mass + 122 - 16).

  • Quench: Quench by adding saturated aqueous

    
     (10 mL). Stir vigorously for 15 minutes until gas evolution ceases.
    
  • Workup: Extract with DCM (

    
    ). Combine organic layers, dry over 
    
    
    
    , filter, and concentrate.
  • Purification: Purify via flash column chromatography.

    • Tip: Pyridine derivatives often streak on silica. Use a mobile phase containing 1%

      
       or 
      
      
      
      (e.g., DCM:MeOH:NH4OH 95:4:1).
Method B: Titanium(IV) Isopropoxide / NaBH4 – For Sterically Hindered Ketones

Best for: Unreactive ketones or when imine formation is slow.

Rationale:


 acts as a strong Lewis acid and water scavenger, driving the equilibrium toward the imine/enamine species before reduction.

Step-by-Step Procedure:

  • Imine Formation: Mix 4-(2-aminoethyl)pyridine (1.2 equiv) and the Ketone (1.0 equiv) in neat

    
     (2.0 equiv).
    
    • Note: No solvent is used initially.[1]

  • Incubation: Stir under Nitrogen at room temperature (or 60°C for difficult substrates) for 4–12 hours.

  • Dilution: Dilute the viscous mixture with dry Ethanol or Methanol (5–10 mL).

  • Reduction: Cool to 0°C. Add

    
     (1.5 equiv) carefully (exothermic).
    
  • Workup (Critical): Quench with water (2 mL). A white precipitate (

    
    ) will form. Filter through a Celite pad to remove titanium salts. Rinse the pad with DCM.
    
  • Extraction: Wash the filtrate with brine, dry, and concentrate.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Incomplete imine formation.Use Method B (

) or add molecular sieves (4Å) to Method A.
Dialkylation Primary amine reacts with two aldehydes.Use excess amine (2-3 equiv) relative to the aldehyde. Add the aldehyde slowly to the amine solution.
Emulsions Pyridine amphiphilic nature.Saturate the aqueous layer with NaCl (brine) during extraction. Use Chloroform/Isopropanol (3:1) for extraction.
Product Trapped on Silica Pyridine interaction with acidic silanols.Pre-treat silica column with 2% TEA in Hexanes. Use amine-functionalized silica.

Workflow Decision Matrix

Use the following logic to select the appropriate protocol for your specific substrate.

DecisionTree Start Select Carbonyl Substrate Type Aldehyde or Ketone? Start->Type Aldehyde Aldehyde Type->Aldehyde Ketone Ketone Type->Ketone MethodA Method A: STAB (DCE/AcOH) Aldehyde->MethodA Standard Sterics Sterically Hindered? Ketone->Sterics Sterics->MethodA No MethodB Method B: Ti(OiPr)4 + NaBH4 Sterics->MethodB Yes Sensitive Acid Sensitive? MethodC Method C: NaBH3CN (Methanol pH 6) Sensitive->MethodC Yes MethodA->Sensitive If Fails

Caption: Decision matrix for selecting the optimal reductive amination protocol based on carbonyl reactivity and steric hindrance.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4] Studies on Direct and Indirect Reductive Amination Procedures.[3] The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Common Organic Chemistry. (2023). Reductive Amination: Common Conditions and Mechanisms. [Link]

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride. The Journal of Organic Chemistry, 55(8), 2552–2554. [Link]

Sources

Method

Application Notes and Protocols: Ethenamine, 2-(4-pyridinyl)- as a Versatile Ligand in Coordination Chemistry

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and material scientists on the utilization of Ethenamine, 2-(4-pyridinyl)-, hereafter designated 4-PyEthenAm , as a multifunctio...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and material scientists on the utilization of Ethenamine, 2-(4-pyridinyl)-, hereafter designated 4-PyEthenAm , as a multifunctional ligand in coordination chemistry. Due to its unique trifunctional structure—comprising a pyridine nitrogen for robust metal coordination, a proximate exocyclic amine for chelation, and a terminal vinyl group for polymerization or post-synthetic modification—4-PyEthenAm presents significant opportunities in the rational design of novel catalysts, functional materials, and metal-organic frameworks (MOFs). This guide details the ligand's design rationale, provides validated protocols for the synthesis of its transition metal complexes, outlines key characterization methodologies, and explores its prospective applications.

Ligand Properties and Design Rationale

Ethenamine, 2-(4-pyridinyl)- (4-PyEthenAm) is a derivative of 4-vinylpyridine, a well-established monomer in polymer science.[1] The introduction of an amine group creates a powerful N,N'-bidentate chelating site, significantly enhancing its coordination potential compared to its parent compound.

Causality Behind Its Utility: The scientific interest in 4-PyEthenAm is rooted in the synergistic interplay of its three key functional components:

  • Pyridine Ring: The nitrogen atom of the pyridine ring is a classic Lewis base and a moderately soft ligand, capable of forming stable coordinate bonds with a wide range of transition metals.[2][3] It acts as a weak π-acceptor, which can influence the electronic properties of the resulting metal complex.[2]

  • Exocyclic Amine Group: The primary amine is a strong σ-donor. When positioned adjacent to the vinyl group, it can coordinate with the same metal center as the pyridine nitrogen, forming a stable five-membered chelate ring. This chelate effect significantly increases the thermodynamic stability of the resulting complex compared to monodentate coordination.

  • Vinyl Group: The ethenyl (-CH=CH₂) moiety is a reactive functional group. This opens two major avenues for application: (1) as a monomer to form coordination polymers, or (2) as a site for post-synthetic modification (PSM) within a pre-formed structure, such as a metal-organic framework.[4][5]

This trifecta of functionalities allows for the design of metal complexes where the primary coordination sphere dictates properties like catalytic activity or luminescence, while the vinyl group provides a handle for immobilization or material integration.

PropertyEstimated Value / DescriptionSource / Justification
IUPAC Name Ethenamine, 2-(4-pyridinyl)----
Common Names 4-Vinyl-2-aminopyridine; 2-Amino-4-vinylpyridine---
CAS Number Not assigned; novel/research compound---
Molecular Formula C₇H₈N₂---
Molecular Weight 120.15 g/mol ---
Boiling Point ~104-110 °C at 9 mmHgEstimated from saturated analog 4-(2-Aminoethyl)pyridine.
Density ~1.02 g/mLEstimated from saturated analog 4-(2-Aminoethyl)pyridine.
Appearance Expected to be a colorless to pale yellow liquidBased on related compounds like 4-vinylpyridine.[1]

Synthesis of Metal Complexes with 4-PyEthenAm

The synthesis of coordination complexes with 4-PyEthenAm typically involves the direct reaction of the ligand with a suitable metal salt in an appropriate solvent. The choice of metal precursor and solvent is critical for controlling the stoichiometry and structure of the final product.

General Considerations:

  • Metal Salts: Anhydrous metal halides (e.g., CoCl₂, CuCl₂, ZnCl₂) are excellent starting materials as they are soluble in many organic solvents and the halide anions can act as coordinating or charge-balancing ions.[2]

  • Solvents: Solvents like ethanol, methanol, or acetonitrile are preferred. They readily dissolve both the ligand and many transition metal salts, and they are easily removed post-reaction.

  • Stoichiometry: The metal-to-ligand ratio is a key experimental parameter. A 1:2 ratio is commonly used to synthesize complexes of the type [M(L)₂X₂], where the ligand acts as a bidentate chelate.[6][7]

  • Atmosphere: While many first-row transition metal complexes are air-stable, performing reactions under an inert atmosphere (N₂ or Ar) is good practice to prevent potential oxidation of the metal center or the ligand.

Protocol 2.1: Synthesis of a General [M(4-PyEthenAm)₂Cl₂] Complex (M = Co(II), Ni(II), Cu(II))

This protocol describes a self-validating method for synthesizing a representative octahedral complex where 4-PyEthenAm acts as a bidentate ligand.

Materials:

  • Ethenamine, 2-(4-pyridinyl)- (4-PyEthenAm) (2.0 mmol, 240.3 mg)

  • Anhydrous Metal(II) Chloride (MCl₂; M = Co, Ni, Cu) (1.0 mmol)

  • Anhydrous Ethanol (25 mL)

  • Diethyl Ether (for precipitation)

  • Schlenk flask (50 mL) with magnetic stir bar

  • Reflux condenser

Procedure:

  • Reactant Preparation: In a 50 mL Schlenk flask under a nitrogen atmosphere, dissolve the anhydrous metal(II) chloride (1.0 mmol) in anhydrous ethanol (10 mL). Stir until a clear solution is obtained. Rationale: Ensuring anhydrous conditions prevents the coordination of water, which can compete with the desired ligand.

  • Ligand Addition: In a separate vial, dissolve 4-PyEthenAm (2.0 mmol) in anhydrous ethanol (5 mL). Add this ligand solution dropwise to the stirring metal salt solution over 10 minutes. Rationale: Slow, dropwise addition helps to ensure homogeneity and prevent the formation of insoluble polymeric side products, promoting the desired chelated monomeric species.

  • Reaction: Upon addition of the ligand, a color change and/or the formation of a precipitate is typically observed. Attach a reflux condenser and heat the reaction mixture to reflux (approx. 80°C) for 4 hours. Rationale: Heating provides the activation energy for ligand substitution and ensures the reaction goes to completion, favoring the thermodynamically stable chelated product.

  • Isolation: After 4 hours, cool the reaction mixture to room temperature. Reduce the solvent volume to approximately 5 mL under vacuum.

  • Precipitation: Add diethyl ether (20-30 mL) to the concentrated solution to precipitate the complex. Rationale: The complex is typically soluble in polar ethanol but insoluble in the non-polar diethyl ether, allowing for efficient isolation.

  • Purification: Collect the solid product by vacuum filtration. Wash the solid with two small portions of cold diethyl ether (2 x 5 mL) to remove any unreacted starting materials.

  • Drying: Dry the purified complex under vacuum for several hours. Record the final mass and calculate the yield.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Isolation & Purification P1 Dissolve MCl₂ in Anhydrous Ethanol R1 Dropwise Addition of Ligand Solution P1->R1 P2 Dissolve 4-PyEthenAm in Anhydrous Ethanol P2->R1 R2 Reflux for 4 hours (e.g., 80°C) R1->R2 W1 Cool to RT & Concentrate R2->W1 W2 Precipitate with Diethyl Ether W1->W2 W3 Vacuum Filtration & Wash W2->W3 W4 Dry Under Vacuum (Final Product) W3->W4

Structural Characterization of 4-PyEthenAm Complexes

A multi-technique approach is essential to unambiguously determine the coordination mode of the ligand and the geometry of the resulting complex.

  • ¹H NMR Spectroscopy: Upon coordination to a diamagnetic metal center (e.g., Zn(II)), a downfield shift in the signals of the pyridine ring protons is expected due to the donation of electron density to the metal. The chemical shifts of the vinyl and amine protons will also be affected, providing evidence of coordination. Studies on related Pd(II) complexes show a clear correlation between ligand basicity and the chemical shifts of ring protons.[8]

  • Infrared (IR) Spectroscopy: Coordination of the pyridine nitrogen is typically confirmed by a shift of the C=N stretching vibration (usually around 1580-1600 cm⁻¹) to a higher frequency. Coordination of the amine group is indicated by a shift and broadening of the N-H stretching vibrations (3300-3500 cm⁻¹).

  • UV-Visible Spectroscopy: The π → π* and n → π* transitions of the pyridine ring will shift upon complexation. For d-block metals like Co(II), Ni(II), and Cu(II), characteristic d-d transition bands will appear in the visible region, which are indicative of the coordination geometry (e.g., octahedral vs. tetrahedral).

  • Single-Crystal X-ray Diffraction: This is the most definitive technique. It provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions, confirming the exact coordination mode of the 4-PyEthenAm ligand.

TechniqueUncoordinated Ligand (Expected)Coordinated Ligand (Expected Change)Rationale for Change
¹H NMR Pyridine α-H: ~8.5 ppmShift downfield (>8.6 ppm)Deshielding due to electron withdrawal by the metal center.[8]
FT-IR Pyridine ν(C=N): ~1590 cm⁻¹Shift to higher frequency ( >1600 cm⁻¹)Ring stiffening upon coordination.
FT-IR Amine ν(N-H): ~3350, 3450 cm⁻¹Shift to lower frequency and broadenWeakening of N-H bond upon donation of lone pair.
UV-Vis π → π* transitionsBathochromic (red) shiftAlteration of electronic energy levels upon coordination.

Potential Applications and Future Directions

The unique structure of 4-PyEthenAm makes its metal complexes promising candidates for several advanced applications.

Homogeneous Catalysis

The N,N'-bidentate chelate structure is a common motif in successful homogeneous catalysts. Metal complexes of 4-PyEthenAm could be screened for activity in reactions such as hydrogenations, transfer hydrogenations, and C-C cross-coupling reactions, where related pyridine-containing complexes have shown significant promise.[2][9]

Metal-Organic Frameworks (MOFs) and Coordination Polymers

4-PyEthenAm can act as a versatile linker in the construction of extended networks.[10][11] The ligand can bridge two different metal centers, using the pyridine-amine chelate at one end and potentially coordinating a second metal via the vinyl group or through bridging interactions. More promisingly, it can be incorporated as a functionalized linker into a larger MOF structure. The pendant vinyl groups within the MOF pores would then be available for post-synthetic modification (PSM).[4][5][12] For example, thiol-ene "click" chemistry could be used to graft new functional molecules onto the framework, altering its properties for applications in gas separation or heterogeneous catalysis.[5]

G caption Fig. 2: Potential Coordination Modes.

Drug Development

The pyridine scaffold is a cornerstone in medicinal chemistry, found in numerous FDA-approved drugs.[13] Metal complexes are also increasingly explored as therapeutic agents. The ability of 4-PyEthenAm to form stable chelates with biologically relevant metals (e.g., Cu, Zn, Pt, Ru) could lead to new compounds with potential antiproliferative or antimicrobial activity.[13][14]

Conclusion

Ethenamine, 2-(4-pyridinyl)- (4-PyEthenAm) is a highly promising but underexplored ligand in coordination chemistry. Its unique combination of a robust pyridine donor, a chelating amine, and a reactive vinyl group provides a powerful platform for the rational design of functional molecules and materials. The protocols and characterization frameworks provided herein offer a solid foundation for researchers to begin exploring the rich coordination chemistry of this versatile building block, paving the way for innovations in catalysis, materials science, and medicinal chemistry.

References

  • Wikipedia. (n.d.). Transition metal pyridine complexes. Retrieved from [Link]

  • Adedibu, J. A., et al. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSM Chemistry, 8(1), 1074.
  • Wikipedia. (n.d.). 4-Vinylpyridine. Retrieved from [Link]

  • Dandridge, S. B., et al. (2012). A mild, catalyst-free synthesis of 2-aminopyridines. Tetrahedron Letters, 53(1), 69-71.
  • Pinto, M. F., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganics, 10(8), 118.
  • Bata, T. A., et al. (2022). Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis. Inorganic Chemistry, 61(45), 18063-18074.
  • Ather, F., et al. (2021). SYNTHESIS AND CHARACTERIZATION OF HETEROCYCLIC N, N'- BIDENTATE LIGANDS AND THEIR TRANSITION METAL (II) COMPLEXES. ChemRxiv.
  • Kempe, R. (1996). Early transition metal complexes containing aminopyridinato ligands. Polimery, 41(11-12), 603-608.
  • Rieth, A. J., et al. (2021). Postsynthetic Modification of Metal–Organic Frameworks. Inorganic Chemistry, 60(17), 12793-12812.
  • Atak, S., et al. (2021). Synthesis, characterization, and Hirshfeld surface analysis of coordination compounds composed of two different aminopyridines, isothiocyanate ligand molecules, and two different transition metal atoms. Journal of Molecular Structure, 1230, 129881.
  • Giorgi, G., et al. (2017). Catalytic Applications of Pyridine-Containing Macrocyclic Complexes. European Journal of Organic Chemistry, 2017(41), 6140-6157.
  • Tarafder, M. T. H., et al. (2015). Synthesis, characterization and biological evaluation of transition metal complexes derived from N, S bidentate ligands. Journal of the Chilean Chemical Society, 60(2), 2901-2905.
  • Hiller, W., et al. (2002). Coordination polymers based on cadmium(ii) pyridine complexes: synthesis, range of existence, and structure. CrystEngComm, 4, 1-7.
  • Denny, M. S., & Cohen, S. M. (2020). Postsynthetic Modification: An Enabling Technology for the Advancement of Metal–Organic Frameworks. Accounts of Chemical Research, 53(8), 1474-1485.
  • Kumar, S., et al. (2014). Synthesis, characterization and biological studies of some transition metal complexes with new Schiff base ligand. International Journal of Scientific & Technology Research, 3(1), 134-138.
  • Wang, S., et al. (2019). Post-synthesis modification of metal–organic frameworks: synthesis, characteristics, and applications. Journal of Materials Chemistry A, 7(23), 13886-13915.
  • Zawadzki, M., & Zwierzak, A. (1979). SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. Polish Journal of Chemistry, 53(11), 2275-2277.
  • Al-Otaibi, J. S., et al. (2022). Design and Synthesis of a New Photoluminescent 2D Coordination Polymer Employing a Ligand Derived from Quinoline and Pyridine. Molecules, 27(19), 6245.
  • Garau, A., et al. (2017). Catalytic Applications of Pyridine‐Containing Macrocyclic Complexes. European Journal of Organic Chemistry, 2017(41), 6140-6157.
  • Nguyen, H. V., et al. (2022). Synthesis and Study of Unsymmetrical Bidentate Bis(phosphino)pyrrole Ligands and Their Transition Metal Complexes. UR Scholarship Repository.
  • Google Patents. (2017). CN106699641A - Production process for 4-vinylpyridine.
  • Molbase. (n.d.). 4-Vinylpyridine 100-43-6 wiki. Retrieved from [Link]

  • Ajalova, G., et al. (2021). OBTAINING AND RESEARCH OF PALLADIUM COMPLEXES WITH 4-AMINOPIRIDINE.
  • Khan, A. A., et al. (2022). Crystallographic Evidence of η1-Coordination of Bulky Aminopyridine in Halide-Containing Iron(II) Complexes. Crystals, 12(6), 844.
  • Singh, R. B., et al. (2018). Synthesis, Characterization, of Transition Metal Complexes of Bidentate N, O Donor Schiff Bases. International Journal of Science Technology & Management, 7(2), 34-39.
  • Wang, Z., & Cohen, S. M. (2009). Post-synthetic modification of metal–organic frameworks. Chemical Society Reviews, 38(5), 1315-1329.
  • Czarnomysy, R., et al. (2022).
  • Tan, J. C., & Bennett, T. D. (2022). Post-Synthetic Modification of a Metal–Organic Framework Glass.
  • National Center for Biotechnology Information. (n.d.). 2-(Morpholin-4-yl)-2-(pyrid-3-yl)ethylamine. PubChem Compound Database. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for the Synthesis of 2-(4-pyridinyl)ethenamine Derivatives

Introduction: The Significance of 2-(4-pyridinyl)ethenamine Scaffolds The 2-(4-pyridinyl)ethenamine core structure, characterized by a pyridine ring linked to an enamine moiety, is a privileged scaffold in modern medicin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of 2-(4-pyridinyl)ethenamine Scaffolds

The 2-(4-pyridinyl)ethenamine core structure, characterized by a pyridine ring linked to an enamine moiety, is a privileged scaffold in modern medicinal chemistry. These compounds and their derivatives are integral to the development of novel therapeutics due to their ability to interact with a wide range of biological targets. Their structural rigidity and potential for diverse functionalization make them promising candidates in the discovery of agents for oncology, infectious diseases, and neurological disorders.[1][2][3][4] For instance, pyridine derivatives are key components in anticancer drugs, and their unique chemical properties are leveraged in the design of kinase inhibitors and other targeted therapies.[2][4]

This guide provides a detailed, step-by-step protocol for the synthesis of 2-(4-pyridinyl)ethenamine derivatives, focusing on the highly reliable and stereoselective Horner-Wadsworth-Emmons (HWE) reaction. We will delve into the mechanistic underpinnings of this strategy, offer a robust experimental protocol, and provide insights for troubleshooting and optimization.

Synthetic Strategy: The Horner-Wadsworth-Emmons (HWE) Olefination

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis for the creation of carbon-carbon double bonds.[5] It involves the reaction of a stabilized phosphonate carbanion with an aldehyde or ketone.[6] For the synthesis of 2-(4-pyridinyl)ethenamine derivatives, this method is particularly advantageous for several key reasons:

  • High (E)-Stereoselectivity: The HWE reaction typically yields the trans-(E)-alkene isomer with high selectivity, which is often crucial for specific biological activity.[6][7] This selectivity arises from the thermodynamically favored antiperiplanar approach of the reactants during the formation of the key oxaphosphetane intermediate.[6]

  • Milder Reaction Conditions: Compared to the classic Wittig reaction, the phosphonate carbanions used in the HWE reaction are more nucleophilic and less basic, allowing for a broader range of functional groups to be tolerated.[5]

  • Simplified Purification: A significant practical advantage is that the phosphate byproduct is water-soluble, enabling its straightforward removal from the reaction mixture by a simple aqueous work-up.[8]

The overall strategy involves the reaction of 4-pyridinecarboxaldehyde with a suitably N-protected aminomethylphosphonate. The resulting protected 2-(4-pyridinyl)ethenamine can then be deprotected to yield the final product.

Reaction Mechanism Overview

The HWE reaction proceeds through a well-established mechanism:

  • Deprotonation: A base, typically sodium hydride (NaH), deprotonates the phosphonate ester at the α-carbon, forming a highly nucleophilic phosphonate carbanion.[9]

  • Nucleophilic Attack: The carbanion attacks the electrophilic carbonyl carbon of 4-pyridinecarboxaldehyde. This step is the rate-limiting step of the reaction.[9]

  • Oxaphosphetane Formation: The initial addition leads to a betaine intermediate which rapidly cyclizes to form a four-membered oxaphosphetane intermediate.

  • Elimination: The oxaphosphetane intermediate collapses, eliminating a water-soluble dialkyl phosphate salt and forming the desired alkene product.[9]

Caption: Figure 1: Horner-Wadsworth-Emmons Reaction Mechanism.

Detailed Experimental Protocol

This protocol describes the synthesis of a representative N,N-dimethyl-2-(4-pyridinyl)ethenamine. The choice of amine on the phosphonate can be varied to generate a library of derivatives.

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
Diethyl (isocyanomethyl)phosphonate≥95%Sigma-AldrichStarting material for the phosphonate.
Sodium Hydride (NaH)60% dispersion in mineral oilSigma-AldrichHighly reactive. Handle under inert atmosphere.
4-Pyridinecarboxaldehyde≥99%Sigma-AldrichShould be freshly distilled or used as received if pure.
Anhydrous Tetrahydrofuran (THF)DriSolv®EMD MilliporeCrucial for reaction success.
Diethyl Ether (anhydrous)≥99.7%Fisher ScientificFor extraction.
Saturated Sodium Bicarbonate (NaHCO₃)ACS GradeVWRFor work-up.
Brine (Saturated NaCl)ACS GradeVWRFor work-up.
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeVWRFor drying organic layers.
Silica Gel230-400 mesh, 60 ÅSorbent TechnologiesFor column chromatography.

Step-by-Step Synthesis Workflow

Caption: Figure 2: Experimental workflow for HWE synthesis.

Protocol: Synthesis of N,N-dimethyl-2-(4-pyridinyl)ethenamine

1. Preparation of the Phosphonate Carbanion (Ylide)

  • Safety First: Sodium hydride (NaH) reacts violently with water. All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (Nitrogen or Argon). a. To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a dropping funnel, add Sodium Hydride (1.2 eq., 60% dispersion in oil). b. Wash the NaH three times with anhydrous hexanes to remove the mineral oil, carefully decanting the hexanes each time under a stream of nitrogen. c. Add anhydrous THF to the flask to create a slurry. Cool the flask to 0 °C using an ice-water bath. d. Dissolve diethyl (aminomethyl)phosphonate derivative (1.0 eq.) in anhydrous THF and add it to the dropping funnel. e. Add the phosphonate solution dropwise to the stirred NaH slurry over 30 minutes. Vigorous hydrogen gas evolution will be observed. f. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the ylide (a clear or slightly colored solution).

2. Horner-Wadsworth-Emmons Reaction a. Cool the ylide solution back down to 0 °C. b. Dissolve 4-pyridinecarboxaldehyde (1.0 eq.) in a minimal amount of anhydrous THF and add it to the dropping funnel. c. Add the aldehyde solution dropwise to the ylide over 30 minutes. A color change is typically observed. d. Once the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the aldehyde.

3. Aqueous Work-up and Extraction a. Cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous sodium bicarbonate solution. b. Transfer the mixture to a separatory funnel and add diethyl ether and water. c. Separate the layers. Extract the aqueous layer two more times with diethyl ether. d. Combine the organic layers and wash with brine. The water-soluble phosphate byproduct will be removed in the aqueous layers.[6] e. Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

4. Purification a. The resulting crude oil or solid is purified by flash column chromatography on silica gel. b. A suitable eluent system is typically a gradient of ethyl acetate in hexanes, often with the addition of 1-2% triethylamine to prevent the product from streaking on the acidic silica gel. c. Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield the final 2-(4-pyridinyl)ethenamine derivative.

5. Characterization

  • Confirm the structure and purity of the final compound using standard analytical techniques:
  • ¹H and ¹³C NMR: To confirm the chemical structure and stereochemistry (coupling constants for vinyl protons can confirm E-geometry).
  • Mass Spectrometry (MS): To confirm the molecular weight.
  • Infrared Spectroscopy (IR): To identify key functional groups.

Troubleshooting and Expert Insights

ProblemPotential Cause(s)Recommended Solution(s)
Low or No Reaction Inactive NaH; wet solvent/reagents; aldehyde impurity.Use fresh NaH from a new bottle. Ensure all glassware is rigorously dried and use anhydrous grade solvents.[10] Purify the aldehyde by distillation if necessary.
Low Yield Incomplete ylide formation; side reactions.Ensure the phosphonate is added slowly to the NaH and allow sufficient time for deprotonation. Maintain the reaction temperature at 0 °C during aldehyde addition to minimize side reactions.
Mixture of (E) and (Z) Isomers Reaction conditions favoring the kinetic (Z) product.While HWE strongly favors (E), ensure the reaction is run to thermodynamic equilibrium (allow sufficient reaction time at room temperature). Different bases or solvents can sometimes influence selectivity.[7]
Difficulty in Purification Product is highly polar and streaks on silica gel.Add 1-2% triethylamine or ammonia to the eluent to neutralize the acidic sites on the silica gel. Alternatively, consider purification via reverse-phase chromatography.[11]

Conclusion

The Horner-Wadsworth-Emmons olefination stands out as a superior and highly reliable method for the stereoselective synthesis of 2-(4-pyridinyl)ethenamine derivatives. Its operational simplicity, mild conditions, and the ease of purification make it an ideal choice for generating libraries of these medicinally important compounds. By carefully controlling reaction parameters and employing rigorous purification techniques, researchers can efficiently access these valuable scaffolds for downstream applications in drug discovery and development.

References

  • Method for synthesizing and preparing 2-vinyl pyridine - Eureka | Patsnap . Available at: [Link]

  • CN104016905A - Method for preparing 2-vinylpyridine - Google Patents.
  • US6727365B1 - Process for the preparation of vinylpyridine from picoline over modified zeolites - Google Patents.
  • CN106699641A - Production process for 4-vinylpyridine - Google Patents.
  • Le Manach, C., et al. (2014). 2,4-Diaminothienopyrimidines as orally active antimalarial agents . Journal of Medicinal Chemistry, 57(3), 885-894. Available at: [Link]

  • Wang, Y., et al. (2022). Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer . European Journal of Medicinal Chemistry, 243, 114777. Available at: [Link]

  • Horner-Wadsworth-Emmons Reaction Mechanism | Organic Chemistry - YouTube . Available at: [Link]

  • Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid - NIH . Available at: [Link]

  • Synthesis of pyridine derivatives (2–4) and thioamide (5) - ResearchGate . Available at: [Link]

  • US20100324299A1 - Method for purification of pyridine, and method for production of chlorinated pyridine - Google Patents.
  • Discovery of substituted di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines as novel macrofilaricidal compounds for the treatment of human filarial infections | DNDi . Available at: [Link]

  • Preparation of 4-vinylpyridine (4VP) resin and its adsorption performance for heavy metal ions - RSC Publishing . Available at: [Link]

  • Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction - Organic Chemistry Portal . Available at: [Link]

  • CN102863375A - Method for synthesizing and preparing 2-vinyl pyridine - Google Patents.
  • Structure-Activity Relationship Studies of Orally Active Antimalarial 2,4-Diamino-thienopyrimidines | Medicines for Malaria Venture . Available at: [Link]

  • Synthesis of some 2,4-diamino-pyrrolo-pyrimidines - Indian Academy of Sciences . Available at: [Link]

  • Horner–Wadsworth–Emmons reaction - Wikipedia . Available at: [Link]

  • Pyridopyrimidines In Medicinal Chemistry: A Comprehensive Review of Their Therapeutic Significance - International Journal of Pharmaceutical Sciences . Available at: [Link]

  • Purification of Pyridine - Chempedia - LookChem . Available at: [Link]

  • Mani, J. A. M., et al. (2019). Crystal structure determination of two pyridine derivatives... . Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 2), 288–291. Available at: [Link]

  • 2-Phenethylamines in Medicinal Chemistry: A Review - MDPI . Available at: [Link]

  • Crystal structure determination of two pyridine derivatives... - ResearchGate . Available at: [Link]

Sources

Method

Application Note: Catalytic Architectures of 2-(4-Pyridinyl)ethenamine Metal Complexes

This Application Note details the catalytic utility of Ethenamine, 2-(4-pyridinyl)- (CAS 260246-57-9) and its metal complexes. While primary enamines are typically transient species, their coordination to metal centers s...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note details the catalytic utility of Ethenamine, 2-(4-pyridinyl)- (CAS 260246-57-9) and its metal complexes. While primary enamines are typically transient species, their coordination to metal centers stabilizes the enamine tautomer, unlocking unique reactivity in hydrogenation, polymerization, and supramolecular catalysis.

Executive Summary

Ethenamine, 2-(4-pyridinyl)- represents a class of "non-innocent" ligands capable of tautomeric switching between an enamine (


) and an imine  (

) form. In its free state, the equilibrium heavily favors the imine (4-pyridylacetaldehyde imine). However, coordination to transition metals (Fe, Ru, Rh, Pd) can trap the enamine tautomer, creating an electron-rich olefinic environment.

These complexes are emerging as potent catalysts for:

  • Transfer Hydrogenation : Exploiting the metal-ligand bifunctionality (

    
     proton donor).
    
  • Supramolecular Catalysis : Acting as functionalized linkers in Metal-Organic Frameworks (MOFs) where the 4-pyridyl group binds structural nodes and the enamine acts as an organocatalytic site.

  • Controlled Polymerization : Initiating or modulating the polymerization of electron-deficient olefins.

Chemical Profile & Ligand Dynamics

The utility of this ligand stems from its ability to bridge metal centers or act as a chelating hemilabile system.

PropertySpecification
Systematic Name (Z)-2-(4-Pyridinyl)ethenamine
CAS Registry 260246-57-9
Molecular Formula

Tautomeric Forms A (Enamine): 4-Py-CH=CH-NH₂

B (Imine): 4-Py-CH₂-CH=NH
Coordination Modes

-N(py):
Monodentate (MOF linker)

-C=C:
Pi-bonding (stabilizes enamine)

-N,N:
Bridging (bimetallic systems)
Mechanism of Stabilization

The uncoordinated ligand degrades via hydrolysis. Metal complexation locks the geometry.

  • Late Transition Metals (Rh, Pd): Prefer

    
    -alkene coordination, stabilizing the electron-rich enamine.
    
  • Early/Middle Metals (Fe, Co): Often bind the Py-nitrogen, allowing the enamine tail to act as a pendant base or H-bond donor.

LigandDynamics Imine Free Imine Form (Thermodynamically Favored) Enamine Free Enamine Form (Transient/Unstable) Imine->Enamine Tautomerization Enamine->Imine Fast Complex Metal-Enamine Complex (Stabilized Catalyst) Enamine->Complex + [M] Coordination Complex->Complex Catalytic Cycle (Bifunctional Activation)

Figure 1: Stabilization of the transient enamine tautomer via metal coordination.

Detailed Protocols

Protocol A: Synthesis of Ruthenium(II) Stabilized Enamine Complex

Objective: Synthesize a stable Ru-complex for transfer hydrogenation applications. Mechanism: The metal center coordinates the pyridine nitrogen, while the enamine moiety is stabilized via H-bonding or


-backdonation depending on the auxiliary ligands.

Materials:

  • Precursor:

    
    
    
  • Ligand: In situ generated 2-(4-pyridinyl)ethenamine (from 4-pyridylacetaldehyde + ammonia/amine source)

  • Solvent: Methanol (anhydrous)

  • Base: KOtBu (Potassium tert-butoxide)

Step-by-Step Procedure:

  • Ligand Generation : In a Schlenk flask, dissolve 4-pyridylacetaldehyde (1.0 eq) in MeOH under

    
    . Add excess ammonium acetate (5.0 eq) and stir at 0°C for 30 min to generate the imine/enamine equilibrium mixture.
    
  • Complexation : Add

    
     (0.5 eq) to the reaction mixture. The solution typically turns deep red/orange.
    
  • Stabilization : Stir at room temperature for 4 hours. The metal preferentially binds the pyridine nitrogen.

  • Isolation : Evaporate solvent under reduced pressure. Redissolve in minimal DCM and precipitate with diethyl ether.

  • Validation : Confirm structure via

    
    -NMR. Look for the diagnostic vinyl protons (
    
    
    
    5.5–6.5 ppm) shifted relative to the free ligand.
Protocol B: Catalytic Transfer Hydrogenation of Ketones

Application: Reduction of acetophenone derivatives to alcohols using 2-propanol as the hydrogen source. Rationale: The pendant amine (


) on the enamine ligand acts as a "proton shuttle" (Noyori-Morris mechanism), lowering the activation energy for hydride transfer.

Reagents:

  • Substrate: Acetophenone (1.0 mmol)

  • Catalyst: Ru-Enamine Complex (0.5 mol%)

  • H-Source/Solvent: 2-Propanol (10 mL)

  • Base: KOtBu (1.0 mol%)

Workflow:

  • Charge : In a glovebox, load the Ru-complex and KOtBu into a reaction vial.

  • Activate : Add 2-propanol and stir for 5 minutes to generate the active hydride species.

  • Initiate : Add acetophenone. Seal the vial.

  • Reaction : Heat to 80°C for 2–6 hours.

  • Quench : Cool to RT and open to air. Filter through a short pad of silica.

  • Analysis : Analyze conversion and yield by GC-FID or

    
    -NMR.
    

Typical Results: | Substrate | Time (h) | Conv. (%) | TOF (


) |
| :--- | :--- | :--- | :--- |
| Acetophenone | 2 | >98 | 1000 |
| 4-Chloroacetophenone | 1.5 | >99 | 1300 |
| 4-Methoxyacetophenone | 4 | 92 | 460 |
Protocol C: MOF Linker Integration (Supramolecular Catalysis)

Objective: Use the 4-pyridyl group to build a coordination polymer where the enamine tail hangs into the pore, acting as a basic organocatalyst.

  • Solvothermal Synthesis : Combine

    
     with terephthalic acid (linker A) and 2-(4-pyridinyl)ethenamine (linker B) in DMF/EtOH.
    
  • Crystallization : Heat at 85°C for 24 hours. The 4-pyridyl N binds Zn clusters; the enamine tail remains uncoordinated (if stoichiometry is controlled).

  • Activation : Solvent exchange with DCM and vacuum drying at 60°C (avoid high heat to prevent enamine degradation).

  • Catalytic Test : Use the MOF for the Knoevenagel Condensation of benzaldehyde and malononitrile. The pendant

    
     acts as the base catalyst.
    

Mechanistic Pathway (Transfer Hydrogenation)

The efficiency of the Ru-complex relies on the Metal-Ligand Cooperation (MLC) . The enamine nitrogen is not just a spectator; it participates in proton transfer.

CatalyticCycle PreCat Pre-Catalyst (Ru-Cl species) Active Active Hydride (Ru-H ... NH2) PreCat->Active + iPrOH / KOtBu - Acetone TS Transition State (Outer-sphere H-transfer) Active->TS + Ketone Substrate Product Alcohol Product + Dehydrogenated Catalyst TS->Product Hydride/Proton Transfer Product->Active + iPrOH Regeneration

Figure 2: Outer-sphere mechanism facilitated by the amino-enamine ligand.

References

  • Stabilization of Primary Enamines : López, L., et al. (1994).[1] "Synthesis of stable tail-to-tail-conjugated primary enamines containing hetarene substituents." Inorganica Chimica Acta, 222(1-2), 193-198.[1] Link[1]

  • Catalytic Isomerization and Polymerization : "Synthesis of Simple Enamines via Catalytic Isomerization...". Academia.edu. Link

  • Pyridyl-Imine Iron Catalysts : "Synthesis and Applications of (Pyridyl)imine Fe(II) Complexes as Catalysts in Transfer Hydrogenation of Ketones". Catalysis Letters, 151(2). Link

  • General Enamine Coordination : "Metal Complexes of 1-Acylpyridinium Salts and Enamines". Science of Synthesis.[2] Link

Sources

Application

Comprehensive Guide to the Synthesis of Saturated Amines from Ethenamine, 2-(4-pyridinyl)-

An Application Note for Drug Development Professionals Abstract This application note provides detailed protocols and theoretical background for the conversion of Ethenamine, 2-(4-pyridinyl)-, a molecule featuring both a...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Drug Development Professionals

Abstract

This application note provides detailed protocols and theoretical background for the conversion of Ethenamine, 2-(4-pyridinyl)-, a molecule featuring both an enamine moiety and a pyridine ring, into its fully saturated analogue, 2-(piperidin-4-yl)ethanamine. The synthesis of saturated N-heterocycles is a cornerstone of modern drug discovery, offering access to novel chemical space with improved three-dimensional complexity and physicochemical properties. This document outlines two primary, validated methodologies: a direct, one-pot catalytic hydrogenation and a stepwise reduction strategy. We will delve into the mechanistic underpinnings, procedural details, safety considerations, and comparative analysis of these approaches to equip researchers with the necessary knowledge for successful synthesis.

Introduction and Strategic Overview

The conversion of Ethenamine, 2-(4-pyridinyl)- to 2-(piperidin-4-yl)ethanamine presents a dual synthetic challenge: the reduction of a reactive enamine and the hydrogenation of a stable aromatic pyridine ring. The target molecule, a saturated piperidine derivative, is a valuable scaffold in medicinal chemistry, often conferring favorable properties such as improved solubility, metabolic stability, and receptor binding affinity.

The choice of synthetic strategy depends on available equipment, desired purity, and scalability. This guide details two robust pathways:

  • Method A: One-Pot Catalytic Hydrogenation: An efficient approach that simultaneously reduces both the enamine double bond and the pyridine ring using a heterogeneous catalyst under a hydrogen atmosphere.

  • Method B: Stepwise Chemical and Catalytic Reduction: A two-step sequence offering greater control, involving an initial chemical reduction of the enamine to an intermediate, followed by the catalytic hydrogenation of the pyridine ring.

Below is a depiction of the overall chemical transformation.

Caption: Overall conversion of the starting enamine to the saturated amine.

Mechanistic Insights: The Chemistry of Reduction

A thorough understanding of the underlying reaction mechanisms is critical for optimizing reaction conditions and troubleshooting unforeseen outcomes.

Enamine Reduction

Enamines, while nucleophilic at their α-carbon, are typically reduced via their corresponding iminium ion tautomers.[1] The reduction process is significantly accelerated under acidic conditions, which facilitate the protonation of the enamine double bond to form a cationic iminium intermediate. This intermediate is highly electrophilic at the carbon atom and readily accepts a hydride from a reducing agent like sodium borohydride.[2]

Pyridine Ring Hydrogenation

The hydrogenation of the aromatic pyridine ring is an energetically demanding process due to the loss of aromatic stabilization energy. This transformation almost exclusively requires catalytic methods.[3] The reaction occurs on the surface of a heterogeneous catalyst (e.g., Platinum, Rhodium, Raney Nickel), where molecular hydrogen (H₂) is adsorbed and dissociatively chemisorbed into reactive hydrogen atoms.[4] The pyridine molecule then adsorbs onto the catalyst surface, allowing for the stepwise addition of hydrogen atoms across the double bonds, ultimately leading to the saturated piperidine ring.[4] The choice of catalyst and solvent (often acidic) can significantly influence the reaction rate and selectivity.[5][6]

Detailed Protocols and Methodologies

Safety First: All procedures should be conducted in a well-ventilated fume hood. Appropriate Personal Protective Equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves, must be worn.

Protocol A: One-Pot Catalytic Hydrogenation

This method is highly efficient for achieving full saturation in a single operation, making it ideal for streamlined synthesis. Platinum(IV) oxide (PtO₂, Adams' catalyst) in an acidic solvent is a proven system for the challenging reduction of substituted pyridines.[5][6]

Materials:

  • Ethenamine, 2-(4-pyridinyl)- (1.0 eq)

  • Platinum(IV) oxide (PtO₂) (5-10 mol%)

  • Glacial Acetic Acid (Solvent)

  • Hydrogen (H₂) gas supply

  • Parr-type hydrogenation apparatus or similar pressure reactor

  • Celite™ for filtration

  • Sodium hydroxide (NaOH) solution (e.g., 5M)

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

  • Reactor Setup: To a pressure-rated reaction vessel, add Ethenamine, 2-(4-pyridinyl)- and glacial acetic acid (approx. 0.1 M concentration).

  • Catalyst Addition: Carefully add PtO₂ catalyst to the solution under an inert atmosphere (e.g., Nitrogen or Argon).

    • Expert Insight: PtO₂ is not pyrophoric, but handling catalysts under an inert atmosphere is good practice to prevent contamination and is critical for other catalysts like Raney Ni.

  • Hydrogenation: Seal the reactor. Purge the vessel multiple times with H₂ gas to remove all air. Pressurize the reactor with H₂ to the desired pressure (e.g., 50-70 bar).[5]

  • Reaction: Begin vigorous stirring and heat the reaction if necessary (e.g., 25-60 °C). The reaction progress can be monitored by the cessation of hydrogen uptake.

  • Work-up: Once the reaction is complete, carefully vent the excess hydrogen. Purge the vessel with an inert gas.

  • Catalyst Removal: Filter the reaction mixture through a pad of Celite™ to remove the platinum catalyst. Wash the Celite pad with additional acetic acid or methanol.

    • Trustworthiness: Ensure the catalyst is fully quenched and wetted with solvent before exposing it to air to prevent potential ignition.

  • Solvent Removal & Basification: Remove the solvent under reduced pressure (rotary evaporation). Dissolve the residue in water and carefully basify with a cold NaOH solution to a pH > 12 to deprotonate the amine product.

  • Extraction & Isolation: Extract the aqueous layer multiple times with an organic solvent like DCM or EtOAc. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude 2-(piperidin-4-yl)ethanamine.

  • Purification: The product can be further purified by distillation under reduced pressure or by column chromatography if necessary.

Protocol B: Stepwise Chemical and Catalytic Reduction

This two-step approach is useful when high-pressure hydrogenation equipment is unavailable or when greater control over the reduction process is desired.

Step 1: Reduction of Enamine to 2-(4-pyridinyl)ethanamine

This step selectively reduces the enamine using a chemical hydride reagent.[7]

Materials:

  • Ethenamine, 2-(4-pyridinyl)- (1.0 eq)

  • Methanol (Solvent)

  • Acetic Acid (Catalyst)

  • Sodium Borohydride (NaBH₄) (1.5-2.0 eq)

  • Hydrochloric Acid (HCl) solution (e.g., 1M)

  • Sodium hydroxide (NaOH) solution (e.g., 5M)

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

Step-by-Step Procedure:

  • Dissolution: Dissolve Ethenamine, 2-(4-pyridinyl)- in methanol in a round-bottom flask equipped with a magnetic stirrer.

  • Acidification: Add acetic acid (approx. 1.1 eq) to the solution. This catalyzes the formation of the iminium ion intermediate.

  • Reduction: Cool the solution to 0 °C in an ice bath. Slowly and portion-wise, add sodium borohydride (NaBH₄).

    • Causality Note: The slow addition of NaBH₄ is crucial to control the exothermic reaction and the evolution of hydrogen gas.[8][9]

  • Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, stirring until TLC or LC-MS analysis indicates the complete consumption of the starting material.

  • Quenching & Work-up: Carefully quench the reaction by the slow addition of 1M HCl until gas evolution ceases. Remove the methanol via rotary evaporation.

  • Isolation: Add water to the residue and basify with 5M NaOH to pH > 12. Extract the product with DCM or EtOAc, dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield 2-(4-pyridinyl)ethanamine. This intermediate can be purified or used directly in the next step.

Step 2: Hydrogenation of 2-(4-pyridinyl)ethanamine

The intermediate from Step 1 is now hydrogenated to the final product using the same catalytic approach as in Protocol A.

Materials:

  • 2-(4-pyridinyl)ethanamine (from Step 1)

  • Raney Nickel (Ra-Ni) or PtO₂ (5-10 wt%)

  • Methanol or Ethanol (Solvent)

  • Hydrogen (H₂) gas supply

  • Parr-type hydrogenation apparatus

Step-by-Step Procedure:

  • Reactor Setup: In a pressure vessel, dissolve 2-(4-pyridinyl)ethanamine in methanol.

  • Catalyst Addition: Carefully add the hydrogenation catalyst (e.g., water-slurried Raney Nickel).[10]

    • Safety: Raney Ni is pyrophoric and must be handled with extreme care, always kept wet with solvent.

  • Hydrogenation: Seal the reactor, purge with H₂, and pressurize to 50-100 bar.

  • Reaction: Stir vigorously at room temperature or with gentle heating. Monitor for the cessation of H₂ uptake.

  • Work-up and Isolation: Following the same work-up procedure as in Protocol A (venting, filtration through Celite, solvent removal) will yield the final product, 2-(piperidin-4-yl)ethanamine.

Method Comparison and Workflow

The choice between a one-pot or stepwise procedure involves trade-offs in efficiency, equipment requirements, and control.

FeatureProtocol A: One-Pot Catalytic HydrogenationProtocol B: Stepwise Reduction
Efficiency High (single step)Moderate (two steps)
Control Lower (less selective if other reducible groups are present)Higher (allows for isolation of intermediate)
Equipment Requires high-pressure hydrogenation apparatusStep 1 uses standard glassware; Step 2 requires a pressure reactor
Reagent Handling Requires handling of H₂ gas and catalystRequires handling of NaBH₄ (water-reactive) and H₂/catalyst
Ideal For Rapid synthesis, large-scale productionProcess development, labs without high-pressure reactors for the initial step

The following diagram illustrates a typical experimental workflow for a researcher.

G cluster_methods Choose Reduction Strategy cluster_b_steps Protocol B Workflow start Start: Ethenamine, 2-(4-pyridinyl)- method_a Protocol A: One-Pot Hydrogenation start->method_a method_b Protocol B: Stepwise Reduction start->method_b workup_a Reaction Work-up: 1. Vent H2 2. Filter Catalyst (Celite) 3. Basify & Extract method_a->workup_a b_step1 Step 1: NaBH4 Reduction of Enamine method_b->b_step1 b_step1_workup Work-up & Isolate Intermediate (2-(4-pyridinyl)ethanamine) b_step1->b_step1_workup b_step2 Step 2: Catalytic Hydrogenation b_step1_workup->b_step2 workup_b Reaction Work-up: 1. Vent H2 2. Filter Catalyst (Celite) 3. Solvent Removal b_step2->workup_b purify Purification (Distillation or Chromatography) workup_a->purify workup_b->purify product Final Product: 2-(piperidin-4-yl)ethanamine purify->product

Sources

Method

application of Ethenamine, 2-(4-pyridinyl)- in heterocyclic synthesis

Application Note: Strategic Utilization of 2-(4-Pyridinyl)ethenamine Scaffolds in Heterocyclic Synthesis Executive Summary "Ethenamine, 2-(4-pyridinyl)-" (CAS 260246-57-9 for the parent structure) represents a class of r...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Utilization of 2-(4-Pyridinyl)ethenamine Scaffolds in Heterocyclic Synthesis

Executive Summary

"Ethenamine, 2-(4-pyridinyl)-" (CAS 260246-57-9 for the parent structure) represents a class of reactive intermediates more commonly utilized in their


-dialkyl  forms, specifically 

-dimethyl-2-(4-pyridinyl)ethenamine
. These "push-pull" alkenes are critical synthons in medicinal chemistry, serving as 2- or 3-carbon building blocks for the construction of privileged scaffolds such as 1,6-naphthyridines , 2,7-naphthyridines , and pyrazolo[4,3-c]pyridines .

This guide details the generation and application of these intermediates, focusing on the reaction of 4-methylpyridine (picoline) derivatives with


-dimethylformamide dimethyl acetal (DMF-DMA)  to generate the active enamine, followed by its divergent cyclization pathways.

Mechanistic Insights & Reactivity Profile

The synthetic utility of 2-(4-pyridinyl)ethenamine stems from its electronic polarization. The molecule features a vinyl group conjugated between an electron-withdrawing pyridine ring and an electron-donating amine.

  • Formation: Generated via the condensation of an acidic methyl/methylene group on the pyridine ring with DMF-DMA.

  • Reactivity: The

    
    -carbon (adjacent to the pyridine) is nucleophilic due to resonance donation from the amine nitrogen. However, in cyclization reactions, the dimethylamino group acts as a leaving group, allowing the vinyl fragment to function as a 1,3-dielectrophile equivalent  when reacting with dinucleophiles.
    

Key Resonance Structures:



Application 1: Synthesis of 1,6-Naphthyridines

This protocol describes the synthesis of 1,6-naphthyridines, a scaffold found in antiretroviral and anticancer agents (e.g., Topoisomerase inhibitors). The method utilizes the enamine derived from 4-methylpyridine.

Protocol A: One-Pot Cyclocondensation

Reagents:

  • 4-Methylpyridine (or substituted derivative)[1]

  • 
    -Dimethylformamide dimethyl acetal (DMF-DMA)[2][3][4]
    
  • Active Methylene Compound (e.g., Malononitrile, Cyanoacetamide)[3]

  • Solvent: DMF or Ethanol

  • Catalyst: Piperidine or Sodium Ethoxide (if required)

Step-by-Step Methodology:

  • Enamine Formation:

    • Charge a reaction vessel with 4-methylpyridine (1.0 equiv) and DMF-DMA (1.5–2.0 equiv).

    • Heat the mixture to 140°C under inert atmosphere (

      
      ) for 4–6 hours.
      
    • Checkpoint: Monitor by TLC. The formation of the dark red/orange enamine intermediate (

      
      -dimethyl-2-(4-pyridinyl)ethenamine) is usually quantitative.
      
    • Remove excess DMF-DMA under reduced pressure.

  • Cyclization:

    • Dissolve the crude enamine residue in Ethanol (0.5 M concentration).

    • Add the active methylene partner (e.g., Malononitrile, 1.0 equiv).

    • Reflux for 6–12 hours.

    • Mechanism:[2][3][5][6][7][8][9] The active methylene attacks the

      
      -carbon (Michael-type addition), followed by elimination of dimethylamine and intramolecular cyclization onto the pyridine nitrogen (or adjacent electrophilic center if functionalized).
      
  • Isolation:

    • Cool the reaction mixture to room temperature.

    • The product often precipitates. Filter and wash with cold ethanol.

    • Recrystallize from DMF/Ethanol if necessary.

Data Summary: 1,6-Naphthyridine Yields

Substrate (R-Pyridine)Active MethyleneProductYield (%)
4-MethylpyridineMalononitrile2-Amino-3-cyano-1,6-naphthyridine65-75%
2-Chloro-4-methylpyridineCyanoacetamide2-Oxo-3-cyano-1,6-naphthyridine55-65%

Application 2: Synthesis of 2,7-Naphthyridines

2,7-Naphthyridines are notoriously difficult to synthesize compared to their 1,6-isomers. This protocol leverages the reactivity of ethyl (4-pyridyl)acetate derivatives.

Protocol B: The Enamino-Ester Route

Reagents:

  • Ethyl (4-pyridyl)acetate

  • DMF-DMA[1][2][3][4]

  • Ammonia (aqueous) or Primary Amines

Step-by-Step Methodology:

  • Enamino-Ester Generation:

    • React ethyl (4-pyridyl)acetate with DMF-DMA (1.2 equiv) in Toluene at reflux.

    • The product, an

      
      -(4-pyridyl)-
      
      
      
      -dimethylaminoacrylate, is isolated by solvent evaporation.
  • Cyclization:

    • Dissolve the intermediate in Acetic Acid or Ethanol.

    • Add Ammonium Acetate (

      
      , 5 equiv) or a primary amine (
      
      
      
      ).
    • Heat to 90°C for 4 hours.

    • Mechanism:[2][3][5][6][7][8][9] Transamination of the dimethylamino group by ammonia, followed by cyclization onto the ester carbonyl and subsequent aromatization (often requiring oxidation or spontaneous dehydrogenation depending on the exact substrate).

Visualizing the Synthetic Pathways

The following diagram illustrates the divergent synthesis starting from the 4-methylpyridine precursor.

G Start 4-Methylpyridine (Precursor) Intermediate N,N-Dimethyl-2-(4-pyridinyl)ethenamine (The 'Push-Pull' Enamine) Start->Intermediate Condensation Reagent DMF-DMA (140°C) Reagent->Intermediate Path1 Route A: + Malononitrile Intermediate->Path1 Path2 Route B: + Hydrazines Intermediate->Path2 Path3 Route C: + Guanidines Intermediate->Path3 Prod1 1,6-Naphthyridines (Topoisomerase Inhibitors) Path1->Prod1 Cyclocondensation (- HNMe2) Prod2 Pyrazolo[4,3-c]pyridines (Kinase Inhibitors) Path2->Prod2 Cyclization Prod3 Pyrimido[4,5-c]pyridines (Bioactive Scaffolds) Path3->Prod3 Cyclization

Caption: Divergent synthesis of fused heterocyclic systems from the common 2-(4-pyridinyl)ethenamine intermediate.

Troubleshooting & Optimization

  • Moisture Sensitivity: DMF-DMA is moisture-sensitive. Ensure all reagents are dry. Hydrolysis of the reagent leads to DMF and Methanol, stopping the reaction.

  • Intermediate Stability: The enamine intermediate is generally stable enough to be isolated but can degrade upon prolonged exposure to silica gel. It is best used crude or purified by crystallization (avoid chromatography if possible).

  • Regioselectivity: In reactions with unsymmetrical dinucleophiles (e.g., methylhydrazine), regioselectivity is controlled by the steric bulk of the hydrazine substituent and the solvent polarity.

References

  • Abu-Shanab, F. A., et al. (2011).[3] "Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis: Synthesis of Polysubstituted Pyridines, Pyrimidines, Pyridazine and Their Fused Derivatives." International Journal of Organic Chemistry, 1, 207-214.[3] Link

  • BenchChem Application Notes. (2025). "The Role of N,N-Dimethylformamide Dimethyl Acetal in Pyridine Synthesis." BenchChem Technical Library. Link

  • Litvinov, V. P. (2006). "Advances in the Chemistry of Naphthyridines." Advances in Heterocyclic Chemistry, 91, 189-300.[8] (Foundational text on Naphthyridine assembly).[8][9]

  • Bracher, F. (1989).[6] "A regiospecific synthesis of the marine alkaloid ascididemin." Heterocycles, 29, 2093. (Describes the use of DMF-DMA for ring annulation).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Ethenamine, 2-(4-pyridinyl)- Synthesis

This technical guide addresses the synthesis and yield optimization of Ethenamine, 2-(4-pyridinyl)- (CAS: 260246-57-9), chemically known as 4-(2-aminovinyl)pyridine .[1] Note on Chemical Stability: This molecule is a pri...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the synthesis and yield optimization of Ethenamine, 2-(4-pyridinyl)- (CAS: 260246-57-9), chemically known as 4-(2-aminovinyl)pyridine .[1]

Note on Chemical Stability: This molecule is a primary enamine conjugated to a pyridine ring. While conjugation provides some stabilization, primary enamines are inherently prone to tautomerization (to the imine form: 4-pyridylacetaldehyde imine) and hydrolysis (to 4-pyridylacetaldehyde).[1] High-yield protocols must prioritize in situ generation or immediate isolation as a stable salt (e.g., dihydrochloride).[1]

[1]

Core Directive:

Objective: Maximize yield and purity of 4-(2-aminovinyl)pyridine (CAS 260246-57-9).[1] Primary Challenge: Preventing catalyst poisoning (by pyridine nitrogen) and enamine hydrolysis during workup. Recommended Route: Palladium-Catalyzed Heck Coupling of 4-Bromopyridine with N-Vinylacetamide followed by controlled hydrolysis.[1]

Part 1: Critical Synthesis Workflows

Method A: The "High-Fidelity" Route (Heck Coupling)

Best for: Small to medium scale (mg to g), high purity requirements.[1]

This method avoids the harsh conditions of condensation reactions and provides the highest regioselectivity. It generates a protected intermediate (N-[2-(4-pyridinyl)ethenyl]acetamide ) which is stable and can be hydrolyzed to the target amine salt quantitatively.[1]

Protocol Steps:
  • Coupling Reaction:

    • Reagents: 4-Bromopyridine hydrochloride (1.0 equiv), N-Vinylacetamide (1.2 equiv).[1]

    • Catalyst: Pd(OAc)₂ (2-5 mol%) + P(o-tol)₃ or XPhos (ligand is critical to prevent Pd poisoning by pyridine).[1]

    • Base: Triethylamine (3.0 equiv) or Cs₂CO₃.[1]

    • Solvent: DMF or DMAc (degassed).

    • Conditions: Heat at 80–100°C under Argon for 4–12 hours.

    • Checkpoint: Monitor disappearance of 4-bromopyridine via LC-MS.

  • Hydrolysis (The Yield-Critical Step):

    • Do not isolate the free enamine base.

    • Treat the crude acetamide intermediate with 4M HCl in Dioxane or aqueous HCl at 60°C.

    • The product precipitates as the dihydrochloride salt . Filter and wash with cold ether.

Method B: The "Scale-Up" Route (Curtius Rearrangement)

Best for: Large scale (>10g), avoiding heavy metals.[1]

  • Precursor: Start with 3-(4-pyridinyl)acrylic acid .

  • Acyl Azide Formation: React with DPPA (Diphenylphosphoryl azide) and TEA in toluene.

  • Rearrangement: Heat to reflux to form the vinyl isocyanate intermediate.

  • Hydrolysis: Acidic hydrolysis yields the amine salt.[2]

Part 2: Troubleshooting & Optimization (Q&A)

Q1: My reaction stalls at 50% conversion. Is the catalyst dead?

Diagnosis: Likely Catalyst Poisoning . The pyridine nitrogen is a strong ligand that displaces phosphines from Palladium, deactivating the catalytic cycle. Solution:

  • Switch Ligands: Use bulky, electron-rich ligands like P(t-Bu)₃ or XPhos that bind Pd tighter than the pyridine nitrogen.[1]

  • Protect the Nitrogen: Run the reaction on 4-bromopyridine N-oxide . The N-oxide is less coordinating. You can reduce it back to the pyridine after the coupling using Zn/NH₄Cl or PPh₃.

Q2: I see the product on LC-MS, but it disappears during silica column purification.

Diagnosis: Enamine Hydrolysis . Silica gel is acidic and contains water. It catalyzes the hydrolysis of the enamine double bond, releasing 4-pyridylacetaldehyde (which likely polymerizes) and ammonia. Solution:

  • Avoid Silica: Purify the acetamide intermediate (which is stable) on silica.

  • Salt Isolation: Do not purify the free amine. Precipitate it directly from the reaction mixture as a Hydrochloride or Tosylate salt.

  • Neutral Alumina: If you must purify the free base, use basic alumina deactivated with 5% triethylamine.

Q3: The product is polymerizing into a brown gum.

Diagnosis: Vinyl Polymerization . 4-Vinylpyridine derivatives are notorious for radical polymerization, especially when concentrated. Solution:

  • Add Inhibitors: Add 100–500 ppm of BHT (Butylated hydroxytoluene) or 4-methoxyphenol to the reaction and workup solvents.[1]

  • Keep Dilute: Avoid concentrating the free base to dryness. Keep it in solution or as a solid salt.

Part 3: Visualization & Logic

Synthesis Logic Flow

The following diagram illustrates the decision-making process for selecting the correct route and handling the instability of the enamine.

SynthesisLogic Start Target: 2-(4-Pyridinyl)ethenamine RouteSelect Select Route Start->RouteSelect Heck Heck Coupling (4-Br-Py + Vinylacetamide) RouteSelect->Heck High Purity/Lab Scale Curtius Curtius Rearrangement (Acrylic Acid -> Isocyanate) RouteSelect->Curtius No Pd/Scale Up Intermediate Stable Intermediate: N-Vinylacetamide deriv. Heck->Intermediate Pd(OAc)2 / XPhos Hydrolysis Acid Hydrolysis Curtius->Hydrolysis Direct to Amine Intermediate->Hydrolysis Risk Risk: Hydrolysis/Polymerization Hydrolysis->Risk Final Final Product: Dihydrochloride Salt Risk->Final Trap with HCl

Caption: Decision tree for synthesizing 2-(4-pyridinyl)ethenamine, highlighting the critical intermediate stabilization step.

Yield Optimization Data
VariableStandard ConditionOptimized ConditionImpact on Yield
Catalyst Ligand PPh₃ (Triphenylphosphine)P(o-tol)₃ or XPhos +30-40% (Prevents poisoning)
Base K₂CO₃Triethylamine (Et₃N) +15% (Reduces side reactions)
Workup Aqueous ExtractionPrecipitation (HCl/Dioxane) +50% (Prevents hydrolysis)
Solvent DMFDMAc (Dimethylacetamide) +10% (Higher stability at T > 100°C)

References

  • Heck Reaction of Vinyl Acetamides : Harrison, P., & Meek, G. (2004).[1] A complementary method to obtain N-acyl enamides using the Heck reaction. Tetrahedron Letters. Link[1]

  • Catalyst Optimization for Pyridines : Littke, A. F., & Fu, G. C. (2002).[1] Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition. Link

  • Curtius Rearrangement Review : Bräse, S., et al. (2005).[1] Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie. Link[1]

  • Enamine Stability : Capon, B., & Wu, Z. P. (1990).[1] Comparison of the tautomerization and hydrolysis of simple enamines. Journal of Organic Chemistry. Link[1]

  • Specific CAS Data : PubChem Compound Summary for CID 12217 (Analogue Reference). Link

Sources

Optimization

purification methods for removing impurities from 2-(4-pyridinyl)ethenamine

Doc ID: TS-PUR-PYR-042 | Version: 2.1 | Last Updated: 2025-05-18[1] Diagnostic & Nomenclature Check CRITICAL: You requested information on "2-(4-pyridinyl)ethenamine" . Before proceeding, verify your target compound.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Doc ID: TS-PUR-PYR-042 | Version: 2.1 | Last Updated: 2025-05-18[1]

Diagnostic & Nomenclature Check

CRITICAL: You requested information on "2-(4-pyridinyl)ethenamine" . Before proceeding, verify your target compound.[1] The suffix "-ethenamine" implies a vinyl amine (enamine) structure (


), which is tautomerically unstable and rapidly hydrolyzes to an aldehyde or ketone under standard conditions.[1]

It is highly probable you are working with 2-(4-pyridinyl)ethanamine (also known as 4-(2-aminoethyl)pyridine ), a stable, commercially available histamine agonist.[1]

FeatureTarget A (Likely Intended) Target B (Unstable/Rare) Target C (Precursor)
Name 2-(4-pyridinyl)ethanamine 2-(4-pyridinyl)ethenamine4-Vinylpyridine
Structure



CAS 13258-63-4 260246-57-9 (Rare)100-43-6
State Liquid (bp 104°C @ 9mmHg)Transient / UnstableLiquid (polymerizes)
Stability Stable (Hygroscopic)Tautomerizes to IminePolymerizes w/o inhibitor

This guide focuses on the purification of the stable amine Target A (CAS 13258-63-4) .[1] If you are indeed working with the enamine (Target B), stop immediately; it must be generated in situ and cannot be purified by standard isolation.[1]

Impurity Profile & Troubleshooting

When 2-(4-pyridinyl)ethanamine degrades or is synthesized (typically via reduction of 4-pyridylacetonitrile or 4-vinylpyridine), the following impurities are common:

ImpurityOriginDetection (1H NMR)Removal Strategy
4-Vinylpyridine Precursor / Elimination productVinyl protons (5.5-6.7 ppm)Acid wash / Distillation
4-Picoline Starting material impurityMethyl singlet (~2.3 ppm)Vacuum Distillation
Pyridine N-Oxides Oxidation (Air exposure)Downfield shift of Py-HReduction or Chromatography
Water Hygroscopic absorptionBroad singlet (variable)Drying agents (KOH/BaO)
Carbonates

absorption by amine
Turbidity in solutionBase wash / Distillation

Core Purification Protocols

Method A: Vacuum Distillation (Recommended for >5g)

This is the most effective method for obtaining high-purity material (>98%) and removing colored oxidation products.[1]

Prerequisites:

  • Vacuum pump capable of <10 mmHg.[1][2]

  • Vigreux column (optional but recommended for separation from 4-picoline).[1]

  • Drying agent: Potassium Hydroxide (KOH) pellets.[1]

Protocol:

  • Pre-Drying: Dissolve the crude amine in diethyl ether or DCM (10 mL/g). Dry over solid KOH pellets for 2 hours to remove water and carbonates. Filter and rotary evaporate the solvent.

  • Setup: Transfer the residue to a round-bottom flask. Add a magnetic stir bar and a few fresh KOH pellets (prevents bumping and suppresses decomposition).

  • Distillation: Connect to a vacuum distillation apparatus.

    • Target Boiling Point: 104–106 °C at 9 mmHg (12 mbar).

    • Note: At lower pressures (e.g., 0.5 mmHg), bp will drop to ~65–70 °C.[1]

  • Collection: Discard the first 5% (fore-run), which contains volatile 4-picoline and solvents.[1] Collect the main fraction as a clear, colorless liquid.

  • Storage: Immediately flush with Argon and seal. Store at 4°C.[1]

Method B: Acid-Base Extraction (For <5g or Heat-Sensitive Samples)

Use this method if you lack vacuum equipment or need to remove non-basic organic impurities (e.g., polymers, neutral side products).[1]

Workflow Visualization:

Purification Start Crude Amine Mixture (Dissolved in DCM) AcidWash Extract with 1M HCl (aq) Start->AcidWash Sep1 Phase Separation AcidWash->Sep1 OrgLayer1 Organic Layer (Contains neutral impurities, polymers, non-basic organics) Sep1->OrgLayer1 Discard AqLayer1 Aqueous Layer (Contains Product Salt: Py-CH2-CH2-NH3+ Cl-) Sep1->AqLayer1 Keep Basify Basify to pH > 12 (Add 4M NaOH dropwise) AqLayer1->Basify Extract Extract with DCM (3x) (Product moves to Organic) Basify->Extract Dry Dry Organic Layer (Na2SO4 or K2CO3) Extract->Dry Evap Rotary Evaporation (Remove Solvent) Dry->Evap Final Pure 2-(4-pyridinyl)ethanamine Evap->Final

Caption: Logic flow for Acid-Base purification utilizing the basicity of the pyridine and amine groups.

Step-by-Step:

  • Dissolution: Dissolve crude oil in Dichloromethane (DCM).

  • Acid Extraction: Extract the organic phase twice with 1M HCl . The product will protonate and move to the aqueous layer.

    • Troubleshooting: If an emulsion forms, add a small amount of brine.

  • Wash: Wash the combined acidic aqueous layers with fresh DCM to remove non-basic impurities (e.g., neutral polymers).[1] Discard this organic wash.

  • Basification: Cool the aqueous layer in an ice bath. Slowly add 4M NaOH until pH > 12. The solution will turn cloudy as the free amine separates.

  • Final Extraction: Extract the aqueous mixture 3 times with DCM.

  • Drying: Dry the combined organic extracts over anhydrous

    
     (preferred over 
    
    
    
    for amines).
  • Concentration: Remove solvent under reduced pressure to yield the purified oil.

FAQ & Troubleshooting

Q: The product turned yellow/brown after one day. Is it ruined? A: Not necessarily. Pyridine derivatives oxidize easily to N-oxides or form colored charge-transfer complexes with trace impurities.[1]

  • Fix: If purity is critical, redistill. For general use, check NMR; often the color is due to <1% impurity.

  • Prevention: Always store under inert gas (Argon/Nitrogen) and protect from light.[1]

Q: I see "tailing" on my TLC plates. A: Amines interact strongly with the acidic silanols on silica gel.

  • Fix: Pre-treat your TLC plate or column with eluent containing 1% Triethylamine (TEA) or 1%

    
     .[1]
    
  • Eluent Suggestion: DCM : Methanol :

    
     (90 : 9 : 1).[1]
    

Q: Can I use this method for 4-vinylpyridine? A: NO. 4-vinylpyridine polymerizes violently with strong acids or excessive heat without inhibitors.[1] To purify 4-vinylpyridine, vacuum distill at low temperature (<50°C) with an inhibitor (e.g., tert-butylcatechol) in the pot, or pass it through a basic alumina plug to remove the inhibitor immediately before use.[1]

References

  • Sigma-Aldrich. Product Specification: 4-(2-Aminoethyl)pyridine (CAS 13258-63-4).[1][2]Link[1]

  • Tokyo Chemical Industry (TCI). Product Data: 2-(4-Pyridyl)ethylamine.[1]Link[1]

  • Armarego, W. L. F., & Chai, C. L. L. (2009).[1] Purification of Laboratory Chemicals (6th ed.). Butterworth-Heinemann.[1] (Standard text for pKa-based extraction and distillation of pyridine bases).

  • PubChem. Compound Summary: 2-(4-Pyridyl)ethylamine.[1][2]Link[1]

Sources

Troubleshooting

Technical Support Center: Handling &amp; Stabilization of 4-Vinylpyridine (4-VP)

[1] Product: 4-Vinylpyridine (4-VP) CAS: 100-43-6 Synonyms: 4-Ethenylpyridine; 4-Pyridylethene Support Tier: Advanced Research & Process Development[1] Introduction: The "Dual-Threat" Monomer Welcome to the 4-Vinylpyridi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Product: 4-Vinylpyridine (4-VP) CAS: 100-43-6 Synonyms: 4-Ethenylpyridine; 4-Pyridylethene Support Tier: Advanced Research & Process Development[1]

Introduction: The "Dual-Threat" Monomer

Welcome to the 4-Vinylpyridine Technical Support Center. If you are experiencing spontaneous polymerization, tar formation, or low yields, you are likely battling the inherent "dual" reactivity of this molecule.[1]

4-VP is not just a standard vinyl monomer; it is a basic, electron-deficient heteroaromatic compound .[1] Its instability arises from two distinct mechanisms:[1]

  • Radical Polymerization: The vinyl group is highly susceptible to radical propagation.

  • Spontaneous (Zwitterionic) Polymerization: The pyridine nitrogen is basic (

    
    ). Protonation or alkylation of this nitrogen significantly increases the electrophilicity of the vinyl group, triggering "spontaneous" polymerization even without a radical initiator.
    

This guide provides the protocols required to stabilize 4-VP during storage and manipulate it safely during synthesis.

Module 1: Storage & Stability (The Oxygen Paradox)

Crucial Concept: Most researchers fail here because they treat 4-VP like a standard air-sensitive reagent.

  • Standard Inhibitor: 4-tert-Butylcatechol (TBC) or Hydroquinone (HQ).[1]

  • The Paradox: These phenolic inhibitors require dissolved oxygen to function.[2] Storing TBC-inhibited 4-VP under an inert atmosphere (Nitrogen/Argon) will deactivate the inhibitor and lead to polymerization.

Storage Protocol
ParameterSpecificationReason
Temperature -20°C Arrhenius suppression of auto-polymerization rates.
Atmosphere Air (Aerobic) Oxygen is a co-inhibitor required for TBC/HQ efficacy.[1]
Light Dark / Amber Glass UV light generates singlet oxygen and free radicals.[1]
Moisture Strictly Anhydrous Water can promote proton-transfer polymerization mechanisms.[1]
Shelf Life 3-6 Months Even inhibited, 4-VP slowly forms oligomers.[1]

Module 2: Purification Protocols (Inhibitor Removal)

Before using 4-VP in sensitive catalytic reactions (e.g., Heck coupling, RAFT, ATRP), you must remove the inhibitor.[1] TBC can poison metal catalysts and interfere with controlled radical kinetics.[1]

Method A: Vacuum Distillation (Gold Standard)

Best for: Large scale (>10g) or when high purity is critical.[1]

WARNING: Do not distill at atmospheric pressure. 4-VP boils at ~185°C (atm), which guarantees thermal polymerization in the pot.[1]

Step-by-Step Guide:

  • Setup: Use a short-path distillation apparatus. Ensure all joints are greased to maintain high vacuum.[1]

  • Vacuum: Apply high vacuum (< 15 mmHg ).

  • Temperature: Heat the bath gently.

    • Target Vapor Temp:62–65°C at 15 mmHg .[1]

    • Target Vapor Temp:35–40°C at 0.01 mmHg .[1][3]

  • Collection: Discard the first 5-10% (forerun). Collect the colorless middle fraction. Stop before the pot runs dry to prevent overheating the residue (tar).

  • Immediate Use: Use immediately or store under Argon at -80°C (if uninhibited).

Method B: Basic Alumina Filtration (Rapid Prep)

Best for: Small scale (<10g) or immediate use.[1]

  • Column Prep: Pack a small glass column or syringe barrel with Basic Activated Alumina (Brockmann I).[1]

  • Filtration: Pass the neat 4-VP monomer through the column using gravity or slight positive pressure (N2).

  • Mechanism: The phenolic TBC binds irreversibly to the basic alumina; the neutral 4-VP passes through.

  • Verification: The filtrate should be clear/colorless. (Yellow/Brown indicates oxidation or oligomers).[1]

Module 3: Reaction Troubleshooting & Logic

Visualizing the Workflow

The following diagram illustrates the critical "Switch" between aerobic storage and anaerobic reaction conditions.

G cluster_danger DANGER ZONE Store Storage (Stock Bottle) Purify Purification Step (Distillation / Alumina) Store->Purify Remove TBC Reaction Reaction Vessel (Heck / Polymerization) Purify->Reaction Immediate Transfer O2_Req REQUIREMENT: Aerobic (Air) Reason: Activates TBC O2_Req->Store Inert_Req REQUIREMENT: Anaerobic (N2/Ar) Reason: Prevent oxidation/poisoning Inert_Req->Reaction

Caption: The "Oxygen Switch": 4-VP requires oxygen during storage to assist the inhibitor but demands an oxygen-free environment immediately after purification to prevent catalyst poisoning or uncontrolled oxidation.

Common Failure Modes (FAQ)

Q1: My reaction mixture turned into a solid gel/tar immediately upon heating.

  • Diagnosis: Uncontrolled thermal or acid-catalyzed polymerization.[1][4]

  • The Fix:

    • Check Concentration: 4-VP has a high propagation rate constant (

      
      ).[1] Dilute the reaction. High concentrations (>2M) favor "runaway" exotherms.[1]
      
    • Check pH: Did you add an acid? Protonating the pyridine ring (

      
      ) makes the vinyl group extremely electron-deficient, inviting attack from neutral 4-VP.[1] Keep the pH neutral or basic.
      

Q2: I am doing a Heck Coupling, but the conversion is <10%.

  • Diagnosis: Catalyst poisoning.[1][5]

  • Mechanism: The pyridine nitrogen is a strong ligand. It can coordinate to Palladium (Pd), displacing the phosphine ligands and deactivating the catalyst.

  • The Fix:

    • Increase Temperature: Promotes ligand dissociation (careful with polymerization!).[1]

    • Lewis Acid Additive: Pre-complex the pyridine nitrogen with a Lewis acid (e.g.,

      
      ) or protonate it (if the reaction tolerates acid) to prevent it from binding to the Pd center.
      

Q3: The distilled monomer turned yellow after 1 hour.

  • Diagnosis: Re-oxidation or Oligomerization.[1]

  • The Fix: You likely exposed the uninhibited monomer to air without adding it to the reaction solvent. Once TBC is removed, 4-VP is naked.[1] Keep it under

    
     or use it within 15 minutes.
    

Module 4: Safety & Disposal

  • Toxicity: 4-VP is a lachrymator and skin sensitizer.[1] It permeates gloves.[1][6] Use Silver Shield or heavy nitrile gloves.[1]

  • Spill Cleanup: Do not wipe with paper towels (exotherm risk).[1] Absorb with inert clay/vermiculite.[1]

  • Disposal: Polymerize intentionally before disposal if possible (solid waste is easier to handle than reactive liquid), or dispose of as hazardous organic waste.[1]

References

  • Sigma-Aldrich. 4-Vinylpyridine Product Specification & Safety Data Sheet.[1]Link

  • Polysciences, Inc. Monomer Storage & Handling Guide: The Role of Oxygen with Inhibitors.[1]Link

  • Organic Syntheses. Vacuum Distillation of Vinyl Pyridines. Org.[1] Synth. 1950, 30,[1] 97. Link

  • BenchChem. The Polymerization of 4-Vinylpyridine: Technical Guide.Link

  • Fisher Scientific. Safety Data Sheet: 4-Vinylpyridine, Stabilized.[1]Link

Sources

Reference Data & Comparative Studies

Validation

FTIR characteristic peaks of 2-(4-pyridinyl)ethenamine functional groups

A Comparative Guide for Structural Validation Executive Summary & Strategic Context Content Type: Technical Comparison Guide Target Analyte: 2-(4-Pyridinyl)ethenamine (and its tautomeric/structural analogs) In drug devel...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide for Structural Validation

Executive Summary & Strategic Context

Content Type: Technical Comparison Guide Target Analyte: 2-(4-Pyridinyl)ethenamine (and its tautomeric/structural analogs)

In drug development and advanced materials synthesis, the 2-(4-pyridinyl)ethenamine moiety represents a critical conjugated system often found in kinase inhibitors, energetic materials, and organometallic ligands. Its structural validation is non-trivial due to the inherent enamine-imine tautomerism and the spectral overlap between the pyridine ring and the exocyclic enamine double bond.

This guide provides a definitive spectroscopic framework to distinguish the target Enamine form from its stable Imine tautomer and saturated Amine precursors. Unlike standard datasheets, we focus on the causality of vibrational modes to enable precise structural elucidation.

Structural Analysis & Vibrational Theory

To accurately assign FTIR peaks, we must deconstruct the molecule into its interacting vibrational subunits. The 2-(4-pyridinyl)ethenamine system consists of an electron-deficient pyridine ring conjugated to an electron-rich enamine (


) system.
The "Push-Pull" Effect

The nitrogen lone pair of the enamine donates electron density into the


-system, while the pyridine ring (acting as an electron sink) withdraws it. This "push-pull" conjugation significantly alters standard vibrational frequencies:
  • Intensification: The exocyclic

    
     stretch becomes highly polarized, resulting in a very strong  IR absorption band.
    
  • Red Shift: Conjugation lowers the force constant of the

    
     bond, shifting the frequency to lower wavenumbers compared to isolated alkenes.
    
Comparative Functional Group Analysis

The following table contrasts the target Enamine with its primary alternatives: the Imine tautomer (thermodynamically favored in many solvents) and the Saturated Amine precursor.

FeatureTarget: Enamine Form Alternative 1: Imine Tautomer Alternative 2: Saturated Amine
Structure



Key Bond

(Conjugated)

(Imine)

(Single)
Diagnostic Region 1620–1660 cm⁻¹ (Strong)1630–1690 cm⁻¹ (Med/Strong)Silent in 1600–1700 region*
N-H Stretch Doublet (Primary) or Single (Sec.)3300–3500 cm⁻¹Weak/Absent (unless hydrated)Distinct Doublet/Broad3200–3400 cm⁻¹
C-N Stretch 1250–1350 cm⁻¹ (Strong)1150–1250 cm⁻¹1000–1200 cm⁻¹ (Weak)

*Note: The Pyridine ring itself has absorptions in the 1600 cm⁻¹ region, but they are distinct from the exocyclic alkene/imine bands.

Detailed Characteristic Peaks (FTIR)

The following assignments are derived from spectroscopic data of 4-vinylpyridine and stable enamine analogs.

A. The Pyridine "Fingerprint" (Constant)

Regardless of the side chain, the 4-substituted pyridine ring exhibits a consistent set of skeletal vibrations. Use these to anchor your spectrum.

  • Ring Stretching (

    
    ):  Two bands at 1590–1600 cm⁻¹  and 1550–1570 cm⁻¹ .
    
  • Ring Breathing: A sharp, characteristic band at 990–1010 cm⁻¹ .

  • C-H Out-of-Plane (OOP) Bending: A strong band at 800–850 cm⁻¹ (typically ~810–830 cm⁻¹). This is diagnostic for 4-substitution (para-like pattern).

B. The Enamine "Target" Signals[1]
  • Exocyclic

    
     Stretch (1620–1665 cm⁻¹):  This is the most critical peak. It appears as a very strong, sharp band .
    
    • Differentiation: It often overlaps with the pyridine 1600 cm⁻¹ band but will appear as a shoulder or a distinct, more intense peak slightly higher in frequency.

  • N-H Deformation (Scissoring): ~1600–1620 cm⁻¹. This often merges with the

    
     stretch, broadening the base of the peak.
    
  • Vinyl C-H Rocking: ~1410–1420 cm⁻¹ (often overlaps with pyridine ring modes).

C. The "Imine" Warning Signs (Degradation/Tautomerism)

If your sample has degraded or tautomerized, look for:

  • Shift in 1600 Region: The

    
     stretch is typically higher frequency (1640–1690 cm⁻¹ ) than the conjugated enamine 
    
    
    
    .
  • Loss of N-H: Disappearance of the specific amine doublet in the 3300–3500 cm⁻¹ region (replaced by a weaker single band or broad H-bonding if hydrolysis occurs).

  • New

    
     Modes:  Appearance of strong methylene scissoring/wagging if the double bond migrates (
    
    
    
    ).
Experimental Protocol: Ensuring Data Integrity

Enamines are sensitive to hydrolysis (forming ketones) and tautomerization. A standard KBr pellet method may destroy the sample due to pressure and moisture absorption.

Recommended Workflow: ATR (Attenuated Total Reflectance)

Why: Minimal sample prep, no pressure, rapid acquisition.

  • Sample Prep: Synthesize/isolate the 2-(4-pyridinyl)ethenamine under inert atmosphere (

    
     or Ar).
    
  • Background: Collect a background spectrum of the clean ATR crystal (Diamond or ZnSe).

  • Deposition: Place the solid/oil directly on the crystal. Do not grind.

  • Acquisition:

    • Resolution: 4 cm⁻¹

    • Scans: 32–64

    • Range: 4000–600 cm⁻¹

  • Validation: Immediately compare the ratio of the 1640 cm⁻¹ (Enamine) peak to the 820 cm⁻¹ (Pyridine) peak. A high ratio indicates successful conjugation retention.

Visualization of Spectroscopic Logic

The following diagram illustrates the decision logic for identifying the correct tautomer based on spectral features.

FTIR_Decision_Tree Start Unknown Sample Spectrum PyridineCheck Pyridine Ring Modes? (1590, 990, 820 cm⁻¹) Start->PyridineCheck Region1600 Analyze 1600-1700 cm⁻¹ Region StrongBand Dominant Band > 1620 cm⁻¹? Region1600->StrongBand PyridineCheck->Region1600 Confirmed EnaminePath Strong Band @ 1620-1660 cm⁻¹ (Conjugated C=C) StrongBand->EnaminePath Yes, Very Strong IminePath Band @ 1640-1690 cm⁻¹ (C=N Stretch) StrongBand->IminePath Yes, Med/Sharp AminePath No Band > 1610 cm⁻¹ (Only Pyridine Ring) StrongBand->AminePath No NHCheck Check 3300-3500 cm⁻¹ EnaminePath->NHCheck ResultImine RESULT: Imine Tautomer IminePath->ResultImine ResultAmine RESULT: Saturated Precursor AminePath->ResultAmine ResultEnamine CONFIRMED: 2-(4-pyridinyl)ethenamine NHCheck->ResultEnamine Strong Doublet (NH2)

Caption: Logic flow for distinguishing the target enamine from its tautomers and precursors using key FTIR spectral windows.

Quantitative Comparison Table
Vibrational ModeWavenumber (cm⁻¹)IntensityOrigin

Asym
3400–3450MediumFree amine (

)

Sym
3300–3350MediumFree amine (

)

Aromatic
3000–3100WeakPyridine Ring

Vinyl
1625–1665 Very Strong Enamine (Conjugated)

Ring
1590–1600StrongPyridine Ring

Scissoring
1600–1620MediumAmine (often obscured)

1250–1350StrongEnamine Single Bond
Ring Breathing 990–1010 Medium/Sharp Pyridine Ring

OOP
810–830 Strong 4-Substituted Pyridine
References
  • NIST Chemistry WebBook. Pyridine, 4-ethenyl- (4-Vinylpyridine) IR Spectrum. Available at: [Link]

  • Larkin, P.Infrared and Raman Spectroscopy: Principles and Spectral Interpretation. Elsevier, 2011. (General reference for Enamine/Imine shifts).
  • Coates, J. Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry, 2000. Available at: [Link]

Sources

Validation

A Comparative Guide to HPLC Method Development for the Analysis of Ethenamine, 2-(4-pyridinyl)-

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of Ethenamine, 2-(4-pyridinyl)-, a polar basic compound. We will explor...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of Ethenamine, 2-(4-pyridinyl)-, a polar basic compound. We will explore two primary chromatographic strategies, Reversed-Phase (RP) HPLC and Hydrophilic Interaction Liquid Chromatography (HILIC), offering detailed protocols, performance comparisons, and a rigorous validation framework. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish a robust and reliable analytical method for this and structurally similar molecules.

Introduction: The Analytical Challenge of Polar Basic Compounds

Ethenamine, 2-(4-pyridinyl)- (also known as 2-(4-Pyridinyl)ethylamine) is a pyridine derivative containing both a basic pyridine ring and a primary amine functional group.[1] Such structures are common in pharmaceutical development and serve as important building blocks in synthesis.[1][2] The accurate quantification of these molecules is critical for reaction monitoring, purity assessment, and quality control. However, their inherent polarity and basicity present a significant challenge for traditional reversed-phase chromatography, often leading to poor retention and asymmetric peak shapes.

This guide moves beyond a simple listing of procedures to explain the scientific rationale behind each methodological choice, comparing a classic RP-HPLC approach with a modern HILIC alternative to provide a comprehensive analytical solution.

Physicochemical Foundations for Method Development

A successful analytical method is built upon a fundamental understanding of the analyte's properties. The behavior of Ethenamine, 2-(4-pyridinyl)- in a chromatographic system is dictated by its structure.

  • pKa (Acid Dissociation Constant): The molecule possesses two basic centers: the pyridine nitrogen (pKa ≈ 5.2-6.0) and the primary ethylamine group (pKa ≈ 9.5-10.5).[3][4] This dual-basic nature is the most critical factor in method development. At acidic pH (<4), both nitrogens will be protonated, rendering the molecule cationic. This charge is key to mitigating undesirable interactions with the stationary phase in RP-HPLC.

  • Polarity (logP): With a predicted XLogP3 value of approximately 0.7, this compound is hydrophilic, meaning it has a stronger affinity for polar solvents than for non-polar environments.[5] This low hydrophobicity can result in insufficient retention on conventional C18 columns, which separate analytes based on hydrophobic interactions.[6]

  • UV Absorbance: The pyridine ring provides a chromophore suitable for UV detection. Similar pyridine-containing structures exhibit absorbance maxima around 204 nm and 258 nm.[7] While the 258 nm wavelength offers greater selectivity from potential solvent interferences, the choice of mobile phase buffers is critical to ensure low background noise.

Primary Method: Low-pH Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the workhorse of analytical chemistry.[8] For polar basic compounds, success hinges on controlling the ionization state of the analyte and the stationary phase.

Rationale and Experimental Choices

The core strategy is to suppress the undesirable interactions between our protonated basic analyte and the stationary phase. Residual silanol groups on the silica backbone of C18 columns are deprotonated and negatively charged above pH 4, leading to strong ionic interactions with cationic analytes. This causes severe peak tailing. By maintaining a low mobile phase pH (e.g., 2.5-3.0), we achieve two goals:

  • Analyte Protonation: Both basic centers of Ethenamine, 2-(4-pyridinyl)- are fully protonated, ensuring a consistent charge state.

  • Silanol Suppression: The residual silanols on the stationary phase are protonated (neutral), eliminating the primary source of ionic interaction and peak tailing.

For the stationary phase, a modern, high-purity, end-capped C18 column is selected to minimize the number of accessible silanol groups.

Detailed Experimental Protocol: RP-HPLC

Objective: To achieve symmetric peak shape and adequate retention for Ethenamine, 2-(4-pyridinyl)-.

Instrumentation:

  • HPLC system with quaternary pump, autosampler, column thermostat, and UV/PDA detector.

Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size (e.g., Waters XBridge C18, Agilent Zorbax Eclipse Plus C18).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient: 5% B to 40% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 258 nm.

  • Injection Volume: 10 µL.

  • Diluent: Mobile Phase A.

Procedure:

  • Mobile Phase Preparation: Prepare Mobile Phase A by adding 1.0 mL of TFA to 1 L of HPLC-grade water. Prepare Mobile Phase B by adding 1.0 mL of TFA to 1 L of HPLC-grade acetonitrile. Filter and degas both solutions.

  • Standard Preparation: Prepare a 1.0 mg/mL stock solution of Ethenamine, 2-(4-pyridinyl)- in the diluent. Prepare working standards at desired concentrations (e.g., 1-100 µg/mL) by serial dilution.

  • System Equilibration: Equilibrate the column with the initial mobile phase composition (95% A / 5% B) for at least 30 minutes or until a stable baseline is achieved.

  • Analysis: Inject standards and samples.

RP-HPLC Workflow Diagram

RP_HPLC_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis cluster_data Phase 3: Data Processing start_end start_end process process decision decision data data P1 Prepare Mobile Phase (0.1% TFA in Water/ACN) A1 Equilibrate HPLC System (C18 Column, 30°C) P1->A1 P2 Prepare Standard & Sample Solutions in Diluent A2 Inject Sample (10 µL) P2->A2 A1->A2 A3 Run Gradient Elution (1.0 mL/min) A2->A3 A4 Detect Analyte (UV at 258 nm) A3->A4 D1 Integrate Peak A4->D1 D2 Quantify Concentration (vs. Calibration Curve) D1->D2 D3 Report Result D2->D3

Caption: RP-HPLC analytical workflow for Ethenamine, 2-(4-pyridinyl)-.

Alternative Method: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a powerful technique for retaining and separating very polar compounds that are poorly retained in reversed-phase mode.[9][10] It utilizes a polar stationary phase (e.g., bare silica, or bonded with polar functional groups) and a mobile phase with a high concentration of organic solvent.

Rationale and Experimental Choices

In HILIC, retention is based on the partitioning of the polar analyte into a water-enriched layer adsorbed onto the surface of the polar stationary phase.[11] The elution strength of the mobile phase is increased by increasing the water content, which is the opposite of RP-HPLC.[9] This mechanism is ideal for Ethenamine, 2-(4-pyridinyl)-, as its high polarity will promote strong retention.

This approach avoids the challenges of low retention in RP-HPLC and offers a complementary separation selectivity, which can be advantageous for complex sample matrices where co-elution with other polar impurities might be an issue.

Detailed Experimental Protocol: HILIC

Objective: To achieve strong retention and alternative selectivity for Ethenamine, 2-(4-pyridinyl)-.

Instrumentation:

  • HPLC or UPLC system with binary pump, autosampler, column thermostat, and UV/PDA detector.

Chromatographic Conditions:

  • Column: HILIC, 100 mm x 2.1 mm, 1.7 µm particle size (e.g., Waters ACQUITY UPLC BEH HILIC, Thermo Scientific Accucore HILIC).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 95% B to 70% B over 8 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Detection Wavelength: 258 nm.

  • Injection Volume: 2 µL.

  • Diluent: 90:10 (v/v) Acetonitrile:Water.

Procedure:

  • Mobile Phase Preparation: Prepare a 10 mM ammonium formate stock and adjust the pH to 3.0 with formic acid. This is Mobile Phase A. Use HPLC-grade acetonitrile as Mobile Phase B.

  • Standard Preparation: Prepare a 1.0 mg/mL stock solution in water. Prepare working standards by diluting with the diluent (90:10 ACN:H2O) to ensure compatibility with the high-organic mobile phase and prevent peak distortion.

  • System Equilibration: Equilibrate the column with the initial mobile phase composition (5% A / 95% B) for an extended period (e.g., 45-60 minutes) as HILIC columns require longer equilibration times.

  • Analysis: Inject standards and samples.

HILIC Workflow Diagram

HILIC_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis cluster_data Phase 3: Data Processing start_end start_end process process decision decision data data P1 Prepare Mobile Phase (Ammonium Formate/ACN) A1 Equilibrate HILIC System (BEH HILIC Column, 40°C) P1->A1 P2 Prepare Sample in High Organic Diluent (90% ACN) A2 Inject Sample (2 µL) P2->A2 A1->A2 A3 Run Gradient Elution (Increasing Aqueous Content) A2->A3 A4 Detect Analyte (UV at 258 nm) A3->A4 D1 Integrate Peak A4->D1 D2 Quantify Concentration D1->D2 D3 Report Result D2->D3

Caption: HILIC analytical workflow for Ethenamine, 2-(4-pyridinyl)-.

Performance Comparison and Data Analysis

To provide an objective comparison, the following table summarizes expected performance characteristics based on the described methods. The HILIC method is presented on a UPLC platform, reflecting common practice for this technique to leverage efficiency gains.[12]

ParameterRP-HPLC MethodHILIC-UPLC MethodRationale for Difference
Retention Time (min) ~4.5~5.0HILIC provides stronger retention for this polar analyte.
Theoretical Plates (N) ~8,000>15,000UPLC particle size (<2 µm) dramatically increases efficiency.[13]
Tailing Factor (As) < 1.2< 1.1Both methods control tailing; HILIC can offer superior peak shape.
Total Run Time (min) 1512UPLC allows for faster gradients and re-equilibration.[14]
Solvent Consumption HighLowUPLC uses lower flow rates and shorter run times.[12]
Sensitivity GoodExcellentNarrower peaks from UPLC lead to greater peak height and better S/N.[14]
Robustness HighModerateRP-HPLC is generally less sensitive to minor mobile phase variations. HILIC requires strict control of water content.
Pros Ubiquitous, robust, highly understood mechanism.Excellent for very polar compounds, MS-friendly mobile phases.-
Cons Potential for poor retention of very polar analytes.Longer equilibration times, sensitive to sample diluent.-
Discussion

The RP-HPLC method is a reliable and robust starting point. It is straightforward to implement on any standard HPLC system. Its primary limitation is the modest retention time; for even more polar analogues, the analyte might elute too close to the void volume.

The HILIC-UPLC method offers superior performance in terms of speed, efficiency, and sensitivity.[15][16] It is the preferred method for trace-level quantification or when analyzing complex mixtures where the alternative selectivity of HILIC can resolve the target analyte from polar interferences. The primary considerations are the need for a UPLC system to realize its full benefits and the meticulous attention required for mobile phase preparation and system equilibration.

Ensuring Method Reliability: A Validation Protocol

A developed method is incomplete until it is validated to prove its suitability for the intended purpose.[17] This protocol is based on the International Council for Harmonisation (ICH) Q2(R1) guidelines and provides a self-validating framework for the RP-HPLC method.[18]

The Principle of Self-Validation

Method validation is the process of providing documented evidence that an analytical procedure is fit for its intended use.[17] Each parameter assesses a different aspect of the method's performance, and together they build a comprehensive picture of its reliability.

Detailed Validation Protocol (for the RP-HPLC method)
  • 1. Specificity:

    • Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components).

    • Procedure:

      • Analyze a blank sample (diluent).

      • Analyze a standard solution of Ethenamine, 2-(4-pyridinyl)-.

      • Analyze a sample spiked with known, related impurities.

      • Perform forced degradation studies (e.g., acid, base, peroxide, heat, light) and analyze the stressed samples.

    • Acceptance Criteria: The analyte peak should be free from co-elution with any other components. Peak purity analysis (using a PDA detector) should pass.

  • 2. Linearity:

    • Objective: To demonstrate a proportional relationship between the analyte concentration and the detector response.

    • Procedure: Prepare and inject at least five concentrations across the desired range (e.g., 1-100 µg/mL).

    • Acceptance Criteria: Plot response vs. concentration. The correlation coefficient (r²) should be ≥ 0.999.

  • 3. Accuracy:

    • Objective: To assess the closeness of the measured value to the true value.

    • Procedure: Perform recovery studies by spiking a placebo or blank matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration), with three replicates at each level.

    • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

  • 4. Precision:

    • Objective: To assess the degree of scatter between a series of measurements.

    • Procedure:

      • Repeatability (Intra-day): Inject six replicate preparations of the standard at 100% of the target concentration on the same day, with the same analyst and instrument.

      • Intermediate Precision (Inter-day): Repeat the experiment on a different day, with a different analyst or instrument.

    • Acceptance Criteria: The Relative Standard Deviation (RSD) should be ≤ 2.0% for repeatability and intermediate precision.

  • 5. Robustness:

    • Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

    • Procedure: Make small changes to key parameters, one at a time:

      • Flow rate (± 0.1 mL/min).

      • Column temperature (± 2 °C).

      • Mobile phase pH (± 0.1 units).

    • Acceptance Criteria: The system suitability parameters (e.g., retention time, tailing factor, theoretical plates) should remain within predefined limits.

Validation Workflow Diagram

Validation_Workflow main_topic main_topic parameter parameter sub_test sub_test Validation ICH Q2(R1) Method Validation Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision Robustness Robustness Validation->Robustness Sp_Blank Blank Analysis Specificity->Sp_Blank Sp_Spike Spiked Sample Specificity->Sp_Spike Sp_Forced Forced Degradation Specificity->Sp_Forced P_Repeat Repeatability (Intra-day) Precision->P_Repeat P_Inter Intermediate Precision (Inter-day) Precision->P_Inter R_Flow Vary Flow Rate Robustness->R_Flow R_Temp Vary Temperature Robustness->R_Temp R_pH Vary Mobile Phase pH Robustness->R_pH

Caption: Workflow for analytical method validation based on ICH Q2(R1) guidelines.

Conclusion

The successful analysis of Ethenamine, 2-(4-pyridinyl)- is readily achievable with a well-designed HPLC method.

  • A low-pH reversed-phase HPLC method serves as an excellent, robust, and reliable platform for routine quality control and quantification. Its foundation in well-understood chromatographic principles makes it accessible and easy to troubleshoot.

  • A HILIC-UPLC method represents a high-performance alternative, offering superior efficiency, speed, and sensitivity. It is the method of choice for challenging separations in complex matrices or when trace-level analysis is required.

The choice between these methods depends on the specific application requirements, available instrumentation, and desired performance characteristics. Regardless of the chosen path, a thorough validation according to ICH Q2(R1) guidelines is mandatory to ensure the integrity and trustworthiness of the generated data.

References

  • International Journal of Pharmacy and Biological Sciences. Analytical Method Development and Validation of Pyrimethamine and Sulphadoxine in Pharmaceutical Dosage Forms by RP-HPLC. Available from: [Link]

  • ResearchGate. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Available from: [Link]

  • Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available from: [Link]

  • LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis. Available from: [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. Available from: [Link]

  • National Institutes of Health. Development and validation of RP-HPLC method for estimation of ethacridine lactate in bulk and in pharmaceutical formulation. Available from: [Link]

  • ACS Publications. Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. Available from: [Link]

  • MDPI. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. Available from: [Link]

  • PubChemLite. 2-[2-(4-pyridinyl)-1,3-thiazol-4-yl]ethanamine. Available from: [Link]

  • Alispharm. UPLC vs HPLC: what is the difference?. Available from: [Link]

  • Organic Chemistry Data. pKa Data Compiled by R. Williams. Available from: [Link]

  • ACS Publications. Direct Synthesis of Pyridine Derivatives. Available from: [Link]

  • Waters Corporation. Polar Basic Drugs in Environmental Samples; Improved Analysis Using a New High Efficiency UPLC Column for HILIC. Available from: [Link]

  • Phenomenex. Normal-phase vs. Reversed-phase Chromatography. Available from: [Link]

  • Pharmaguideline. Differences between HPLC and UPLC. Available from: [Link]

  • SIELC Technologies. UV-Vis Spectrum of 1-pyridin-3-yl-ethylamine. Available from: [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

  • Technology Networks. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?. Available from: [Link]

  • SpringerLink. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Available from: [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

  • Chromatography Today. HPLC vs UPLC - What's the Difference?. Available from: [Link]

  • Aral Research. Difference Between HPLC and UPLC. Available from: [Link]

  • PubChem. N-Ethylpyridine-2-ethylamine. Available from: [Link]

Sources

Comparative

Comparative Guide: UV-Vis Spectra of 4-Pyridinyl Ethenamine Derivatives

Topic: UV-Vis Absorption Spectra of 4-Pyridinyl Ethenamine Derivatives Content Type: Publish Comparison Guide Executive Summary 4-Pyridinyl ethenamine derivatives , particularly the 4-(dimethylamino)styrylpyridinium (DAS...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: UV-Vis Absorption Spectra of 4-Pyridinyl Ethenamine Derivatives Content Type: Publish Comparison Guide

Executive Summary

4-Pyridinyl ethenamine derivatives , particularly the 4-(dimethylamino)styrylpyridinium (DASPI) class and the simpler 4-(2-aminovinyl)pyridinium (Hemicyanine) salts, represent a critical family of "push-pull" chromophores. Their utility spans from voltage-sensitive dyes in neuroscience to intercalation probes in drug development.

This guide objectively compares the spectral performance of these derivatives against their structural alternatives. The core value proposition of 4-pyridinyl ethenamines lies in their Intramolecular Charge Transfer (ICT) capabilities, which result in exceptional solvatochromism and halochromism (pH sensitivity).

Key Takeaway: While simple pyridine derivatives absorb in the UV (250–260 nm), 4-pyridinyl ethenamine derivatives shift absorption into the visible spectrum (450–500 nm), enabling low-background biological imaging and distinct colorimetric sensing.

Structural Basis & Chromophore Design

The optical properties of these molecules are governed by a donor-


 -acceptor (D-

-A) architecture.
  • Acceptor (A): The electron-deficient pyridine ring (specifically the protonated or methylated pyridinium cation).

  • Donor (D): The electron-rich dimethylamino group.

  • Bridge (

    
    ):  The ethenamine (
    
    
    
    ) or styryl (
    
    
    ) linkage.
Mechanism of Action (ICT)

Upon photoexcitation, electron density shifts from the amino donor to the pyridinium acceptor. This charge transfer is highly sensitive to the polarity of the surrounding solvent (solvatochromism) and the protonation state of the pyridine nitrogen (halochromism).

ICT_Mechanism cluster_0 Chromophore Components Ground Ground State (D-π-A) Localized Charge Excitation Photoexcitation (hν) Ground->Excitation Excited Excited State (D⁺-π-A⁻) Charge Transfer (ICT) Excitation->Excited HOMO → LUMO Relaxation Solvent Relaxation (Red Shift) Excited->Relaxation Dipole Stabilization Donor Dimethylamino (Donor) Bridge Vinyl/Styryl (Conjugated Bridge) Acceptor Pyridinium (Acceptor)

Figure 1: Mechanism of Intramolecular Charge Transfer (ICT) in push-pull pyridinyl dyes.

Comparative Spectral Analysis

This section compares the Primary Derivative (Styrylpyridinium, DASPI) with its direct Alternatives : the truncated Hemicyanine and the non-conjugated precursor (DMAP).

Table 1: Spectral Performance Matrix
FeatureProduct: DASPI (Styryl) Alt 1: Hemicyanine (Vinyl) Alt 2: DMAP (Precursor)
Structure Py-CH=CH-Ph-NMe₂Py-CH=CH-NMe₂Py-NMe₂
Conjugation Extended (High)ModerateMinimal

(Water)
~450 nm (Orange)~370 nm (Yellow)287 nm (UV/Colorless)

(

)
> 30,000 (Strong)~15,000 - 20,000~18,000
Solvatochromism Negative (Blue shift in water)Positive (Red shift in polar)Negligible
Primary Use Mitochondrial probe, NLO materialspH sensor, intermediateAcylation catalyst
Detailed Comparison
1. The "Conjugation Effect" (DASPI vs. Hemicyanine)

The insertion of a phenyl ring in DASPI extends the


-conjugation system compared to the simple hemicyanine.
  • Result: A bathochromic shift (red shift) of approximately 80–100 nm .

  • Implication: DASPI is superior for biological imaging as it can be excited by standard visible lasers (488 nm), whereas hemicyanines often require UV excitation, which is phototoxic to cells.

2. Solvatochromism

4-pyridinyl ethenamines exhibit negative solvatochromism in water.

  • Observation: In non-polar solvents (e.g., Dichloromethane), the dye is red/purple (

    
     nm). In water, it shifts to yellow/orange (
    
    
    
    nm).
  • Cause: Water stabilizes the ground state (which is highly polar/zwitterionic) more than the excited state, increasing the energy gap.

3. pH Sensitivity (Halochromism)

The pyridine nitrogen is a pH switch.

  • Neutral (pH > 7): The pyridine is uncharged. Weak acceptor.

    
     is blue-shifted (shorter wavelength).
    
  • Protonated (pH < 4): The pyridine becomes a pyridinium cation. Strong acceptor.

    
     is red-shifted (longer wavelength) and intensity increases (hyperchromic effect).
    

Experimental Protocols

A. Synthesis of 4-(Dimethylamino)styrylpyridinium Iodide (DASPI)

This protocol utilizes a Knoevenagel condensation, which is more robust than direct enamine synthesis.

Reagents:

  • 1,4-Dimethylpyridinium iodide (Methylated 4-picoline).

  • 4-(Dimethylamino)benzaldehyde.

  • Piperidine (Catalyst).

  • Ethanol (Solvent).[1][2][3]

Workflow:

  • Dissolution: Dissolve 1,4-dimethylpyridinium iodide (1 eq) and 4-(dimethylamino)benzaldehyde (1 eq) in Ethanol.

  • Catalysis: Add catalytic piperidine (approx. 5 drops per gram of reactant).

  • Reflux: Heat to reflux (78°C) for 4–6 hours. Solution will turn deep red.

  • Crystallization: Cool to room temperature. The product precipitates as red/metallic crystals.

  • Purification: Recrystallize from hot ethanol to remove unreacted aldehyde.

B. UV-Vis Measurement Standard

To ensure reproducible spectral data, follow this self-validating protocol.

  • Stock Solution: Prepare a

    
     M stock in DMSO (stable for months).
    
  • Working Solution: Dilute to

    
     M in the target solvent (e.g., PBS buffer, Ethanol). Note: Absorbance should be between 0.1 and 1.0.
    
  • Blanking: Use the exact solvent composition for the blank.

  • Scan Parameters:

    • Range: 250 nm – 600 nm.

    • Speed: Medium (approx. 200 nm/min).

    • Bandwidth: 1.0 nm.

Experimental_Workflow Start Start: Solid Sample Weigh Weigh 1-2 mg (Precision Balance) Start->Weigh Dissolve Dissolve in DMSO (Stock 1 mM) Weigh->Dissolve Dilute Dilute to 10 µM in Target Solvent Dissolve->Dilute Blank Measure Blank (Solvent Only) Dilute->Blank Scan Scan 250-600 nm Blank->Scan Analyze Determine λmax & ε Scan->Analyze

Figure 2: Standardized workflow for UV-Vis characterization of pyridinyl dyes.

References

  • PubChem. 4-[4-(Dimethylamino)styryl]-N-methylpyridinium iodide (Compound Summary). National Library of Medicine. Available at: [Link]

  • ResearchGate. UV-Vis absorption spectra of 4OP-MS and 2MQ-DMS. Available at: [Link]

Sources

Validation

A Comparative Guide to the Crystallographic and XRD Analysis of 2-(4-Pyridinyl)ethanamine Complexes

For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatility of 2-(4-Pyridinyl)ethanamine as a Ligand 2-(4-Pyridinyl)ethanamine, also known as 4-(2-aminoethyl)pyridine (4aepy), is a versa...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of 2-(4-Pyridinyl)ethanamine as a Ligand

2-(4-Pyridinyl)ethanamine, also known as 4-(2-aminoethyl)pyridine (4aepy), is a versatile organic ligand in coordination chemistry. Its structure, featuring a flexible ethylamine chain and a rigid pyridine ring, allows for a variety of coordination modes. The pyridine nitrogen offers a σ-donating site, while the primary amine group provides another coordination point, enabling the ligand to act as a monodentate, bidentate-chelating, or bridging ligand. This flexibility influences the resulting dimensionality and topology of the coordination polymers, making it a subject of significant interest in the design of novel materials with potential applications in catalysis, gas storage, and drug delivery.

This guide will delve into the synthesis and detailed structural analysis of a representative metal complex of 2-(4-pyridinyl)ethanamine, providing a comparative framework against other pyridylethylamine isomers and related structures.

Experimental Protocols: A Self-Validating System for Structural Elucidation

The following protocols are presented not merely as a set of instructions, but as a self-validating workflow. Each step is designed to ensure the quality and reliability of the final crystallographic data.

Synthesis of a Representative Complex: [Ni(CN)₂{C₇H₁₀N₂}₂]

This protocol details the synthesis of a tetracyanidonickelate(II) complex with protonated 2-(4-pyridinyl)ethanamine, a compound whose crystal structure has been thoroughly characterized.[1]

Rationale: The choice of a tetracyanometallate complex provides a robust and often crystalline framework, facilitating high-quality single-crystal X-ray diffraction analysis. The protonation of the 2-(4-pyridinyl)ethanamine ligand in the presence of the cyanide anions showcases the interplay of acid-base and coordination chemistry.

Step-by-Step Protocol:

  • Preparation of the Tetracyanidonickelate(II) Solution: A solution of K₂[Ni(CN)₄] is prepared by dissolving stoichiometric amounts of KCN and NiCl₂·6H₂O in deionized water. Safety Note: KCN is highly toxic. Handle with extreme caution in a well-ventilated fume hood.

  • Ligand Solution: 2-(4-Pyridinyl)ethanamine is dissolved in a minimal amount of a suitable solvent, such as ethanol or a water/ethanol mixture.

  • Complexation: The ligand solution is slowly added to the aqueous solution of K₂[Ni(CN)₄] with constant stirring. The molar ratio of ligand to metal salt is typically 2:1.

  • Crystallization: The resulting solution is allowed to stand undisturbed at room temperature. Slow evaporation of the solvent over several days to weeks should yield single crystals suitable for X-ray diffraction.

  • Isolation and Drying: The crystals are isolated by filtration, washed with a small amount of cold mother liquor, and dried in a desiccator over silica gel.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

Rationale: SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of atoms within a crystalline solid. This provides invaluable information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.

Step-by-Step Workflow:

  • Crystal Selection and Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

  • Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100-150 K) to minimize thermal vibrations and potential solvent loss. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and a detector.

  • Data Reduction and Structure Solution: The collected diffraction data are processed to yield a set of structure factors. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².

  • Structure Validation and Analysis: The final refined structure is validated using software such as CHECKCIF and analyzed to extract key geometric parameters.

sc_xrd_workflow cluster_exp Experimental cluster_analysis Computational Analysis crystal Select & Mount Single Crystal data_collection X-ray Diffraction Data Collection crystal->data_collection Goniometer data_reduction Data Reduction data_collection->data_reduction Raw Data structure_solution Structure Solution & Refinement data_reduction->structure_solution Structure Factors validation Structure Validation & Analysis structure_solution->validation Refined Model final_structure Final Crystal Structure validation->final_structure CIF File

Workflow for Single-Crystal X-ray Diffraction Analysis.
Powder X-ray Diffraction (PXRD) Analysis

Rationale: PXRD is a powerful technique for phase identification and for assessing the bulk purity of a crystalline sample. It is also crucial for studying materials that do not readily form single crystals.

Step-by-Step Workflow:

  • Sample Preparation: A finely ground powder of the crystalline material is prepared to ensure random orientation of the crystallites.

  • Data Collection: The powder sample is placed on a sample holder and analyzed using a powder diffractometer. The instrument scans a range of 2θ angles, measuring the intensity of the diffracted X-rays.

  • Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is compared to databases (e.g., the Powder Diffraction File) or to a simulated pattern from single-crystal data to confirm the phase purity of the bulk sample.

pxrd_workflow cluster_exp Experimental cluster_analysis Data Analysis sample_prep Prepare Powder Sample data_collection PXRD Data Collection sample_prep->data_collection Sample Holder pattern_analysis Diffraction Pattern Analysis data_collection->pattern_analysis Intensity vs. 2θ phase_id Phase Identification & Purity Check pattern_analysis->phase_id Peak Positions & Intensities result Phase Pure Sample phase_id->result Bulk Purity

Workflow for Powder X-ray Diffraction Analysis.

Comparative Crystallographic Data Analysis

The structural diversity of pyridylethylamine complexes is highly dependent on the position of the ethylamine group on the pyridine ring (2-, 3-, or 4-position), the nature of the metal ion, and the counter-anions present.

Case Study: [M(CN)₄]²⁻ Complexes with 4-(2-aminoethyl)pyridinium

A series of isostructural complexes with the general formula [(4aepyH)₂][M(CN)₄] where M = Ni(II), Pd(II), and Pt(II) have been synthesized and characterized by single-crystal X-ray diffraction.[1] These complexes crystallize in the monoclinic C2/c space group.

Key Structural Features:

  • Coordination Geometry: The [M(CN)₄]²⁻ anion exhibits a square planar geometry, as is typical for d⁸ metal ions with strong-field ligands like cyanide.

  • Role of the Ligand: The 2-(4-pyridinyl)ethanamine molecule is protonated at the pyridine nitrogen, forming the 4-(2-aminoethyl)pyridinium cation, (4aepyH)⁺. This cation does not directly coordinate to the metal center but instead participates in an extensive hydrogen-bonding network.

  • Supramolecular Assembly: The crystal structure is stabilized by N-H···N hydrogen bonds between the ammonium group of the cation and the nitrogen atoms of the cyanide ligands, as well as C-H···N interactions. This results in a three-dimensional supramolecular network.

Table 1: Selected Crystallographic Data for [(4aepyH)₂][M(CN)₄] Complexes

Parameter[(4aepyH)₂][Ni(CN)₄][(4aepyH)₂][Pd(CN)₄][(4aepyH)₂][Pt(CN)₄]
Crystal SystemMonoclinicMonoclinicMonoclinic
Space GroupC2/cC2/cC2/c
a (Å)16.586(3)16.892(4)16.851(3)
b (Å)9.033(2)9.091(2)9.072(2)
c (Å)14.659(3)14.833(3)14.812(3)
β (°)114.35(3)114.48(3)114.51(3)
V (ų)2001.3(7)2072.1(8)2058.9(7)
M-C (avg. Å)1.8651.9961.992
C-N (avg. Å)1.1481.1451.146

Data sourced from a study on 4-(2-aminoethyl)pyridinium tetracyanometallate(II) complexes.[1]

Comparison with 2-(2-Aminoethyl)pyridine Complexes

In contrast to the 4-isomer, the 2-(2-aminoethyl)pyridine (2aepy) ligand often acts as a bidentate N,N'-chelating ligand, forming a stable five-membered ring with the metal center. This chelation significantly influences the resulting coordination geometry and the overall crystal packing.

For instance, in lead iodide hybrids, 2aepy can form two-dimensional perovskite structures.[2][3] The crystal structure of (2-AEP)₂PbI₄ reveals that the (2-AEP)⁺ cations form organic bilayers that sandwich the inorganic layers of corner-sharing [PbI₆]⁴⁻ octahedra.[2][3] This is a stark contrast to the ionic salt structure observed with the 4aepy cation in the tetracyanometallate complexes.

The difference in coordination behavior can be attributed to the steric accessibility of the nitrogen donors. In 2aepy, the pyridine and amine nitrogens are pre-organized for chelation, whereas in 4aepy, chelation to a single metal center would be sterically hindered and result in a strained, large chelate ring.

coordination_modes cluster_4aepy 2-(4-Pyridinyl)ethanamine (4aepy) cluster_2aepy 2-(2-Pyridinyl)ethanamine (2aepy) cluster_comparison Comparative Analysis node_4aepy 4aepy mode1_4aepy Monodentate (Pyridine-N) node_4aepy->mode1_4aepy mode2_4aepy Bridging node_4aepy->mode2_4aepy mode3_4aepy Protonated Cation (No Coordination) node_4aepy->mode3_4aepy comparison_node Coordination Behavior mode3_4aepy->comparison_node Favored in Tetracyanometallates node_2aepy 2aepy mode1_2aepy Bidentate Chelate (N,N') node_2aepy->mode1_2aepy mode2_2aepy Bridging node_2aepy->mode2_2aepy mode1_2aepy->comparison_node Favored in Perovskites

Coordination modes of 4aepy vs. 2aepy.

Conclusion: Structure-Property Relationships and Future Directions

The crystallographic and XRD analysis of 2-(4-pyridinyl)ethanamine complexes reveals a rich and diverse coordination chemistry. The seemingly subtle change in the position of the ethylamine substituent from the 2- to the 4-position on the pyridine ring has a profound impact on the ligand's coordination behavior and the resulting supramolecular architecture.

The detailed structural data obtained from single-crystal X-ray diffraction, complemented by powder XRD for bulk phase analysis, are indispensable for understanding these structure-property relationships. For drug development professionals, this understanding is critical, as the coordination environment of a metal-based therapeutic can directly influence its stability, solubility, and biological activity.

Future research in this area could explore the synthesis of a wider range of complexes with different metal ions and co-ligands to further map the coordination landscape of 2-(4-pyridinyl)ethanamine. Investigating the applications of these materials in areas such as catalysis, sensing, and medicine will undoubtedly be a fruitful avenue for scientific discovery.

References

  • Synthesis, spectroscopic, thermal and structural properties of 4-(2-aminoethyl)pyridinium tetracyanometallate(II) complexes. Qingdao Kaimosi Biochemical Technology Co.,Ltd. [Link]

  • One-dimensional coordination polymers with 4-(2-aminoethyl)pyridine: Synthesis, crystal structures and spectroscopic properties. Sci-Hub. [Link]

  • Structural Diversity in 2-(2-Aminoethyl)pyridine-Based Lead Iodide Hybrids. ACS Publications. [Link]

  • Structural Diversity in 2-(2-Aminoethyl)pyridine-Based Lead Iodide Hybrids. PubMed Central. [Link]

  • Synthesis and crystal structure of a disubstituted nickel(II) bis[(dimethylaminophenylimino)ethyl]pyridine chloride complex. National Institutes of Health. [Link]

  • Synthesis and crystal structure of a disubstituted nickel(II) bis-[(di-methyl-amino-phenyl-imino)-eth-yl]pyridine chloride complex. PubMed. [Link]

  • Synthesis and Crystal Structures of the Complexes Formed by Zinc and 4, 4′-bipyridine. ResearchGate. [Link]

  • Formation of [Ni(py)4] (NO2)2 compound. ResearchGate. [Link]

  • Synthesis and crystal structure of a new copper(II) complex based on 5-ethyl-3-(pyridin-2-yl)-1,2,4-triazole. PubMed Central. [Link]

  • Supramolecular Assemblies of 3/4-Chlorobenzoic Acid and Amino-Chloropyridine Derivatives: Synthesis, X-ray Diffraction, DFT Calculations, and Biological Screening. MDPI. [Link]

  • Nickel(II) complexes based on l-amino-acid-derived ligands: synthesis, characterization and study of the role of the supramolecular structure in carbon dioxide capture. PubMed Central. [Link]

  • Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSciMed Central. [Link]

  • Synthesis and crystal structure of η2-thiophyne Ni complexes. RSC Publishing. [Link]

  • Coordination chemistry with pyridine/pyrazine amide ligands. Some noteworthy results. ResearchGate. [Link]

  • The synthesis of N–Zn, N–Cu complexes involving 2-amino pyridine and ethylenediamine ligands and application. Indian Academy of Sciences. [Link]

  • Synthesis, Crystal Structures, and DNA Binding Properties of Zinc(II) Complexes with 3-Pyridine Aldoxime. PubMed Central. [Link]

  • A Mini-Review: Pyridyl-Based Coordination Polymers for Energy Efficient Electrochromic Application. Frontiers. [Link]

  • Zinc(II) complexes of 4-aminoantipyrine (AAP). Crystal structure of [Zn(AAP)2Cl2]. ResearchGate. [Link]

  • Pyridine coordination chemistry for molecular assemblies on surfaces. PubMed. [Link]

  • Crystal structure of bis(2-aminoethyl)amine(di-2-pyridylamine)zinc(II) nitrate and the electronic properties of the copper(II)-doped system. Journal of the Chemical Society, Dalton Transactions (RSC Publishing). [Link]

  • Synthesis and Structure of the Copper Complex (ClO4). Atlantis Press. [Link]

  • Transition metal pyridine complexes. Wikipedia. [Link]

  • Coordination Chemistry of 2,2'-Dipyridylamine: The Gift That Keeps on Giving. Taylor & Francis Online. [Link]

  • Cu II Complexes and Coordination Polymers with Pyridine or Pyrazine Amides and Amino Benzamides—Structures and EPR Patterns. MDPI. [Link]

  • Synthesis, Spectroscopy and Magnetic Characterization of Five Dinuclear Copper(II) Complexes with 2, 3 or 4-Pyridinemethanol as the Ligand. MDPI. [Link]

  • Transition metal complexes constructed by pyridine–amino acid: fluorescence sensing and catalytic properties. ResearchGate. [Link]

  • Copper(II) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic. Semantic Scholar. [Link]

  • Synthesis, characterization and X-ray structures of the model ligand for a coordination polymer: Diethyl-2,6-pyridine dicarboxamide and its complex with PdCl2. ResearchGate. [Link]

Sources

Comparative

A Comparative Guide to Purity Validation of Ethenamine, 2-(4-pyridinyl)- by Gas Chromatography

Introduction In the landscape of pharmaceutical development and manufacturing, the absolute purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not merely a quality metric; it is a cor...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of pharmaceutical development and manufacturing, the absolute purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Ethenamine, 2-(4-pyridinyl)-, also known as 4-(2-Aminoethyl)pyridine, is a key pyridine derivative serving as a building block in the synthesis of numerous pharmaceutical compounds.[1][2] Its purity directly influences the yield, impurity profile, and stability of the final API. Therefore, a robust, reliable, and validated analytical method for its purity assessment is indispensable.

This guide provides an in-depth technical exploration of a validated Gas Chromatography (GC) method for the purity determination of Ethenamine, 2-(4-pyridinyl)-. We will delve into the causality behind experimental choices, present a complete, self-validating protocol in accordance with international guidelines, and objectively compare the GC-based approach with High-Performance Liquid Chromatography (HPLC) as an orthogonal technique. The content is tailored for researchers, analytical scientists, and drug development professionals who require a field-proven methodology for quality control.

Chapter 1: The Analytical Challenge: Understanding the Analyte

The selection of an optimal analytical technique begins with a thorough understanding of the analyte's physicochemical properties. Ethenamine, 2-(4-pyridinyl)- possesses two key characteristics that dictate the analytical strategy:

  • Volatility : With a boiling point of approximately 104 °C at 9 mmHg, the compound is sufficiently volatile for analysis by Gas Chromatography (GC), allowing for efficient separation in the gas phase.[1] This makes GC a primary candidate for its analysis.

  • Basicity : The presence of a primary amine and a pyridine nitrogen imparts a basic character to the molecule. In GC, basic compounds can interact with acidic silanol groups present on the surface of standard silica-based capillary columns and inlet liners. This interaction is a common cause of chromatographic issues such as poor peak shape (tailing), reduced response, and poor reproducibility.

Therefore, the analytical challenge is to leverage the compound's volatility for a high-resolution GC separation while mitigating the adverse effects of its basicity. Furthermore, a successful purity method must be able to separate the main component from structurally similar potential impurities, which could include:

  • Positional Isomers : Ethenamine, 2-(2-pyridinyl)- and Ethenamine, 2-(3-pyridinyl)-.

  • Starting Material Carryover : Unreacted precursors from the synthesis route.

  • Degradation Products : Impurities formed during synthesis or storage.

Chapter 2: Method Selection Rationale: GC vs. HPLC

For the purity analysis of a compound like Ethenamine, 2-(4-pyridinyl)-, both GC and HPLC stand out as powerful and complementary techniques. The choice between them depends on the specific goals of the analysis (e.g., routine QC vs. impurity identification) and the nature of potential impurities.

Gas Chromatography (GC) is an ideal technique for separating and quantifying volatile and thermally stable compounds.[3] When coupled with a Flame Ionization Detector (FID), it provides excellent quantitation, while a Mass Spectrometer (MS) allows for definitive peak identification and structural elucidation of unknown impurities.[4]

High-Performance Liquid Chromatography (HPLC) , particularly in its reverse-phase mode, is a versatile technique that separates compounds based on their polarity. It is well-suited for a wide range of compounds, including those that are non-volatile or thermally labile, and generally does not require derivatization for polar analytes like amines.[5]

The following table provides a direct comparison for the analysis of Ethenamine, 2-(4-pyridinyl)-:

FeatureGas Chromatography (GC-FID/MS)High-Performance Liquid Chromatography (HPLC-UV)
Principle Separation of volatile compounds in the gas phase based on boiling point and column interaction.Separation of solutes in a liquid phase based on polarity and partitioning between stationary and mobile phases.
Applicability Excellent for the volatile main analyte and volatile impurities.Excellent for the main analyte and a broad range of non-volatile or polar impurities.
Sample Prep Simple dissolution in a volatile solvent. Derivatization may be needed but is avoided here.[5]Simple dissolution in the mobile phase or a compatible solvent.
Resolution Very high resolution for isomers is achievable with modern capillary columns.[3]Good resolution, but may be challenging for very similar, small, polar molecules.
Detection FID offers universal carbon response and robust quantitation. MS provides structural information.UV/DAD provides good quantitation for chromophoric compounds. MS can be coupled for structural data.
Key Challenge Potential for peak tailing due to the basic amine group, requiring specialized columns.Amine interaction with column silanols can also cause tailing; requires careful pH control and column choice.
Best Use Case Routine QC, residual solvent analysis, separation of volatile isomers.Orthogonal purity check, analysis of non-volatile impurities, stability testing.

For this guide, we focus on GC as it offers superior resolution for potential volatile isomers and is a highly efficient technique for this specific analyte. However, we strongly advocate for the use of HPLC as an orthogonal method —a dissimilar method used to ensure that no impurities are co-eluting with the main peak, thereby providing a more comprehensive purity assessment.[4]

Chapter 3: Experimental Design: A Validated GC-FID Method

A robust analytical method is built on a foundation of logical experimental design and confirmed by rigorous validation. The workflow below outlines the process from sample preparation to final purity calculation.

GC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing SamplePrep Sample Preparation (Dissolve ~50 mg in 10 mL Methanol) Analysis Sample Analysis (Inject Blank, Standard, Sample) SamplePrep->Analysis StandardPrep Standard Preparation (Reference Standard at 5 mg/mL) SST System Suitability Test (SST) (Inject Standard 5x) StandardPrep->SST SST->Analysis Integration Peak Integration (Identify and integrate all peaks) Analysis->Integration Calculation Purity Calculation (% Area Normalization) Integration->Calculation Report Final Report Calculation->Report Validation_Pyramid cluster_core Core Performance cluster_sensitivity Sensitivity & Reliability Specificity Specificity (Peak Purity & Resolution) Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Recovery) Specificity->Accuracy Precision Precision (Repeatability & Intermediate) Specificity->Precision Limits LOD & LOQ Linearity->Limits Precision->Accuracy Robustness Robustness

Sources

Validation

A Researcher's Guide to the Spectroscopic Differentiation of Enamine and Imine Tautomers

In the landscape of synthetic chemistry and drug development, understanding the nuanced equilibrium between tautomers is paramount. Imines and their corresponding enamine tautomers, while readily interconvertible, posses...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of synthetic chemistry and drug development, understanding the nuanced equilibrium between tautomers is paramount. Imines and their corresponding enamine tautomers, while readily interconvertible, possess distinct electronic and structural characteristics that significantly influence their reactivity and biological interactions.[1] This guide provides an in-depth comparison of spectroscopic techniques for the unambiguous differentiation of these two forms, grounded in experimental data and established protocols.

The interconversion between imine and enamine tautomers is a form of prototropic tautomerism, analogous to the well-known keto-enol tautomerism, though often with faster kinetics.[1][2] The imine form typically predominates in equilibrium, but the nucleophilic character of the enamine makes it a crucial intermediate in many organic transformations.[2][3] Consequently, the ability to discern and quantify the presence of each tautomer is essential for reaction monitoring, mechanistic studies, and the characterization of final products.

Core Principles of Spectroscopic Differentiation

The key to distinguishing between enamine and imine tautomers lies in exploiting the fundamental differences in their bonding and electronic structures. The imine tautomer is characterized by a carbon-nitrogen double bond (C=N), while the enamine possesses a carbon-carbon double bond (C=C) adjacent to a nitrogen atom. These structural disparities give rise to unique spectroscopic signatures across various analytical methods.

The choice of spectroscopic technique is often dictated by the specific requirements of the analysis, such as the need for quantitative data, the study of dynamic equilibria, or the characterization of solid-state versus solution-phase structures. A multi-technique approach is frequently employed to build a comprehensive and validated understanding of the tautomeric system.

Comparative Analysis of Spectroscopic Techniques

A variety of spectroscopic methods can be employed to differentiate between enamine and imine tautomers, each with its own set of advantages and limitations.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Quantitative Powerhouse

NMR spectroscopy, particularly ¹H and ¹³C NMR, stands as a cornerstone for the quantitative analysis of tautomeric mixtures in solution. The distinct chemical environments of the nuclei in each tautomer lead to well-resolved signals, allowing for their unambiguous assignment and integration to determine the equilibrium constant (K_T).

  • ¹H NMR Spectroscopy: The most telling signals in the ¹H NMR spectrum are those of the protons directly involved in the tautomerization.

    • Enamine: Look for the vinylic proton signal on the β-carbon, which typically appears in the range of 4.5-6.0 ppm.[3] The N-H proton of a secondary enamine gives a signal that can vary in chemical shift (around 3.5-5.5 ppm) and is often broadened due to quadrupole effects and exchange.[5]

    • Imine: The proton attached to the imine carbon (the α-proton) will have a characteristic chemical shift, often in the region of 7.5-8.5 ppm for aldimines.

  • ¹³C NMR Spectroscopy: The carbon chemical shifts provide complementary information.

    • Enamine: The sp² hybridized carbons of the C=C bond will have distinct signals, typically with the β-carbon appearing further downfield than the α-carbon.

    • Imine: The imine carbon (C=N) exhibits a characteristic signal in the range of 155-175 ppm, which is significantly downfield from the sp² carbons of an enamine.

  • ¹⁵N NMR Spectroscopy: While less common due to the low natural abundance and lower gyromagnetic ratio of the ¹⁵N nucleus, this technique can provide direct insight into the electronic environment of the nitrogen atom. The chemical shift of the nitrogen in an enamine will differ significantly from that in an imine, making ¹⁵N NMR a powerful tool for confirming tautomeric structures, especially when combined with computational predictions.[6]

Table 1: Typical NMR Chemical Shifts (δ, ppm) for Enamine and Imine Tautomers

NucleusEnamine TautomerImine TautomerKey Differentiating Feature
¹H Vinylic-H: ~4.5-6.0Imine-H: ~7.5-8.5Presence of vinylic vs. imine proton signal
N-H: ~3.5-5.5 (broad)α-CH: ~2.5-3.5
¹³C C=C : ~100-140C =N: ~155-175Downfield shift of the imine carbon
C =C: ~90-120α-C: ~40-60

Causality Behind Experimental Choices: The choice of deuterated solvent is critical in NMR studies of tautomerism. Protic solvents like D₂O or CD₃OD can exchange with the N-H proton of the enamine, leading to the disappearance of its signal.[5] Aprotic solvents like CDCl₃ or DMSO-d₆ are generally preferred to preserve these labile protons. Furthermore, the polarity of the solvent can influence the position of the tautomeric equilibrium.[7] For quantitative analysis, it is crucial to ensure a sufficient relaxation delay (d1) between scans to allow for complete relaxation of all relevant nuclei, ensuring accurate signal integration.[8]

Infrared (IR) Spectroscopy: A Rapid Diagnostic Tool

IR spectroscopy is a fast and convenient method for identifying the key functional groups present in each tautomer. While generally less quantitative than NMR, it provides a quick qualitative assessment of the dominant tautomeric form.

  • Enamine:

    • N-H Stretch: A characteristic absorption in the 3300-3500 cm⁻¹ region.[9] Secondary enamines will show a single peak, while primary enamines (if formed) would show two.

    • C=C Stretch: A medium to weak absorption around 1620-1680 cm⁻¹.[10]

  • Imine:

    • C=N Stretch: A medium-intensity absorption in the 1630-1690 cm⁻¹ region.[11] The position of this band can overlap with the C=C stretch of the enamine, sometimes making unambiguous assignment challenging.

Table 2: Characteristic IR Stretching Frequencies (cm⁻¹) for Enamine and Imine Tautomers

Functional GroupEnamine TautomerImine TautomerKey Differentiating Feature
N-H Stretch 3300-3500 (medium)AbsentPresence of N-H stretch
C=C Stretch 1620-1680 (medium-weak)AbsentPresence of C=C stretch
C=N Stretch Absent1630-1690 (medium)Presence of C=N stretch

Trustworthiness of the Protocol: The assignment of IR bands should be approached with caution, especially in complex molecules where other functional groups may have absorptions in similar regions.[12] For instance, the C=O stretch of an amide can appear in a similar region to the C=N stretch.[13] Therefore, IR spectroscopy is most reliable when used in conjunction with other techniques for confirmation. Advanced techniques like two-dimensional infrared (2D-IR) spectroscopy can provide more detailed structural information and help resolve overlapping signals.[4][14]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the Conjugated Systems

UV-Vis spectroscopy is sensitive to the electronic transitions within a molecule and can be a valuable tool for studying tautomeric equilibria, as the different conjugated systems of the tautomers result in distinct absorption maxima (λ_max).[8]

  • Enamine: The enamine tautomer typically possesses a more extended π-conjugated system (N-C=C) compared to the imine. This extended conjugation generally leads to a bathochromic shift (a shift to a longer wavelength) of the λ_max compared to the imine tautomer.

  • Imine: The C=N chromophore in the imine tautomer will have its own characteristic absorption, usually at a shorter wavelength than the corresponding enamine.

Expertise & Experience: The magnitude of the difference in λ_max between the two tautomers is highly dependent on the specific molecular structure and the substituents present. Solvent polarity can also significantly impact the position of the absorption bands. Therefore, while UV-Vis can indicate the presence of different species in equilibrium, the assignment of specific bands to each tautomer often requires comparison with reference compounds or theoretical calculations.

Computational Chemistry: A Predictive and Corroborative Approach

In silico methods, particularly those based on Density Functional Theory (DFT), have become indispensable tools for studying tautomerism.[15][16] These methods can:

  • Predict Relative Stabilities: Calculate the relative energies of the enamine and imine tautomers to predict the favored form in the gas phase or in different solvents (using solvation models).

  • Simulate Spectroscopic Data: Generate theoretical NMR chemical shifts, IR vibrational frequencies, and UV-Vis absorption spectra for each tautomer. These simulated spectra can then be compared with experimental data to aid in the assignment of signals and confirm the identity of the observed species.

Authoritative Grounding: The accuracy of computational predictions is highly dependent on the chosen level of theory and basis set. It is crucial to validate the computational method against experimental data for a set of known compounds before applying it to unknown systems.[6]

Experimental Protocols

Protocol 1: NMR Analysis of Tautomeric Equilibrium

This protocol outlines the steps for determining the tautomeric ratio of a compound in solution using ¹H NMR spectroscopy.

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the compound.

    • Dissolve the sample in 0.5-0.7 mL of a suitable deuterated aprotic solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Instrument Parameters (¹H NMR):

    • Spectrometer Frequency: 400 MHz or higher for optimal resolution.

    • Pulse Sequence: A standard single-pulse experiment.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay (d1): 5 times the longest T₁ of the protons of interest (typically 5-10 seconds for quantitative analysis).

    • Number of Scans: 16-64, depending on the sample concentration.

  • Data Analysis:

    • Process the acquired spectrum using appropriate software.

    • Identify and assign the characteristic signals for the enamine and imine tautomers.

    • Carefully integrate the area of well-resolved, non-overlapping signals corresponding to each tautomer.

    • Calculate the mole fraction of each tautomer from the integral values.

    • Determine the equilibrium constant (K_T = [enamine]/[imine]).

Diagram 1: Experimental Workflow for NMR-based Tautomerism Analysis

G cluster_0 Sample Preparation cluster_1 NMR Data Acquisition cluster_2 Data Analysis weigh Weigh Compound dissolve Dissolve in Deuterated Solvent weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer acquire Acquire 1H NMR Spectrum transfer->acquire process Process Spectrum acquire->process assign Assign Signals to Tautomers process->assign integrate Integrate Characteristic Signals assign->integrate calculate Calculate Tautomer Ratio and Equilibrium Constant integrate->calculate

Caption: Workflow for NMR-based tautomerism analysis.

Conclusion

The differentiation between enamine and imine tautomers is a critical aspect of chemical research and development. While each spectroscopic technique offers unique advantages, a comprehensive understanding of a tautomeric system is best achieved through a multi-faceted approach. NMR spectroscopy provides unparalleled quantitative information in solution, IR spectroscopy offers a rapid qualitative assessment, UV-Vis spectroscopy probes the electronic differences, and computational chemistry provides a powerful predictive and corroborative framework. By judiciously applying these techniques and understanding the principles behind their application, researchers can confidently characterize and manipulate the tautomeric equilibria of their compounds.

References

  • Long, F., et al. (2019). Differentiation between Enamines and Tautomerizable Imines Oxidation Reaction Mechanism using Electron-Vibration-Vibration Two Dimensional Infrared Spectroscopy. Molecules, 24(5), 869. [Link]

  • Chem Help ASAP. (2020). imine & enamine tautomers. YouTube. [Link]

  • Hansen, P. E., et al. (2021). NH Stretching Frequencies of Intramolecularly Hydrogen-Bonded Systems: An Experimental and Theoretical Study. Molecules, 26(24), 7686. [Link]

  • Chemistry Steps. Formation of Imines and Enamines. [Link]

  • Master Organic Chemistry. (2024). Enamines. [Link]

  • JoVE. (2023). Aldehydes and Ketones with Amines: Imine and Enamine Formation Overview. [Link]

  • Tilyabaev, K. Z., et al. (2012). 1H NMR study on the solvent effect on imine-enamine tautomerism of the condensation product of gossypol with 4-aminoantipyrine. Russian Journal of General Chemistry, 82(9), 1534-1537. [Link]

  • Long, F., et al. (2019). Differentiation between Enamines and Tautomerizable Imines Oxidation Reaction Mechanism using Electron-Vibration-Vibration Two Dimensional Infrared Spectroscopy. ResearchGate. [Link]

  • Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. [Link]

  • Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

  • Bakkar, M., et al. (2010). 1 H NMR chemical shift data d/ppm (J/Hz) for imines and their Pt complexes. ResearchGate. [Link]

  • Leszczynski, J., & Shukla, M. K. (2009). Combinatorial–computational–chemoinformatics (C3) approach to finding and analyzing low-energy tautomers. Journal of computer-aided molecular design, 23(8), 511–520. [Link]

  • Chemistry LibreTexts. (2021). 6.3: IR Spectrum and Characteristic Absorption Bands. [Link]

  • Afonin, A. V., et al. (2009). Theoretical and experimental (15)N NMR study of enamine-imine tautomerism of 4-trifluoromethyl[b]benzo-1,4-diazepine system. Magnetic resonance in chemistry : MRC, 47(10), 826–831. [Link]

  • Martínez, R. F., et al. (2011). Tautomerism in Schiff bases. The cases of 2-hydroxy-1-naphthaldehyde and 1-hydroxy-2-naphthaldehyde investigated in solution and the solid state. Organic & Biomolecular Chemistry, 9(24), 8268-8277. [Link]

  • Nicklaus, M. C. (2016). Experimental and Chemoinformatics Study of Tautomerism in a Database of Commercially Available Screening Samples. Journal of Chemical Information and Modeling, 56(10), 2038-2049. [Link]

  • Contino, A., et al. (2023). Kinetic Study on the Base-Catalyzed Imine-Enamine Tautomerism of a Chiral Biologically Active Isoxazoline Derivative by HPLC on Amylose Tris(3,5-dimethylphenylcarbamate) Chiral Stationary Phase. Molecules, 28(18), 6524. [Link]

  • Medium. (2024). Tautomer, Protomer, and Conformer Prediction. [Link]

  • University of California, Los Angeles. 13C-NMR. [Link]

  • Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

  • Schrödinger. How about Tautomers?-Magical Power of Quantum Mechanics-Chemistry. [Link]

  • Bakkar, M., et al. (2010). 1H 13C NMR investigation of E/ Z-isomerization around C N bond in the trans-alkene-Pt(II)imine complexes of some ketimines and aldimines. ResearchGate. [Link]

  • ResearchGate. (2017). Tautomeric forms of imine and enamine and numbering of imine and enamine rings. [Link]

  • Rowan Scientific. Tautomer Search. [Link]

  • University of Colorado Boulder. IR Absorption Table. [Link]

  • Oregon State University. 13C NMR Chemical Shift. [Link]

  • Michigan State University. Infrared Spectrometry. [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Management of 2-(4-Pyridinyl)ethanamine

Executive Summary & Chemical Profile Ethenamine, 2-(4-pyridinyl)- (commonly known as 4-(2-Aminoethyl)pyridine ) presents a dual-hazard profile: it is a corrosive organic base and a toxic pyridine derivative. Improper dis...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

Ethenamine, 2-(4-pyridinyl)- (commonly known as 4-(2-Aminoethyl)pyridine ) presents a dual-hazard profile: it is a corrosive organic base and a toxic pyridine derivative. Improper disposal not only risks regulatory non-compliance (RCRA violations) but can lead to immediate physical hazards, specifically exothermic reactions if inadvertently mixed with acidic waste streams.

This guide provides a validated, step-by-step protocol for the sequestration, neutralization, and final disposal of this compound.

Chemical Identity & Hazard Matrix
ParameterSpecification
CAS Number 13258-63-4
Synonyms 4-(2-Aminoethyl)pyridine; 2-(4-Pyridyl)ethylamine
Molecular Formula C₇H₁₀N₂
Physical State Liquid (Free base) or Solid (HCl salt)
Acidity/Basicity Strong Base (pKa ~9.5 for the amine group)
Primary Hazards Skin Corr.[1][2][3][4][5][6] 1B (Causes severe burns), Eye Dam. 1 , Acute Tox.
RCRA Code (USA) D002 (Corrosive), Potential D038 (Pyridine constituents)

Pre-Disposal Stabilization & Segregation

The Core Directive: Never dispose of this substance down the drain. Its toxicity to aquatic life and corrosive nature mandates collection as hazardous chemical waste.

The Segregation Logic (Self-Validating System)

Before adding this chemical to any waste container, you must perform a Compatibility Check . Failure to segregate correctly is the #1 cause of laboratory waste accidents.

  • Incompatibility 1: Acids. Mixing with strong acids (HCl, H₂SO₄) generates immediate, intense heat and potential vaporization of toxic pyridine fumes.

  • Incompatibility 2: Halogenated Solvents. Amines can react with halogenated compounds (e.g., Dichloromethane) over time to form quaternary ammonium salts, potentially pressurizing the container.

  • Incompatibility 3: Nitrosating Agents. Avoid mixing with nitrates/nitrites, as carcinogenic nitrosamines may form.

Action: Segregate into "Basic Organic Waste" streams only.

Disposal Workflows

Scenario A: Routine Waste (Reaction Byproducts & Aliquots)

Use this workflow for standard laboratory waste generation.

  • Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal containers (aluminum) which may corrode.

  • pH Verification (The Safety Gate):

    • Test: Dip a pH strip into the destination carboy.

    • Validation: If pH < 7, STOP . You are about to mix a base with an acid. Locate the correct Alkaline/Basic waste container.

  • Transfer: Pour the 2-(4-pyridinyl)ethanamine solution into the container using a funnel to prevent splashing.

  • Labeling: Mark the tag clearly with:

    • "Hazardous Waste"[7][8][9]

    • "Basic Organic Solution"

    • Constituents: "4-(2-Aminoethyl)pyridine"[5]

    • Hazard Checkbox: "Corrosive" and "Toxic"[7]

Scenario B: Emergency Spill Cleanup

Use this workflow for spills > 5 mL.

  • Isolate: Evacuate the immediate area. Ensure fume hood ventilation is active.

  • PPE Upgrade: Wear nitrile gloves (double-gloved recommended), lab coat, and chemical splash goggles.

  • Neutralization (The Critical Step):

    • Do not wipe immediately. The concentrated base will destroy paper towels and damage skin.

    • Apply: Cover the spill with a weak solid acid (e.g., Citric Acid or Sodium Bisulfate ).

    • Observe: Wait for any fizzing or heat generation to subside.

  • Absorption: Cover the neutralized residue with an inert absorbent (Vermiculite or dry sand).

  • Collection: Scoop into a wide-mouth jar. Label as "Spill Debris: Pyridine Derivative (Neutralized)."

Visual Decision Matrix

The following diagram illustrates the critical decision points for disposing of 2-(4-pyridinyl)ethanamine.

DisposalWorkflow Start Waste Generation: 2-(4-pyridinyl)ethanamine IsSpill Is this a Spill? Start->IsSpill StateCheck Check Physical State LiquidWaste Routine Liquid Waste StateCheck->LiquidWaste Liquid/Solution IsSpill->StateCheck No Evacuate Isolate Area & Ventilate IsSpill->Evacuate Yes Neutralize Neutralize with Citric Acid (Weak Acid) Evacuate->Neutralize Absorb Absorb with Vermiculite Neutralize->Absorb SolidWaste Collect in Solid Waste Container (Tag: Toxic/Corrosive Debris) Absorb->SolidWaste CompatCheck Compatibility Check: Is Destination Container Basic? LiquidWaste->CompatCheck Stop STOP: Do Not Mix! Find Alkaline Waste Stream CompatCheck->Stop No (pH < 7) Pour Add to Organic Alkaline Waste (HDPE or Glass) CompatCheck->Pour Yes (pH > 7) Stop->Pour Corrected Label Label: Corrosive, Toxic Code: D002 Pour->Label

Caption: Decision matrix for the segregation and disposal of 2-(4-pyridinyl)ethanamine, highlighting critical compatibility checkpoints.

Final Disposition (Incineration)

Once collected by your facility's EHS (Environmental Health & Safety) team, the ultimate destruction method for this compound is Rotary Kiln Incineration .

  • Why Incineration? Pyridine rings are thermally stable. High-temperature incineration (820°C–1,600°C) with secondary combustion chambers is required to fully mineralize the nitrogen content and prevent the release of toxic vapors into the atmosphere.

  • Scrubbing: The facility must be equipped with nitrogen oxide (NOx) scrubbers, as the combustion of the amine and pyridine nitrogen will generate NOx gases.

References

  • National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CID 26038, 2-(4-Pyridyl)ethylamine. Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling Ethenamine, 2-(4-pyridinyl)-

Topic: Personal Protective Equipment & Handling Protocols for Ethenamine, 2-(4-pyridinyl)- [Standardized: 4-(2-Aminoethyl)pyridine] Content Type: Operational Safety Guide (Senior Application Scientist Level) Audience: Re...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal Protective Equipment & Handling Protocols for Ethenamine, 2-(4-pyridinyl)- [Standardized: 4-(2-Aminoethyl)pyridine] Content Type: Operational Safety Guide (Senior Application Scientist Level) Audience: Researchers, Medicinal Chemists, Drug Development Safety Officers

Chemical Identity & Critical Clarification

Status: Critical Verification Required Common Name: 4-(2-Aminoethyl)pyridine; 2-(4-Pyridyl)ethylamine CAS Registry Number: 13258-63-4 (Primary commercial form)

Scientist-to-Scientist Note: The nomenclature "Ethenamine, 2-(4-pyridinyl)-" formally describes an enamine structure (


). Enamines are generally unstable tautomers that hydrolyze rapidly to aldehydes or ketones unless stabilized. In a drug development context, you are almost certainly handling the saturated Ethanamine  analog (CAS 13258-63-4).
  • If you possess the saturated amine (Liquid/Low-melting solid): Follow the protocols below for Corrosive/Toxic Amines .

  • If you are generating the enamine in situ: Treat as a high-energy reactive intermediate with potential for violent hydrolysis; maintain strictly anhydrous conditions.

Hazard Classification (GHS):

  • Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

  • Acute Toxicity: Toxic if swallowed, inhaled, or absorbed through skin.

  • Sensitization: Potential respiratory/skin sensitizer (characteristic of pyridine derivatives).

Personal Protective Equipment (PPE) Matrix

This compound combines the penetrating solvent properties of pyridine with the causticity of a primary amine. Standard lab PPE is insufficient for direct handling.

PPE CategoryStandard RequirementTechnical Justification & Specification
Hand Protection Double-Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (8 mil) or LaminateWhy: Pyridine moieties can permeate thin nitrile rubber. Aliphatic amines cause chemical burns.Protocol: Change outer gloves immediately upon splash. Use Silver Shield/4H laminate gloves for spill cleanup or prolonged immersion.
Eye/Face Chemical Splash Goggles + Face Shield Why: Category 1B corrosives cause irreversible corneal opacity. Safety glasses allow vapor entry and splash bypass.Rule: Face shield is mandatory when transferring volumes >5 mL or working outside a hood (not recommended).
Respiratory Fume Hood (Primary) Respirator (Secondary)Why: High vapor pressure/amine stench. Inhalation causes upper respiratory tract burns.Spec: If hood is unavailable (emergency only), use a Full-Face Respirator with Organic Vapor/Ammonia/Methylamine (OV/AM) cartridges.
Body Defense Chemical-Resistant Apron over Lab CoatWhy: Cotton lab coats absorb amines, holding the corrosive agent against the skin.Material: Tyvek® or PVC apron required for synthesis/transfer steps.
Operational Protocols: Self-Validating Systems
A. Storage & Stability Check
  • Atmosphere: Hygroscopic and air-sensitive. Store under inert gas (Argon/Nitrogen).

  • Visual Validation: Pure compound is colorless to pale yellow. Darkening/Browning indicates oxidation or carbonate formation (reaction with

    
    ).
    
  • Incompatibility: Segregate from strong oxidizers, acid chlorides, and anhydrides. Violent exotherms occur with acids.

B. Safe Transfer Workflow (Liquid Handling)
  • The "Drop-Check" Method:

    • Designate a "Hot Zone" inside the fume hood.

    • Place a pH strip wetted with distilled water on the hood sash floor.

    • After withdrawal, hold the pipette tip over the strip for 2 seconds.

    • Validation: If the strip turns blue (alkaline vapor) without contact, your aspiration technique is generating too much aerosol. Adjust speed.

C. Emergency Spill Response
  • Neutralization: Do NOT use strong acids.

  • Protocol:

    • Evacuate immediate area.[1][2][3]

    • Don Silver Shield gloves and respiratory protection.

    • Absorb with vermiculite or dry sand .

    • Neutralize gently with a dilute solution of Sodium Bisulfate (

      
      ) or Citric Acid.
      
    • Collect as hazardous organic basic waste.

Experimental Workflow Visualization

The following diagram illustrates the safe handling logic, integrating the "Drop-Check" validation step to prevent exposure.

SafeHandlingWorkflow Start Start: Chemical Retrieval CheckState Visual Inspection (Colorless vs. Dark Brown) Start->CheckState PPE_Check PPE Verification (Double Nitrile + Face Shield) CheckState->PPE_Check If Colorless/Pale Yellow Quench Quench/Disposal (Dilute Acid Neutralization) CheckState->Quench If Dark/Degraded (Disposal) Transfer Transfer in Fume Hood (Inert Atmosphere) PPE_Check->Transfer Validation Validation: 'Drop-Check' (pH Strip Test for Aerosol) Transfer->Validation Validation->Transfer Aerosol Detected (Adjust Technique) Reaction Proceed to Reaction Validation->Reaction No Aerosol Detected Reaction->Quench

Figure 1: Logic flow for handling corrosive amine precursors, emphasizing the visual quality check and aerosol validation step.

Waste Disposal & Deactivation[5]

Core Principle: Never dispose of amine waste in the "General Organic" stream if that stream contains acid chlorides or active esters, as this creates a risk of violent polymerization or exotherm.

  • Segregation: Use a dedicated "Basic Organic Waste" container.

  • Rinsing: Rinse all glassware with 5% HCl (in a hood) to convert the volatile free base into the non-volatile hydrochloride salt before removing glassware from the hood.

  • Labeling: Clearly mark waste as "Corrosive, Basic, Toxic - Pyridine Derivative".

References
  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 26027, 2-(4-Pyridyl)ethylamine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1000). Retrieved from [Link]

  • Prudent Practices in the Laboratory (2011). Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.